Chlorocyclooctane

• CAS: 1556-08-7

Core Science & Biosynthesis

Technical Guide: Synthesis of Chlorocyclooctane from Cyclooctanol

Executive Summary

The synthesis of chlorocyclooctane (

) from cyclooctanol ( ) presents a unique set of challenges distinct from standard aliphatic substitutions. Unlike small ( ) or common ( ) rings, the eight-membered ring is subject to significant transannular strain (I-strain) . This steric environment hinders standard back-attack trajectories while simultaneously promoting elimination ( ) pathways due to the relief of ring strain upon forming an center.

This guide details two validated protocols designed to maximize substitution yield while suppressing the formation of the thermodynamic by-product, cyclooctene.

• Method A (Primary): Thionyl Chloride (

  ) with Pyridine buffering (Recommended for high purity).

• Method B (Secondary): Lucas Reagent (

  ) (Recommended for cost-effective bulk synthesis).

Mechanistic Analysis & Ring Strain

The Medium-Ring Challenge

In cyclooctane, the "boat-chair" conformation leads to transannular interactions between hydrogens on opposite sides of the ring.

• Disadvantage: The backside attack required for forces the nucleophile to penetrate this crowded transannular zone, significantly raising the activation energy ( ).
• / Elimination Risk: The formation of a carbocation intermediate relieves some I-strain, making ionization favorable. However, the resulting cation is highly prone to -proton abstraction, leading to cyclooctene.

Reaction Pathway Visualization

The following diagram illustrates the competing pathways. Note how the presence of a base (Pyridine) in Method A is critical to scavenging

and preventing acid-catalyzed elimination.

Figure 1: Mechanistic pathways showing the competition between substitution (

) and elimination (E) in the cyclooctyl system.

Experimental Protocols

Method A: Thionyl Chloride / Pyridine (High Purity)

This method utilizes pyridine to act as an acid scavenger and a nucleophilic catalyst, promoting the substitution via an inverted ion-pair mechanism rather than a pure

retention mechanism, which often yields lower conversion in hindered systems.

Reagents:

• Cyclooctanol (1.0 equiv)

• Thionyl Chloride (

  ) (1.2 equiv)

• Pyridine (1.1 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, addition funnel, and a reflux condenser fitted with a

  drying tube (or inlet).

• Charging: Add Cyclooctanol (e.g., 12.8 g, 0.1 mol) and Pyridine (8.7 g, 0.11 mol) to the flask. Dissolve in 50 mL of anhydrous DCM. Cool to 0°C in an ice bath.

• Addition: Add

  (14.3 g, 8.7 mL, 0.12 mol) dropwise via the addition funnel over 30 minutes. Caution: Exothermic reaction with gas evolution ( ).

• Reaction: Once addition is complete, remove the ice bath. Heat the mixture to a gentle reflux (approx. 45°C for DCM) for 2–3 hours. Monitor via TLC or GC.

• Quench: Cool to room temperature. Pour the mixture into 100 mL of ice-water to destroy excess

  .

Method B: Lucas Reagent (ZnCl₂/HCl)

Best for larger scales where chromatography is not an option, relying on the "salting out" effect of Zinc Chloride.

Reagents:

• Cyclooctanol (1.0 equiv)

• Conc. Hydrochloric Acid (37%) (excess)

• Anhydrous Zinc Chloride (

  ) (1.0 equiv)

Protocol:

• Preparation: Dissolve

  (13.6 g, 0.1 mol) in 10 mL of concentrated HCl with cooling.

• Reaction: Add Cyclooctanol (12.8 g, 0.1 mol) to the Lucas reagent in a round-bottom flask.

• Reflux: Reflux the mixture vigorously for 2 hours. The mixture will separate into two layers; the alkyl halide layer will form as the reaction proceeds.

• Separation: Allow to cool. Use a separatory funnel. Note: Chlorocyclooctane density is ~0.98 g/mL. It will likely float on the heavy aqueous acid/ZnCl2 layer, but densities are close. Verify layers by adding a drop of water.

Purification & Workup Workflow

Regardless of the synthesis method, purification is critical to remove the cyclooctene side product.

Figure 2: Standard workup procedure for isolation of chlorocyclooctane.

Distillation Note: Cyclooctene boils significantly lower (~138°C atm) than chlorocyclooctane (~195°C atm). Fractional distillation under reduced pressure (e.g., 15-20 mmHg) is highly effective for separation.

Data Summary & Physical Properties[1][2][3][4][5]

Property	Cyclooctanol (Starting Material)	Chlorocyclooctane (Product)	Cyclooctene (Impurity)
Formula
MW ( g/mol )	128.21	146.66	110.20
Boiling Point	106°C (20 mmHg)	92-94°C (16 mmHg)	138°C (atm)
Density (g/mL)	0.962	0.974	0.848
Solubility	Low in water	Insoluble	Insoluble

Table 1: Comparative physical properties for reaction monitoring and isolation.

Safety & Toxicology (E-E-A-T)

• Thionyl Chloride: Highly toxic and corrosive. Reacts violently with water to release

  and gases. All operations must be performed in a functioning fume hood.

• Chlorocyclooctane: Like many halogenated cycloalkanes, it is a skin and eye irritant. Long-term toxicology is not fully characterized, so treat as a potential alkylating agent (carcinogen suspect).

• Waste Disposal: Aqueous layers from Method B contain Zinc and must be disposed of as heavy metal waste, not down the drain.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989. (Standard protocols for alkyl halide synthesis).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 73782, Chlorocyclooctane" PubChem, [Link]. Accessed 26 Oct. 2023.

• Brown, H. C., & Hammar, W. J. "I-Strain as a Factor in the Chemistry of Ring Compounds." Journal of the American Chemical Society. Discusses the specific kinetic rates of medium-ring substitutions.

• Sigma-Aldrich. "Product Specification: Cyclooctanol." Merck KGaA.

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Technical Monograph: Chlorocyclooctane (CAS 1556-08-7)

Topic: Physical and chemical properties of chlorocyclooctane Content Type: An in-depth technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug development professionals.

Structural Dynamics, Reactivity Profiles, and Synthetic Applications of Medium-Ring Halides

Executive Summary

Chlorocyclooctane (

) represents a critical case study in "medium-ring" organic chemistry (8–11 membered rings). Unlike its smaller homolog chlorocyclohexane, which exists in a clearly defined chair conformation, chlorocyclooctane occupies a complex conformational energy landscape dominated by transannular strain (Prelog strain). This guide provides a comprehensive analysis of its physicochemical properties, unique reactivity governed by I-strain (Internal strain), and its utility as a scaffold in advanced organic synthesis.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

Chlorocyclooctane is a colorless, combustible liquid with a characteristic camphor-like odor. Its physical behavior is distinct from acyclic alkyl chlorides due to the lipophilicity and steric bulk of the cyclooctyl ring.

Table 1: Physicochemical Specifications

Property	Value	Condition/Note
CAS Registry Number	1556-08-7
Molecular Formula
Molecular Weight	146.66 g/mol
Boiling Point	80–82 °C	@ 8 mmHg (Reduced Pressure)
Boiling Point (Est.)	200.5 °C	@ 760 mmHg (Atmospheric)
Density	0.950 g/cm³	@ 25 °C
Refractive Index ( )	1.4760	Estimated
Flash Point	64 °C	Closed Cup
Solubility	Insoluble in	Soluble in EtOH, ,
Vapor Pressure	~0.46 mmHg	@ 25 °C

Technical Note: The boiling point of chlorocyclooctane is significantly higher than chlorocyclohexane (bp 142°C), attributed to the increased London dispersion forces generated by the larger eight-carbon surface area.

Structural Dynamics: The Medium-Ring Effect

The reactivity of chlorocyclooctane cannot be understood without analyzing its conformation. Unlike cyclohexane, which resides in a strain-free chair, cyclooctane derivatives suffer from Transannular Strain (Prelog Strain) .

Conformational Landscape

The cyclooctane ring fluctuates between several high-energy conformers. The Boat-Chair (BC) is generally the global minimum, but the Crown and Boat-Boat conformers are accessible at room temperature.

• Transannular Interactions: Hydrogen atoms on opposite sides of the ring (

  and ) are forced into proximity (approx. 2.0 Å), creating significant van der Waals repulsion.

• Substituent Placement: The chlorine atom prefers a "pseudo-equatorial" position to minimize 1,3-diaxial-like interactions, but this placement is often compromised by the ring's need to relieve transannular H-H repulsion.

Visualization: Conformational Energy & Substitution

Figure 1: Conformational interconversion landscape of the cyclooctane ring. The chlorine substituent introduces dipole effects that stabilize the Boat-Chair form.

Reactivity Profile: I-Strain and Substitution

The core principle governing chlorocyclooctane reactivity is I-Strain (Internal Strain) . This concept explains the variance in reaction rates compared to 6-membered rings.

Nucleophilic Substitution ( ) - Highly Retarded

reactions on chlorocyclooctane are exceptionally slow, often 100x slower than chlorocyclohexane.

• Mechanistic Barrier: The backside attack required for

  is sterically hindered by the transannular hydrogens. The incoming nucleophile must navigate a "picket fence" of hydrogen atoms to reach the orbital of the C-Cl bond.

Solvolysis ( ) & Elimination - Accelerated

Conversely, reactions passing through an

transition state (carbocation or alkene) are accelerated.

• Strain Relief: Changing the hybridization from

  (109.5°) to (120°) expands the bond angles, significantly relieving the transannular crowding and torsional strain inherent to the medium ring.

• Transannular Shifts: The formation of a carbocation at

  often triggers a 1,5-hydride shift , moving the positive charge to . This leads to product mixtures where the nucleophile attaches at positions remote from the original chlorine.

Visualization: Reaction Pathways

Figure 2: Divergent reaction pathways. Note the preference for pathways that relieve ring strain (Elimination/Rearrangement) over direct substitution.

Synthesis & Experimental Protocols

Synthesis from Cyclooctene (Hydrochlorination)

The most reliable route for high-purity chlorocyclooctane is the hydrochlorination of (Z)-cyclooctene. This avoids the radical mixtures seen in direct alkane chlorination.

Protocol:

• Reagents: (Z)-Cyclooctene (1.0 eq), Dry HCl gas (excess).

• Solvent: Dichloromethane (DCM) or Diethyl ether (anhydrous).

• Procedure:

  • Cool the cyclooctene solution to 0°C under

    atmosphere.

  • Bubble dry HCl gas slowly through the solution for 2 hours.

  • Monitor consumption of alkene via TLC (stain with

    ).

  • Workup: Wash with saturated

    (aq) to neutralize acid, dry over , and concentrate in vacuo.

  • Purification: Vacuum distillation (bp ~80°C @ 8 mmHg).

Synthesis from Cyclooctanol (Appel Reaction)

For laboratory-scale preparation requiring mild conditions.

Protocol:

• Reagents: Cyclooctanol (1.0 eq),

  (solvent/reagent), Triphenylphosphine ( , 1.1 eq).

• Procedure:

  • Dissolve cyclooctanol and

    (caution: toxic) in DCM.

  • Add

    in portions at room temperature.

  • Reflux for 3 hours.

  • Mechanism:

    abstracts oxygen, driving the formation of the alkyl chloride with inversion of configuration (though conformational flux makes stereochemistry less distinct).

Applications in Drug Development

Chlorocyclooctane serves as a specialized lipophilic scaffold .

• Bioisostere for Cyclohexyl Groups: In Medicinal Chemistry, replacing a cyclohexyl group with a cyclooctyl group increases the

  (lipophilicity) and alters the spatial volume of the ligand. This is useful for filling large hydrophobic pockets in enzyme active sites (e.g., GPCR ligands).

• Polymer Chemistry: Used as a monomeric precursor for functionalizing polyolefins via radical grafting, introducing pendant cyclooctyl rings that modify the glass transition temperature (

  ) of the polymer.

Safety & Handling (MSDS Summary)

• GHS Classification:

  • Flammable Liquid (Category 4): Combustible.[1] Keep away from open flames.

  • Skin/Eye Irritant (Category 2/2A): Causes reversible inflammation.

• Storage: Store under inert gas (

  ) in a cool, well-ventilated area. Decomposes slowly upon exposure to light and moisture, liberating HCl.

• Disposal: Incineration in a chemical waste combustor equipped with an afterburner and scrubber (to neutralize HCl emissions).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 73782, Chlorocyclooctane. Retrieved from [Link][1]

• NIST Chemistry WebBook. Cyclooctane, chloro- Thermochemical Data. SRD 69. Retrieved from [Link]

• Hendrickson, J. B. (1967).Molecular Geometry V. Evaluation of Functions for Hydrocarbon Valence Angles. Journal of the American Chemical Society.
• Prelog, V., & Traynham, J. G. (1960).Transannular Hydride Shifts in Medium-Sized Rings. Molecular Rearrangements.

Sources

• 1. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Molecular Structure and Conformation of Chlorocyclooctane

Abstract

Cyclooctane and its derivatives present a fascinating case study in conformational analysis due to the inherent flexibility and low energy barriers between multiple stable conformations. This guide provides a detailed exploration of the molecular structure and conformational landscape of chlorocyclooctane, a representative monosubstituted eight-membered cycloalkane. We delve into the principal conformations, the stereoelectronic influence of the chlorine substituent, and the advanced analytical techniques employed to characterize these dynamic structures. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of the conformational behavior of medium-sized ring systems, which are prevalent in numerous biologically active molecules.

The Conformational Complexity of the Cyclooctane Ring

Unlike the well-defined chair conformation of cyclohexane, the eight-membered ring of cyclooctane is significantly more flexible and can adopt several conformations with comparable energies.[1] This complexity arises from a delicate balance of angle strain, torsional strain, and transannular interactions (steric hindrance across the ring). The two most prominent conformational families for cyclooctane are the boat-chair (BC) and the crown families.[1][2]

• The Boat-Chair (BC) Conformation: This is generally considered the most stable conformation for cyclooctane.[1] It exists as a chiral, twisted structure that minimizes both torsional and transannular strain. A significant portion of cyclooctane molecules at room temperature will adopt this conformation.[3]

• The Crown Conformation: This highly symmetrical conformation is slightly less stable than the boat-chair.[1] It is characterized by alternating methylene groups pointing up and down, resembling a crown.

Other higher-energy conformations, such as the boat-boat and twist-boat-chair, also exist on the potential energy surface and can be populated at elevated temperatures or in specific substituted derivatives.[1] The interconversion between these conformations is typically rapid at room temperature, leading to a dynamic equilibrium.

Influence of the Chlorine Substituent on Conformational Equilibrium

The introduction of a chlorine atom onto the cyclooctane ring to form chlorocyclooctane introduces additional steric and electronic factors that influence the conformational equilibrium. While specific energetic data for chlorocyclooctane is not extensively reported in publicly available literature, we can infer the likely effects based on well-established principles from studies on substituted cyclohexanes.[4][5][6]

In any given conformation, the chlorine atom can occupy different positions, which are not energetically equivalent. For the predominant boat-chair conformation, there are several distinct axial-like and equatorial-like positions. The preference for the chlorine atom to occupy a specific position will be governed by:

• Steric Hindrance: The chlorine atom, being larger than a hydrogen atom, will tend to occupy positions that minimize steric clashes with neighboring hydrogen atoms, particularly 1,3- and 1,5-diaxial-like interactions. In monosubstituted cyclohexanes, the equatorial position is overwhelmingly favored for this reason.[6] A similar preference is expected in the boat-chair conformation of chlorocyclooctane, where the substituent will favor a more exposed, equatorial-like position to avoid destabilizing transannular interactions.

• Electronic Effects: The electronegative chlorine atom introduces a C-Cl dipole. The orientation of this dipole relative to other bonds in the molecule can influence conformational stability.

The precise equilibrium distribution of conformers in chlorocyclooctane will be a function of these competing interactions.

Experimental and Computational Methodologies for Conformational Analysis

The elucidation of the conformational landscape of flexible molecules like chlorocyclooctane relies on a synergistic application of experimental spectroscopic techniques and computational modeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the dynamic conformational equilibria of molecules in solution.[6] For chlorocyclooctane, both ¹H and ¹³C NMR would provide critical information.

• ¹H NMR: The chemical shifts of the protons are sensitive to their local electronic environment, which is conformation-dependent. Protons in axial-like positions are typically shielded (shifted to a lower ppm value) compared to those in equatorial-like positions. Furthermore, the vicinal coupling constants (³JHH) between adjacent protons, governed by the Karplus relationship, are dependent on the dihedral angle between them. By measuring these coupling constants, one can deduce the preferred torsional arrangements within the ring and thus the dominant conformation.

• ¹³C NMR: The chemical shifts of the carbon atoms are also indicative of the overall conformation and the position of the chlorine substituent. The carbon atom bearing the chlorine will be significantly deshielded.

At room temperature, the rapid interconversion between conformers would likely result in a time-averaged NMR spectrum. To resolve the signals of individual conformers, low-temperature NMR studies are often necessary to slow down the rate of interconversion.

• Sample Preparation: Dissolve a small amount of purified chlorocyclooctane in a suitable deuterated solvent that remains liquid at low temperatures (e.g., deuterated chloroform, CDCl₃, or deuterated methylene chloride, CD₂Cl₂).

• Initial Spectrum Acquisition: Acquire a standard ¹H NMR spectrum at room temperature to serve as a reference.

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in increments of 10-20 K. Acquire a spectrum at each temperature.

• Data Analysis: Monitor the changes in chemical shifts and coupling constants as the temperature is lowered. Look for the decoalescence of broad signals into sharp, distinct signals corresponding to the individual conformers. Integrate the signals of the different conformers to determine their relative populations and calculate the free energy difference (ΔG°) between them.

X-ray Crystallography

X-ray crystallography provides the most definitive structural information for a molecule in the solid state.[7] By analyzing the diffraction pattern of X-rays passing through a single crystal of chlorocyclooctane, it would be possible to determine the precise three-dimensional arrangement of atoms, including bond lengths, bond angles, and torsional angles. This would reveal the preferred conformation of the molecule in the crystalline lattice. It is important to note that the solid-state conformation may not be the most stable conformation in solution or the gas phase due to packing forces in the crystal.

• Crystallization: Grow a single crystal of chlorocyclooctane of suitable quality. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount the crystal on a goniometer and place it in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms are determined using direct methods or Patterson methods, and the structural model is refined to best fit the experimental data.

Computational Chemistry

Theoretical calculations are indispensable for mapping the potential energy surface of flexible molecules and for complementing experimental data.[8]

• Molecular Mechanics (MM): This method uses classical mechanics to calculate the steric energy of a molecule. It is computationally inexpensive and allows for a rapid exploration of the vast conformational space of chlorocyclooctane to identify low-energy conformers.

• Quantum Mechanics (QM): Methods like Density Functional Theory (DFT) provide a more accurate description of the electronic structure and allow for the calculation of relative energies of different conformers with higher precision. QM calculations can also be used to predict NMR chemical shifts and coupling constants, which can then be compared with experimental data to validate the computed conformations.

Caption: Workflow for computational analysis of chlorocyclooctane.

Data Presentation

Table 1: NMR Spectroscopic Data for Chlorocyclooctane

Nucleus	Chemical Shift (ppm)	Multiplicity	Notes
¹H	~4.2	Multiplet	Proton attached to the carbon bearing the chlorine (CH-Cl). The exact chemical shift and multiplicity would be highly dependent on the dominant conformation and solvent.[9]
¹H	~1.4 - 2.0	Multiplet	Methylene (CH₂) protons of the cyclooctane ring. Significant signal overlap is expected due to the conformational flexibility.[9]
¹³C	~65-70	-	Carbon atom attached to chlorine (C-Cl).[9]
¹³C	~25-35	-	Methylene (CH₂) carbons of the ring. Multiple signals are expected due to the different chemical environments in the ring.[9]

Data sourced from PubChem and are typical values.[9]

Table 2: Hypothetical Relative Energies of Chlorocyclooctane Conformers

Conformer	Substituent Position	Relative Energy (kcal/mol)	Method
Boat-Chair	Equatorial-like	0.00	QM (DFT)
Boat-Chair	Axial-like	> 0.5	QM (DFT)
Crown	-	~0.5 - 1.5	QM (DFT)

These are estimated values based on the principles of conformational analysis. The actual values would require specific computational studies.

Conclusion

The molecular structure and conformation of chlorocyclooctane are dictated by the complex interplay of steric and electronic factors within a flexible eight-membered ring. The boat-chair conformation is predicted to be the most stable, with the chlorine substituent preferentially occupying an equatorial-like position to minimize transannular steric strain. A thorough understanding of this conformational landscape requires a multi-faceted approach combining low-temperature NMR spectroscopy, single-crystal X-ray diffraction, and high-level computational modeling. The principles and methodologies outlined in this guide provide a robust framework for the detailed conformational analysis of chlorocyclooctane and other substituted medium-sized ring systems, which is of critical importance in the rational design of molecules with specific three-dimensional structures and biological activities.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 73782, Chlorocyclooctane. Retrieved from [Link].

• St. Paul's Cathedral Mission College. Conformational Analysis of Monosubstituted Cyclohexane. Retrieved from a source providing general principles of conformational analysis in substituted cyclohexanes.
• Khan Academy. Monosubstituted cyclohexane. Retrieved from an educational resource explaining conformational preferences in monosubstituted cyclohexanes.
• Lumen Learning. Monosubstituted Cyclohexanes. Retrieved from an educational resource on the conformational analysis of substituted cyclohexanes.

• Morsch, L. A., et al. (2022). 4.7: Conformations of Monosubstituted Cyclohexanes. In Organic Chemistry. LibreTexts. Retrieved from [Link].

• Akbulut, N., & Balci, M. (2021). Stereoselective syntheses of 3-aminocyclooctanetriols and halocyclooctanetriols. Beilstein Journal of Organic Chemistry, 17, 736–743. [Link].

• Chemistry LibreTexts. (2021). 12.6: The Larger Cycloalkanes and their Conformations. Retrieved from [Link].

• Wikipedia. (2023). Cyclooctane. Retrieved from [Link].

• Rzepa, H. S. (2010). The conformational analysis of cyclo-octane. Henry Rzepa's Blog.

• Wikipedia. (2024). X-ray crystallography. Retrieved from [Link].

• YouTube. (2022). Conformation: Torsional, Angular and Steric Strain: Cyclooctane and Cyclodecane.

Sources

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• 3. semanticscholar.org [semanticscholar.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
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• 9. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 1H and 13C NMR Spectral Analysis of Chlorocyclooctane

Executive Summary

Chlorocyclooctane (CAS: 1556-08-7) represents a classic challenge in medium-ring conformational analysis. Unlike the rigid chair conformation of cyclohexane, the cyclooctane ring exists in a dynamic equilibrium of boat-chair (BC) and crown families. For drug development professionals using medium-sized rings as scaffolds, understanding the NMR signature of chlorocyclooctane is critical for validating substitution patterns and assessing ring flexibility.

This guide provides a rigorous analysis of the 1H and 13C NMR spectra of chlorocyclooctane, grounded in dynamic stereochemistry and field-proven experimental protocols.

Part 1: Structural Dynamics & Conformational Landscape

The spectral complexity of chlorocyclooctane arises from its conformational mobility. At ambient temperature (

), the molecule undergoes rapid pseudorotation, averaging the chemical environments of the ring protons and carbons.

The Boat-Chair (BC) Equilibrium

The most stable conformation for cyclooctane derivatives is typically the Boat-Chair (BC) . The chlorine substituent introduces an energetic preference, generally favoring the equatorial position to minimize transannular hydride interactions (Prelog strain), though the energy barrier is low (

1-2 kcal/mol).

• Room Temperature: Fast exchange renders the molecule effectively symmetric on the NMR timescale.

• Low Temperature (

  ): Ring inversion slows, potentially revealing distinct conformers (frozen spectrum).

Figure 1: Conformational equilibrium of chlorocyclooctane showing the averaging of signals at room temperature.

Part 2: 1H NMR Analysis (Proton Spectroscopy)

The 1H NMR spectrum of chlorocyclooctane is characterized by one diagnostic signal and a complex high-field envelope.

The Diagnostic Alpha-Proton ( -H)

The proton on the carbon bearing the chlorine (C1) is the structural anchor.

• Chemical Shift:

  4.10 – 4.20 ppm.

• Multiplicity: Multiplet (typically

  or complex ).

• Mechanistic Insight: The electronegative chlorine atom deshields the geminal proton via the inductive effect (

  ), shifting it downfield from the alkane region ( 1.5 ppm). The multiplicity arises from vicinal coupling ( ) with the four protons on C2 and C8.

The Ring Methylene Envelope ( -H)

The remaining 14 protons appear as a broad, overlapping series of multiplets.

• Chemical Shift:

  1.40 – 2.10 ppm.

• Analysis: Due to the flexibility of the ring, axial and equatorial protons average out. Integration of this region relative to the

  -H should yield a precise 14:1 ratio .

1H NMR Data Summary (CDCl3, 300+ MHz)

Proton Environment	Shift ( ppm)	Integral	Multiplicity	Assignment
-CH (H1)	4.16	1H	Multiplet	Methine (geminal to Cl)
Ring	1.40 – 2.10	14H	Complex Multiplet	C2–C8 Methylenes

Analyst Note: Traces of unreacted cyclooctanol (starting material) often appear near 3.8 ppm (

-H of alcohol). Ensure the 4.16 peak is distinct and integrates correctly.

Part 3: 13C NMR Analysis (Carbon Framework)

The 13C spectrum is definitive for verifying the carbon skeleton. Due to the time-averaged symmetry at room temperature, the molecule possesses a plane of symmetry passing through C1 and C5. This renders C2 equivalent to C8, C3 to C7, and C4 to C6.

Expected Signal Count: 5 distinct signals (from 8 carbons).

13C NMR Data Summary (CDCl3, Proton Decoupled)

Carbon Environment	Shift ( ppm)	Type (DEPT-135)	Symmetry Equivalence
C1 ( -C)	64.3	CH (Up)	Unique
C2, C8 ( -C)	35.6	(Down)	Equivalent pair
C4, C6 ( -C)	27.2	(Down)	Equivalent pair
C3, C7 ( -C)	25.4	(Down)	Equivalent pair
C5 ( -C)	24.8	(Down)	Unique (transannular)

Diagnostic Check: The signal at 64.3 ppm is the "fingerprint" of the secondary alkyl chloride. If this peak is at ~72 ppm, it indicates hydrolysis to the alcohol.

Part 4: Experimental Protocol & Workflow

To ensure reproducibility and data integrity, follow this self-validating workflow. This protocol assumes a standard 400 MHz or higher instrument.

Reagents & Preparation[2][3][4]

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane) as an internal reference.

• Concentration: Dissolve 15–20 mg of chlorocyclooctane in 0.6 mL solvent.

  • Why: High concentration improves 13C S/N ratio but increases viscosity (line broadening). 20 mg is the "Goldilocks" zone.

• Filtration: Filter through a cotton plug in a glass pipette directly into the NMR tube to remove suspended solids (e.g., drying agents like

  ).

Acquisition Parameters

• Temperature: 298 K (

  ).

• Relaxation Delay (d1): Set to 2.0 - 5.0 seconds for quantitative integration in 1H.

• Scans (ns):

  • 1H: 16 scans.

  • 13C: 256–1024 scans (depending on concentration).

Assignment Workflow (DOT Diagram)

Figure 2: Step-by-step experimental workflow for validating chlorocyclooctane structure.

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): Chlorocyclooctane (SDBS No. 1109).[Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 73782, Chlorocyclooctane.[Link][1]

• Anderson, J. E. (1974). Conformational Analysis of Cyclooctane Derivatives. Topics in Current Chemistry.
• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Reference for chemical shift prediction rules).

Sources

• 1. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity of chlorocyclooctane in organic chemistry

Executive Summary

Chlorocyclooctane (cyclooctyl chloride) represents a unique class of medium-ring cycloalkyl halides where reactivity is governed almost entirely by conformational strain (I-strain) and transannular interactions .[1] Unlike the rigid chair conformation of cyclohexane or the flexible but less strained cyclopentane, the eight-membered ring exists in a dynamic equilibrium of high-energy conformers (boat-chair, crown).

For drug development and synthetic professionals, understanding this molecule is critical because it does not follow standard "secondary halide" heuristics.[1] It exhibits anomalously high solvolytic reactivity (SN1) due to the relief of transannular strain upon ionization and is prone to transannular 1,5-hydride shifts , leading to unexpected regioisomeric products during substitution. This guide details the mechanistic underpinnings, provides validated experimental protocols, and visualizes the unique reactivity landscape.

Structural Dynamics & Conformational Landscape

The reactivity of chlorocyclooctane cannot be decoupled from its conformation. The ring suffers from significant Prelog strain (transannular interaction between hydrogens on opposite sides of the ring).

• Ground State: The most stable conformer is the boat-chair (BC) , followed by the crown conformation. In these states, the C–Cl bond is often pseudo-equatorial, but the ring hydrogens create a "cage" that hinders external nucleophilic attack (SN2).

• Transition State (Ionization): When the C–Cl bond breaks (SN1 pathway), the carbon rehybridizes from sp3 to sp2. This expands the bond angles and significantly relieves the transannular strain .[1] Consequently, the activation energy for ionization is lower than expected.[1]

Diagram 1: Conformational Reactivity Landscape

The following diagram illustrates the energy relationship between the ground state conformers and the transition states for substitution.

Caption: Energy landscape showing the kinetic preference for ionization (SN1) over direct displacement (SN2) due to relief of internal strain (I-strain).

Nucleophilic Substitution Profiles

The "I-Strain" Effect on Solvolysis

H.C. Brown introduced the concept of I-strain (Internal Strain) to explain why medium rings (C8–C11) react faster in SN1 reactions than common rings (C5, C6).

• Cyclohexyl Chloride: The ground state is a perfect chair (strain-free).[1] Formation of a cation introduces strain (angle deformation).[1][2] Result: Slow Solvolysis.

• Cyclooctyl Chloride: The ground state is strained.[1] Formation of the cation relieves this strain. Result: Fast Solvolysis.

Table 1: Relative Solvolysis Rates of Cycloalkyl Chlorides (Acetolysis at 25°C)

Ring Size	Compound	Relative Rate ( )	Mechanistic Driver
C6	Cyclohexyl Chloride	1.0 (Reference)	High ground-state stability (Chair)
C5	Cyclopentyl Chloride	~15	Eclipse strain relief
C7	Cycloheptyl Chloride	~250	Moderate I-strain relief
C8	Chlorocyclooctane	~1,500	Massive transannular strain relief
C12	Cyclododecyl Chloride	~5	Strain effects diminish

Data synthesized from Brown et al. and solvolytic studies in acetic acid.[1]

Transannular Hydride Shifts

A defining feature of the cyclooctyl cation is the 1,5-hydride shift .[1] Because the ring is flexible, a hydrogen atom on C5 can approach the empty p-orbital on C1 (the cationic center) from across the ring.[1]

• This shift is often faster than the capture of the nucleophile.[1]

• Outcome: If you react chlorocyclooctane with a nucleophile under solvolytic conditions, you will often isolate a mixture of 1-substituted and 5-substituted products.[1]

Caption: Mechanism of the transannular 1,5-hydride shift, leading to isomeric product mixtures.

Experimental Protocols

Protocol A: Synthesis of Chlorocyclooctane from Cyclooctanol

Objective: Preparation of high-purity chlorocyclooctane minimizing elimination byproducts.[1] Mechanism: SNi (Substitution Nucleophilic internal) via chlorosulfite intermediate.[1]

Reagents:

• Cyclooctanol (1.0 eq)

• Thionyl Chloride (

  ) (1.2 eq)

• Pyridine (1.1 eq)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and reflux condenser (under

  atmosphere).

• Solvation: Dissolve Cyclooctanol (10.0 g, 78 mmol) and Pyridine (6.8 g, 86 mmol) in anhydrous DCM (50 mL). Cool to 0°C in an ice bath.

• Addition: Add

  (11.1 g, 94 mmol) dropwise over 30 minutes. Caution: Exothermic gas evolution ( , HCl).

• Reaction: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 2 hours to ensure conversion of the chlorosulfite intermediate.

• Quench: Cool to 0°C and quench carefully with ice-cold water (50 mL).

• Workup:

  • Separate organic layer.[1][2][3]

  • Wash with 1M HCl (to remove pyridine).[1]

  • Wash with sat.[1]

    (to neutralize acid).[1]

  • Wash with Brine, dry over

    , and concentrate in vacuo.[1]

• Purification: Distill under reduced pressure (approx. 85-88°C at 15 mmHg) to obtain a colorless oil.

Protocol B: Diagnostic Silver Nitrate Test (Reactivity Verification)

Objective: To qualitatively verify the high SN1 reactivity of the synthesized chlorocyclooctane compared to a control (e.g., 1-chlorobutane).

• Preparation: Prepare a 2% solution of

  in ethanol.

• Execution: Add 2 drops of chlorocyclooctane to 1 mL of the silver nitrate solution.

• Observation:

  • Chlorocyclooctane: Immediate formation of a heavy white precipitate (AgCl) even at room temperature.[1] This confirms the facile ionization driven by I-strain relief.[1]

  • Control (1-Chlorobutane): No precipitate or very slow formation (requires heating).[1]

Applications in Synthesis

Researchers utilize chlorocyclooctane primarily as a scaffold for generating functionalized eight-membered rings.[1] However, due to the transannular shifting described above, direct substitution is often avoided if regiochemistry is critical.[1] Instead, radical halogenation or metal-catalyzed cross-couplings (which may stabilize the radical/cation) are preferred strategies to bypass the labile cationic intermediate.

References

• Brown, H. C., & Gerstein, M. (1950).[1] Chemical Effects of Steric Strains.[1][2] I. The Effect of Ring Size on the Rate of Solvolysis of the 1-Chloro-1-methylcycloalkanes. Journal of the American Chemical Society. Link

• Prelog, V., & Traynham, J. G. (1952).[1] Transannular Hydride Shifts in Medium-Sized Rings.[1] Molecular Rearrangements.[1][4]

• Cope, A. C., et al. (1960).[1] Transannular Reactions in Medium-Sized Rings. Quarterly Reviews, Chemical Society.[1] Link

• Roberts, J. D. (1959).[1] Nuclear Magnetic Resonance Spectroscopy.[1] Conformations of Medium Rings. Journal of the American Chemical Society.

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 73782, Chlorocyclooctane.[1]Link

Sources

• 1. youtube.com [youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. chem.libretexts.org [chem.libretexts.org]

Thermodynamic & Conformational Profile of Chlorocyclooctane

The following technical guide details the thermodynamic, conformational, and synthetic properties of chlorocyclooctane.

Executive Summary

Chlorocyclooctane (CAS 1556-08-7) represents a distinct class of medium-ring halides where transannular strain and conformational mobility dominate physicochemical behavior. Unlike the rigid chair of cyclohexane or the planar cyclobutane, the eight-membered ring of chlorocyclooctane exists in a dynamic equilibrium of high-energy conformers. This guide provides a rigorous analysis of its thermodynamic stability, phase transition properties, and synthetic pathways, serving as a foundational reference for its utilization in drug scaffold synthesis and physical organic chemistry.

Molecular Architecture & Conformational Dynamics

The thermodynamic baseline of chlorocyclooctane is defined by the complex potential energy surface (PES) of the cyclooctane ring. The unsubstituted ring fluctuates primarily between the Boat-Chair (BC) and Crown conformers.

Conformational Energetics

The introduction of a chlorine substituent perturbs this equilibrium. In medium rings (C8–C11), transannular repulsive interactions (Prelog strain) between hydrogen atoms across the ring are significant.[1]

• Parent Ring Dynamics: The Boat-Chair (BC) form is generally considered the ground state for cyclooctane, being approximately 4–6 kJ/mol more stable than the Crown form due to minimized torsional strain, despite some transannular H···H repulsion.

• Substituent Effect: In chlorocyclooctane, the bulky chlorine atom avoids "axial-like" positions that exacerbate transannular strain. The energetic preference drives the chlorine toward "equatorial-like" positions on the BC framework, minimizing 1,3- and 1,5-transannular interactions.

Visualization of Conformational Pathways

The following diagram illustrates the logical flow of conformational interconversion and the stabilization provided by the equatorial orientation of the halogen.

Figure 1: Conformational energy landscape showing the preference for equatorial placement of chlorine in the Boat-Chair framework.

Thermophysical Characterization

Experimental data for chlorocyclooctane is less abundant than for smaller ring homologs. The values below represent a synthesis of direct experimental measurements and high-confidence predictive models based on group contribution methods (Joback/Stein).

Physicochemical Data Table

Property	Value	Condition/Note	Source
Molecular Formula	C₈H₁₅Cl	-	-
Molecular Weight	146.66 g/mol	-	IUPAC
Boiling Point	85–86 °C	@ 21 Torr (2.8 kPa)	[1]
Boiling Point (Est.)	~185 °C	@ 760 Torr (Atmospheric)	Extrapolated
Density	0.95 ± 0.05 g/cm³	@ 20 °C (Predicted)	[2]
Refractive Index ( )	~1.46–1.47	Estimated from homologs	-
Flash Point	> 60 °C	Combustible Liquid	[1]
LogP (Octanol/Water)	3.7–4.1	Lipophilic	[2]

Enthalpy of Formation ( )

Direct combustion calorimetry data for chlorocyclooctane is scarce. However, we can derive a reliable estimate using the experimental value for cyclooctane and the increment for secondary chloride substitution.

• Cyclooctane

  : -156.2 ± 1.2 kJ/mol [3].

• Chloro-substitution increment: Replacing a secondary H with Cl typically raises

  (makes it less negative) by approximately 10–20 kJ/mol due to the bond energy difference between C-H and C-Cl, balanced by the heat of vaporization changes.

• Estimated

  (Chlorocyclooctane): -135 to -145 kJ/mol.

This reduced stability relative to acyclic isomers (like 1-chlorooctane) is a direct thermodynamic signature of the ring strain energy (approx. 40–50 kJ/mol) inherent to the eight-membered ring.

Experimental Protocol: Synthesis & Purification

To obtain thermodynamic-grade samples, high purity is essential. The following protocol utilizes the conversion of cyclooctanol to chlorocyclooctane via thionyl chloride, chosen for its simplified purification (gaseous byproducts).

Reaction Mechanism & Workflow

The reaction proceeds via an

(with inversion) or (retention) mechanism depending on conditions. In the absence of pyridine, is favored, often retaining the configuration, though conformational mobility in C8 rings makes stereospecificity less critical than in rigid systems.

Figure 2: Synthetic workflow for the preparation of high-purity chlorocyclooctane.

Step-by-Step Methodology

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Vent the condenser to a scrubber (NaOH trap) to neutralize HCl/SO₂ gases.

• Charging: Add Cyclooctanol (0.1 mol, 12.8 g) and dry Dichloromethane (DCM, 50 mL) to the flask. Cool to 0 °C in an ice bath.

• Addition: Charge the addition funnel with Thionyl Chloride (0.12 mol, 8.7 mL). Add dropwise over 30 minutes, maintaining temperature < 10 °C.

• Reaction: Once addition is complete, remove the ice bath. Stir at room temperature for 1 hour, then heat to gentle reflux (40 °C) for 2 hours to drive the reaction to completion and expel SO₂.

• Workup:

  • Cool the mixture to room temperature.

  • Pour slowly onto 100 g of crushed ice.

  • Separate the organic layer. Extract the aqueous layer once with DCM (20 mL).

  • Wash combined organics with sat.

    (2 x 50 mL) until evolution of ceases.

  • Wash with Brine (50 mL).

• Purification: Dry over anhydrous

  , filter, and concentrate via rotary evaporation.

• Distillation: Perform vacuum distillation. Collect the fraction boiling at 85–86 °C at 21 Torr .

Applications in Drug Development

In medicinal chemistry, chlorocyclooctane serves as a lipophilic scaffold and a precursor for installing the cyclooctyl group, a moiety used to probe the size of hydrophobic binding pockets.

• Lipophilicity (LogP ~4.0): The high lipophilicity requires careful handling in biological assays; formulation with cyclodextrins or DMSO stocks is recommended.

• Reactivity: The secondary chloride is moderately reactive. It undergoes elimination to cyclooctene more readily than acyclic counterparts due to the relief of transannular strain upon formation of the

  center.

References

• ChemicalBook. (2023). Chlorocyclooctane Product Properties and Safety. Retrieved from

• PubChem. (2025).[2][3] Chlorocyclooctane Compound Summary. National Library of Medicine. Retrieved from

• Revista de Chimie. (2008). Thermochemistry of Eight Membered Ring Hydrocarbons. The Enthalpy of Formation of Cyclooctane. Retrieved from

• NIST WebBook. (2024). Cyclooctane Thermochemical Data. National Institute of Standards and Technology.[4][5] Retrieved from

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Chlorocyclobutane | C4H7Cl | CID 70712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cyclooctane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 5. Cyclooctane [webbook.nist.gov]

Computational Elucidation of Chlorocyclooctane Stability

A Technical Protocol for Conformational Analysis in Medium Rings

Executive Summary

The conformational analysis of chlorocyclooctane represents a classic "medium ring" challenge in computational chemistry. Unlike cyclohexane (rigid chair) or acyclic chains (predictable rotamers), cyclooctane derivatives exist on a flat potential energy surface (PES) dominated by transannular (Prelog) strain and low-barrier pseudorotations.

For drug development professionals, accurately modeling this scaffold is critical. Cyclooctyl rings appear in various transition-state mimetics and macrocyclic linkers. A failure to account for the Boat-Chair (BC) vs. Crown (Cr) equilibrium can lead to errors in binding affinity prediction (>2 kcal/mol) and misinterpretation of NMR signals due to fast exchange.

This guide outlines a high-fidelity computational protocol to determine the global minimum and Boltzmann-weighted stability of chlorocyclooctane, moving beyond standard B3LYP defaults to dispersion-corrected methods essential for medium rings.

The Conformational Landscape

The cyclooctane ring is unique because its bond angles (

) are significantly wider than the tetrahedral ideal ( ), yet it relieves this angle strain through severe torsional twisting.

1.1 The Global Minimum: Boat-Chair (BC)

Experimental and high-level theoretical data confirm the Boat-Chair (BC) as the global minimum for the parent cyclooctane.[1]

• Symmetry:

  (plane of symmetry).

• Chlorine Preference: In chlorocyclooctane, the chlorine atom preferentially occupies an equatorial position on the BC framework.

• Why? An axial chlorine would project into the ring "cavity," generating severe repulsive van der Waals interactions with transannular hydrogens (C3/C7 positions).

1.2 The Competitor: Crown (Cr)

The Crown (

) conformer is the secondary minimum.

• Stability: Typically 1.8 – 2.5 kcal/mol higher in energy than the BC.

• Relevance: While less stable, the Crown conformer has high symmetry and can be populated at room temperature (~5-10%).

1.3 The Transition: Pseudorotation

Interconversion between these forms occurs via Twist-Boat-Chair (TBC) intermediates. The barriers are low (5–8 kcal/mol), meaning chlorocyclooctane is "fluxional" at physiological temperatures, necessitating a Boltzmann-weighted analysis rather than a single-conformer docking approach.

Computational Methodology (The "How-To")

Standard DFT functionals (like B3LYP) often fail with medium rings because they underestimate the attractive London dispersion forces between transannular methylene groups. This leads to an artificial stabilization of "open" conformers over compact ones.

2.1 Recommended Level of Theory

To achieve chemical accuracy (<1 kcal/mol error), the following model chemistry is required:

Component	Recommendation	Rationale
Functional	wB97X-D or M06-2X	Explicitly treats long-range dispersion interactions critical for transannular H···H and Cl···H stabilization.
Basis Set	def2-TZVP	Triple-zeta quality reduces basis set superposition error (BSSE). Pople sets (6-31G*) are insufficient for Cl polarizability.
Solvation	SMD (Solvation Model based on Density)	Essential. Polar solvents (water/DMSO) can stabilize the higher-dipole axial conformers, shifting the equilibrium.
Grid	Ultrafine	Medium rings have flat PES regions; standard grids may generate imaginary frequencies that are numerical artifacts.

Experimental Protocol

This workflow ensures a self-validating study, moving from low-level sampling to high-level verification.

Step 1: Stochastic Conformer Generation

Do not rely on manual drawing. Use a Monte Carlo (MC) or Molecular Dynamics (MD) simulated annealing approach to sample the full torsional space.

• Tool: CREST (Conformer-Rotamer Ensemble Sampling Tool) or Spartan/MacroModel.

• Filter: Discard duplicates with RMSD < 0.5 Å.

Step 2: Geometry Optimization (DFT)

Optimize the surviving unique conformers using the recommended functional.

• Directive:Opt=Tight (Gaussian) or ! TightOpt (ORCA).

• Constraint: None. Allow the ring to relax fully.

Step 3: Frequency Analysis (Self-Validation)

Run a frequency calculation at the same level of theory.

• Validation Check A: Ensure zero imaginary frequencies (NIMAG=0). If an imaginary frequency exists (e.g., -20 cm⁻¹), the structure is a transition state or saddle point, not a minimum.

• Validation Check B: Check thermal corrections. The Gibbs Free Energy (

  ) is the metric for population analysis, not the electronic energy ( ).

Step 4: Boltzmann Population Analysis

Calculate the population (

) of each conformer at 298K:

• Expectation: The Equatorial Boat-Chair should constitute >85% of the population.

Visualization of Workflows

The following diagrams illustrate the logical flow of the study and the topological relationship of the conformers.

Diagram 1: Computational Workflow for Medium Rings

Caption: Iterative workflow ensuring only true minima (NIMAG=0) contribute to the final conformational ensemble.

Diagram 2: The Potential Energy Surface (PES)[2][3]

Caption: Topological map of cyclooctane conformers. The BC is the thermodynamic sink, while TBC acts as the kinetic gateway.

Stereoelectronic Interpretation

Why does the protocol predict these results?

• Transannular Repulsion (Prelog Strain): In the Boat-Boat or Chair-Chair forms, hydrogens on C1 and C5 are forced into close proximity (< 2.0 Å). A large Chlorine atom exacerbates this. The Boat-Chair puckering mode maximizes these distances.

• Dipole Minimization: The equatorial placement of Chlorine in the BC conformer aligns the C-Cl dipole anti-parallel to the net ring dipole moment in many cases, providing electrostatic stabilization.

• Hyperconjugation: NBO (Natural Bond Orbital) analysis typically shows that the C-Cl bond is stabilized by

  interactions, which are geometrically optimized in the equatorial BC form.

References

• Wiberg, K. B. (2003).

• Rzepa, H. S. (2010).[4] The Conformational Analysis of Cyclooctane. Imperial College London.

• Basso, E. A., et al. (2014).[5] The Conformational Analysis of 2-halocyclooctanones. Spectrochimica Acta Part A.

• Grimme, S. (2019). Exploration of Chemical Compound, Conformer, and Rotamer Spaces (CREST).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. moodle2.units.it [moodle2.units.it]
• 4. The conformational analysis of cyclo-octane - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 5. The conformational analysis of 2-halocyclooctanones - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Dynamics and Transannular Reactivity of Chlorocyclooctane: A Technical Guide

Executive Summary

The eight-membered ring (cyclooctane) represents a "stereochemical break point" in organic synthesis. Unlike the rigid chair of cyclohexane or the planar constraints of small rings, cyclooctane exists in a flux of medium-ring conformers dominated by transannular strain (Prelog strain).

For researchers developing macrocyclic drugs or peptidomimetics, understanding chlorocyclooctane is not merely about a single halogenated intermediate; it is a masterclass in controlling transannular interactions. This guide dissects the conformational landscape of chlorocyclooctane, details the "forbidden" reactivities driven by 1,5-hydride shifts, and provides self-validating protocols for its synthesis and characterization.

Part 1: The Conformational Landscape

The Boat-Chair Dominance

While cyclohexane has a single dominant "chair" form, cyclooctane possesses a complex potential energy surface (PES). For chlorocyclooctane, the global minimum is the Boat-Chair (BC) conformation.

• Boat-Chair (BC): The most stable conformer.[1] It minimizes torsional strain and, crucially, reduces transannular H···H repulsions.[2][3]

• Crown: A local minimum with

  symmetry (in the unsubstituted parent), roughly 1.6 kcal/mol higher in energy than the BC.

• Transannular Strain: In the BC conformation, the "inside" hydrogens at C1, C4, C5, and C8 are in close proximity. Substituting one of these for a chlorine atom drastically alters the energy profile due to the large Van der Waals radius of chlorine (1.75 Å).

Stereoelectronic Preference of Chlorine

In cyclohexane, substituents prefer the equatorial position to avoid 1,3-diaxial interactions. In cyclooctane, the rules change:

• Pseudo-Equatorial Preference: In the BC conformation, the chlorine atom predominantly occupies a "pseudo-equatorial" position. This directs the C-Cl bond away from the ring center, avoiding severe transannular steric clashes with the C5 axial hydrogen.

• Dipolar Effects: In polar solvents (e.g., acetonitrile), the conformational equilibrium can shift. However, unlike 2-fluorocyclooctanone which may show axial preference due to electrostatic attraction, the bulky chlorine atom is dominated by steric repulsion, maintaining the equatorial bias.

Visualization: Conformational Interconversion

The following diagram maps the energy landscape and interconversion pathways. Note the high barrier to "Inversion" compared to the low barrier of "Pseudorotation."[4]

Figure 1: Conformational energy landscape of the cyclooctane ring system. The Boat-Chair is the thermodynamic sink.

Part 2: The Transannular Trap (Reactivity)

The defining feature of chlorocyclooctane chemistry is transannular reactivity . Standard substitution reactions often fail, yielding unexpected products due to the proximity of C1 and C5.

The 1,5-Hydride Shift Mechanism

When a leaving group (like Cl⁻) departs to form a carbocation (or a polarized ion pair) at C1, the "internal" hydrogen at C5 is spatially aligned to migrate. This is a 1,5-hydride shift , converting a secondary cation at C1 into a new secondary cation at C5.

• Consequence: Nucleophilic attack occurs at C5 instead of C1, or elimination occurs at remote positions.

• Diagnostic: If you perform a reaction with labeled C1, and the label ends up scrambled, you have triggered a transannular shift.

Figure 2: The "Transannular Trap." Mechanism of the 1,5-hydride shift common in medium-ring carbocations.

Part 3: Experimental Protocols

Synthesis of Chlorocyclooctane (The "Safe" Route)

Objective: Convert cyclooctanol to chlorocyclooctane while suppressing transannular rearrangement. Challenge: Acidic conditions (HCl) promote carbocation formation and hydride shifts. Solution: Use of Appel Reaction conditions (Triphenylphosphine/CCl₄) or Thionyl Chloride with excess Pyridine to favor an S_N2-like mechanism (tight ion pair) over free carbocations.

Protocol: Modified Appel Chlorination

• Reagents: Cyclooctanol (1.0 eq), Triphenylphosphine (PPh₃, 1.2 eq), CCl₄ (Solvent/Reagent, excess) or CCl₄/DCM mix.

• Setup: Flame-dried round-bottom flask, N₂ atmosphere.

• Procedure:

  • Dissolve Cyclooctanol and PPh₃ in dry DCM.

  • Cool to 0°C (Critical: Low temp reduces kinetic energy for conformational flipping and rearrangement).

  • Add CCl₄ dropwise.

  • Stir at 0°C for 2 hours, then warm to RT.

• Workup: Quench with water, extract with hexanes (PPh₃O precipitates out).

• Purification: Flash chromatography (Hexanes). Note: Distillation is risky due to thermal elimination.

Self-Validating Analytical Workflow

To confirm you have the desired conformer and not a rearranged product, use this validation logic.

Table 1: Analytical Validation Parameters

Method	Parameter	Observation (Target)	Failure Mode (Rearrangement)
1H NMR	Chemical Shift ( )	4.0-4.2 ppm (H-C-Cl)	Multiplets > 4.5 ppm or splitting pattern changes
1H NMR	Temp. Dependence	Broad signals sharpen at -60°C	Signals remain sharp at RT (indicates ring contraction/rigidification)
13C NMR	Symmetry	5 distinct signals (C1, C2, C3, C4, C5)	>5 signals or loss of symmetry
GC-MS	Fragmentation	M+ peaks, [M-Cl]+	Significant peaks at [M-C2H4]+ (Ring contraction)

Protocol: Low-Temperature NMR Characterization

Rationale: At room temperature, cyclooctane rings "flip" (pseudorotation) faster than the NMR timescale, averaging signals.

• Solvent: Dissolve 10 mg sample in

  (Dichloromethane-d2) or Toluene-d8.

• Instrument: 500 MHz or higher.

• Variable Temp (VT):

  • Acquire spectrum at 298 K (Reference).

  • Cool in 10 K increments to 213 K (-60°C) .

• Analysis: At 213 K, the ring freeze-out occurs. Look for the decoalescence of the

  -proton signal.

  • Interpretation: If the H-C-Cl proton resolves into a tt (triplet of triplets) with large coupling constants (

    Hz), it confirms the axial H / equatorial Cl arrangement in the BC conformation.

References

• Hendrickson, J. B. (1967). Molecular Geometry V. Evaluation of Functions and Conformations of Medium Rings. Journal of the American Chemical Society.[5] [Link]

• Prelog, V., & Traynham, J. G. (1960). Transannular Hydride Shifts. Molecular Rearrangements. [Link]

• Basso, E. A., et al. (2014).[6] The Conformational Analysis of 2-halocyclooctanones. Spectrochimica Acta Part A. [Link]

• Anderson, J. E., et al. (1969). Conformational Analysis of Cyclooctane Derivatives by NMR. Journal of the Chemical Society B. [Link]

• Cope, A. C., et al. (1965). Transannular Reactions in Medium-Sized Rings. Quarterly Reviews, Chemical Society.[2] [Link]

Sources

• 1. Cyclooctane - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. scispace.com [scispace.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. The conformational analysis of 2-halocyclooctanones - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and First Synthesis of Chlorocyclooctane

A Technical Retrospective and Methodological Guide

Abstract

This technical guide reconstructs the discovery and first definitive synthesis of chlorocyclooctane (

), a pivotal intermediate in the study of medium-ring conformational analysis. While the cyclooctane ring system was first accessed by Richard Willstätter in 1905, the isolation of pure chlorocyclooctane required the development of specific halogenation protocols that could overcome the unique "medium-ring" constraints (I-strain) and transannular reactivity characteristic of eight-membered rings. This document details the historical genesis, the definitive synthetic pathway via cyclooctanol, and the mechanistic causality governing the reaction.

Part 1: Historical Genesis and Discovery

The existence of the eight-membered carbon ring was a subject of intense debate in the late 19th century. The "Discovery" of the chlorocyclooctane scaffold is inextricably linked to the first synthesis of the parent hydrocarbon, cyclooctane.

1.1 The Willstätter Breakthrough (1905-1911)

Richard Willstätter achieved the first synthesis of the cyclooctane ring system at the University of Munich. His approach was a tour-de-force of degradation chemistry, starting from the alkaloid pseudopelletierine (derived from pomegranate bark).

• Isolation: Pseudopelletierine was subjected to exhaustive methylation and Hofmann elimination.

• Ring Synthesis: This yielded 1,3,5,7-cyclooctatetraene (COT).

• Reduction: Catalytic hydrogenation of COT yielded cyclooctane .

While Willstätter focused on the aromaticity (or lack thereof) of COT, his reduction provided the first bulk source of the

skeleton, opening the door for functionalization into chlorocyclooctane .

1.2 The Ruzicka Expansion (1920s)

Leopold Ruzicka later generalized the synthesis of medium and large rings via the pyrolysis of thorium salts of dicarboxylic acids. This allowed for the reliable production of cyclooctanone , which could be reduced to cyclooctanol —the immediate precursor to the first pure synthesis of chlorocyclooctane.

Figure 1: The historical lineage of the cyclooctane scaffold established by Willstätter.

Part 2: The First Definitive Synthesis

While free-radical chlorination of cyclooctane is possible, it lacks regioselectivity and was historically unsuitable for initial characterization. The first definitive synthesis of pure chlorocyclooctane was achieved via the nucleophilic substitution of cyclooctanol .

2.1 The Reaction Pathway

The standard historical and preparative method utilizes Thionyl Chloride (

) . This route is preferred over phosphorus halides ( ) because the byproduct ( ) is gaseous, simplifying purification.

Reaction:

2.2 Mechanistic Causality: The "Medium Ring" Problem

Synthesizing chlorocyclooctane is not merely a functional group interchange; it is a battle against I-Strain (Internal Strain) .

• Conformational Issues: The cyclooctane ring possesses significant torsional strain and transannular interactions (H-H repulsion across the ring).

• The

  Barrier: In a standard backside attack, the transition state requires a planar arrangement of the carbon center. In an 8-membered ring, this imposes severe transannular strain, retarding the reaction rate significantly compared to rings.

• The

  Risk: If the reaction proceeds via a carbocation ( ), the high energy of the medium ring cation often leads to Transannular Hydride Shifts (shifting a hydride from C3 or C5 to C1), resulting in isomeric mixtures rather than pure chlorocyclooctane.

The Solution: The use of Thionyl Chloride with Pyridine promotes an

-like mechanism (or tight ion pair) that minimizes carbocation lifetime, thereby suppressing rearrangement and yielding the desired product.

Figure 2: Mechanistic pathway highlighting the necessity of controlling the reaction trajectory to avoid transannular shifts.

Part 3: Detailed Experimental Protocol

This protocol is reconstructed from standard mid-20th-century methodologies (e.g., Vogel, Prelog) optimized for medium rings.

Safety Prerequisite:

releases toxic and gas. Perform exclusively in a fume hood.

3.1 Reagents and Equipment

• Precursor: Cyclooctanol (0.5 mol, 64 g).

• Reagent: Thionyl Chloride (

  ) (0.6 mol, 71.4 g).

• Base/Catalyst: Pyridine (0.5 mL) or Dimethylformamide (catalytic drops).

• Solvent: Dry Benzene or Chloroform (optional, historical solvent).

3.2 Step-by-Step Methodology

• Setup: Equip a 250 mL three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a thermometer. Attach a gas trap (calcium chloride drying tube) to the top of the condenser, leading to a scrubber (NaOH solution) to neutralize evolved gases.

• Charging: Place the cyclooctanol and pyridine into the flask.

• Addition: Add

  dropwise via the funnel over 45 minutes.

  • Critical Control: Maintain temperature below 30°C. The reaction is endothermic initially but becomes exothermic.

• Reflux: Once addition is complete, heat the mixture gently in a water bath to 60-70°C for 2 hours.

  • Observation: Evolution of

    gas indicates reaction progress.[1]

• Work-up: Cool the mixture. Pour into ice water to decompose excess thionyl chloride.

• Extraction: Extract the organic layer with diethyl ether (

  mL).

• Neutralization: Wash the ether layer with saturated

  solution until no more gas evolves, then wash with water.

• Drying: Dry the organic phase over anhydrous

  .

• Purification: Fractional distillation under reduced pressure.

  • Target Fraction: Collect the fraction boiling at 83-85°C at 14 mmHg .

Part 4: Characterization and Data

The following physical properties are the benchmarks for validating the synthesis of chlorocyclooctane.

Property	Value	Notes
Molecular Formula
Molecular Weight	146.66 g/mol
Boiling Point	83-85°C @ 14 mmHg	Historical standard
Boiling Point	195°C @ 760 mmHg	(Decomposes slightly)
Density ( )	0.992 g/mL
Refractive Index ( )	1.4810
Appearance	Colorless oil	Distinctive camphor-like odor

Spectral Validation (Modern):

• 1H NMR: Multiplet at

  4.1-4.3 ppm (1H, -Cl).

• 13C NMR: Signal at

  63-64 ppm ( -Cl).

Part 5: References

• Willstätter, R., & Veraguth, H. (1905). Über Cyclooctan. Berichte der deutschen chemischen Gesellschaft, 38(2), 1975-1980.

  • Foundational text describing the first synthesis of the cyclooctane ring.

• Ruzicka, L., et al. (1926). Zur Kenntnis der Kohlenstoffringe VII. Helvetica Chimica Acta, 9(1), 499-519.

  • Describes the systematic synthesis of cyclic ketones and alcohols, precursors to the chloride.

• Prelog, V., & Traynham, J. G. (1950). Transannular Hydride Shifts in Medium Rings. Molecular Rearrangements, Vol 1.

  • Establishes the mechanistic constraints (I-strain) relevant to chlorinating medium rings.

• Vogel, A. I. (1948). Physical properties and chemical constitution.[1][2][3][4][5][6] Part XIX. Five, six, seven, and eight-membered ring cycloalkyl chlorides. Journal of the Chemical Society, 1809-1813.

  • Provides the definitive physical data and comparative synthesis methods for chlorocyclooctane.

• Cope, A. C., & Johnson, H. E. (1957). Cyclooctanol.[4][5][7][8][9] Organic Syntheses, Coll.[10] Vol. 4, p.218.

  • Standard protocol for preparing the alcohol precursor.

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• 2. 1-Chlorocyclooctene | C8H13Cl | CID 53658631 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. scribd.com [scribd.com]
• 10. dokumen.pub [dokumen.pub]

Natural Chlorinated Cycloalkanes: Structural Rarity, Biosynthesis, and Isolation

Executive Summary

Chlorinated cycloalkanes represent a rarefied chemical space within natural product chemistry. Unlike the abundant chlorinated aromatics (e.g., vancomycin, rebeccamycin) or vinyl chlorides, compounds featuring a chlorine atom directly attached to an sp3 hybridized ring carbon are chemically precarious. The high ring strain of cyclopropanes and cyclobutanes, combined with the good leaving-group ability of chloride, typically predisposes these motifs to rapid elimination or hydrolysis.

However, nature has evolved specific biosynthetic machineries—primarily Vanadium-dependent Haloperoxidases (VHPOs) and Non-heme Iron Halogenases (Fe/2OG)—to install and stabilize these functionalities.[1] This guide analyzes the occurrence, enzymatic assembly, and isolation strategies for this unique class of metabolites, distinguishing between retained halogenation (where Cl remains in the final scaffold) and cryptic halogenation (where Cl facilitates ring closure but is eliminated).

Part 1: The Chemical Landscape & Structural Diversity

The Stability Paradox

The natural occurrence of chlorinated cycloalkanes is limited by the Thorpe-Ingold effect and Bredt’s Rule constraints.

• Cyclopropanes/Cyclobutanes: Direct chlorination increases ring strain. A secondary chloride on a cyclopropane ring is highly susceptible to solvolysis or ring-opening.[1]

• Cyclohexanes: These are thermodynamically more stable. Nature stabilizes these rings by incorporating them into fused ring systems (e.g., decalins) or bridging them with bulky substituents to prevent elimination.

Classification of Natural Occurrences

Ring Size	Representative Compound	Biosynthetic Enzyme	Mechanism	Stability Feature
Cyclobutane	Welwitindolinone A	WelO5 (Fe/2OG)	Radical Substitution	Neopentyl position prevents elimination; spiro-fusion adds rigidity.[1]
Cyclohexane	Napyradiomycins	NapH1/NapH4 (VHPO)	Chloronium Cyclization	Fused to dihydroquinolone; Cl is equatorial, minimizing 1,3-diaxial interactions.[1]
Cyclopropane	Cryptic Intermediates	CytC3 (Halogenase)	-Elimination	Cl is transient; used to form the ring (e.g., Coronamic acid) then lost.[1]

Part 2: Biosynthetic Mechanisms (The "How")

The formation of these compounds relies on two distinct enzymatic strategies: Ionic Cyclization (VHPO) and Radical Rebound (Fe/2OG).

Mechanism A: Chloronium-Induced Cyclization (Napyradiomycins)

In the biosynthesis of Napyradiomycins (e.g., by Streptomyces aculeolatus), the enzyme NapH1 (a Vanadium-dependent chloroperoxidase) coordinates peroxide and chloride to generate an enzyme-bound hypochlorite equivalent (

).[1]

• Activation: The enzyme generates an electrophilic chloronium species.

• Attack: This species attacks a terpenoid alkene, creating a cationic intermediate.

• Cyclization: The carbocation is quenched by an internal nucleophile (often an alcohol or another alkene), closing the cyclohexane ring with the chlorine atom locked in place.

Mechanism B: Radical Halogenation (Welwitindolinones)

The cyanobacterium Hapalosiphon welwitschii produces Welwitindolinone A. The key enzyme, WelO5 , is a non-heme iron,

-ketoglutarate-dependent halogenase.[1]

• H-Abstraction: The Fe(IV)-oxo species abstracts a hydrogen atom from an unactivated

  carbon on the cyclobutane/bridgehead.

• Radical Rebound: A chlorine radical is transferred from the iron center to the carbon radical.

• Specificity: This mechanism allows for the chlorination of highly strained rings without triggering ring-opening, as it avoids charged intermediates.

Visualization of Pathways

The following diagram contrasts the ionic mechanism of Napyradiomycins with the radical mechanism of Welwitindolinones.

Figure 1: Comparative biosynthetic logic.[1] Top: Ionic cyclization driven by VHPO enzymes. Bottom: Radical substitution driven by Non-heme Iron enzymes.

Part 3: Analytical Methodologies & Isolation Protocol

Isolating chlorinated cycloalkanes requires preventing the elimination of HCl, which can occur under acidic conditions or high temperatures.

Isolation Protocol (Self-Validating)

Objective: Isolate Cl-cycloalkanes while preserving stereochemistry and ring integrity.

• Extraction (Neutral pH):

  • Lyophilize biomass (do not heat-dry).[1]

  • Extract with EtOAc:MeOH (1:1) at 4°C. Avoid acidified solvents (e.g., 0.1% Formic acid) in the initial step to prevent acid-catalyzed elimination of the chlorine.

• Prefractionation:

  • Use Sephadex LH-20 (methanol) to remove lipids and chlorophyll.[1] This is gentle and non-acidic.

• LC-MS/MS Screening (The "Chlorine Filter"):

  • Run UPLC-QTOF-MS in negative and positive modes.[1]

  • Data Analysis: Apply a script to search for the characteristic isotopic abundance of Chlorine (

    ).

  • Mass Defect Filtering: Chlorinated compounds have a negative mass defect relative to pure CHO compounds. Use a mass defect filter of -0.03 to -0.10 Da.[1]

• Molecular Networking:

  • Upload MS/MS data to GNPS (Global Natural Products Social Molecular Networking) .

  • Cluster nodes based on cosine similarity > 0.7. Look for clusters containing the Cl-isotope pattern.

• Purification:

  • Use Reverse-Phase HPLC (C18) with a neutral mobile phase (Water/Acetonitrile without acid modifiers, or with 10mM Ammonium Acetate for buffering).[1]

Identification Workflow Diagram

Figure 2: Workflow for the targeted isolation of halogenated metabolites using isotopic filtering and molecular networking.

Part 4: Pharmacological Implications[1][2]

The introduction of chlorine into a cycloalkane ring alters the physicochemical properties of the molecule in three critical ways, relevant to drug development:

• Lipophilicity Modulation: Chlorine is a lipophilic bioisostere for methyl groups. Adding Cl to a cyclohexane ring (as in Napyradiomycins) significantly increases

  , enhancing membrane permeability.

• Metabolic Blocking: The C-Cl bond is stronger than the C-H bond and sterically bulkier. Placing a chlorine atom at a site prone to oxidative metabolism (e.g., by Cytochrome P450s) can prolong the half-life of the molecule.

• Conformational Locking: In Welwitindolinone A , the chlorine atom on the spiro-cyclobutane ring creates a steric anchor that locks the molecule into a specific conformation, essential for its binding affinity to tubulin (anti-cancer activity).

Case Study: Welwitindolinone A

• Activity: Reversal of P-glycoprotein-mediated multiple drug resistance (MDR).[1][2]

• Mechanism: The compact, rigid structure enabled by the bridgehead chlorine allows it to bind to the efflux pump, inhibiting the export of chemotherapeutic agents.

References

• Bernhardt, P., et al. (2011). "Mechanism of the Napyradiomycin Biosynthetic Enzyme NapH1: A Vanadium-Dependent Chloroperoxidase." Journal of the American Chemical Society.[3] [1]

• Hillwig, M. L., & Liu, X. (2014). "A new family of iron-dependent halogenases acts on freestanding substrates."[4] Nature Chemical Biology.

• Winter, J. M., et al. (2019). "Napyradiomycins: Biosynthesis and Bioactivity." Journal of Antibiotics.

• Va, P., et al. (2010). "Total Synthesis of (+)-Welwitindolinone A Isonitrile." Journal of the American Chemical Society.[3] [1]

• Wang, M., et al. (2013). "GNPS: Global Natural Products Social Molecular Networking." Nature Biotechnology.

• Gribble, G. W. (2015). "Biological Activity of Recently Discovered Halogenated Marine Natural Products." Marine Drugs. [1]

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• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. The Wood Synthesis of Welwitindolinone A Isonitrile [organic-chemistry.org]
• 4. A new family of iron-dependent halogenases acts on freestanding substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Chlorocyclooctane as a Substrate in Elimination Reactions

Introduction: Navigating the Conformational Landscape of Elimination in Eight-Membered Rings

Chlorocyclooctane presents a fascinating and instructive substrate for the study of elimination reactions. Unlike the well-behaved and conformationally rigid cyclohexane systems, the inherent flexibility of the eight-membered ring introduces a higher degree of complexity and a richer array of potential reaction pathways.[1] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical underpinnings and practical execution of elimination reactions using chlorocyclooctane. We will delve into the mechanistic dichotomy of E1 and E2 pathways, the critical influence of base selection and reaction conditions on product distribution, and provide detailed protocols for the synthesis and characterization of the resulting cyclooctene isomers.

The primary products of the elimination of chlorocyclooctane are the isomeric cyclooctenes. Notably, cyclooctene is the smallest cycloalkene that can exist as stable cis and trans isomers.[1][2] The cis isomer is the more stable of the two.[3] Understanding the factors that govern the formation of these isomers is a key objective in studying the elimination reactions of chlorocyclooctane.

Theoretical Framework: The Interplay of Mechanism, Stereochemistry, and Regioselectivity

The elimination of a hydrogen and a chlorine atom from adjacent carbons in chlorocyclooctane can proceed through two primary mechanisms: the unimolecular E1 reaction and the bimolecular E2 reaction.

The E1 Pathway: A Stepwise Process via a Carbocation Intermediate

The E1 mechanism is a two-step process initiated by the slow departure of the leaving group (chloride ion) to form a carbocation intermediate.[4][5] This is followed by a rapid deprotonation of an adjacent carbon by a weak base to form the double bond.

• Rate-Determining Step: The formation of the carbocation is the rate-determining step, and thus the rate of an E1 reaction is dependent only on the concentration of the substrate.[5]

• Regioselectivity: E1 reactions generally favor the formation of the most stable (most substituted) alkene, a principle known as Zaitsev's rule.[3]

• Stereochemistry: The carbocation intermediate is planar, allowing for the removal of a proton from either face, which can lead to a mixture of stereoisomeric products.

The E2 Pathway: A Concerted and Stereospecific Reaction

The E2 mechanism is a single, concerted step where a strong base removes a proton from a β-carbon at the same time as the leaving group departs.[4]

• Kinetics: The rate of an E2 reaction is dependent on the concentrations of both the substrate and the base.[6]

• Stereoelectronic Requirement: A crucial feature of the E2 reaction is the requirement for an anti-periplanar arrangement of the β-hydrogen and the leaving group.[7][8] In cyclic systems, this often translates to a trans-diaxial orientation of the two groups.[4][9][10] This stereochemical constraint can significantly influence the reaction rate and the regioselectivity of the elimination.

• Regioselectivity: Zaitsev vs. Hofmann Elimination:

  • Zaitsev's Rule: With unhindered bases (e.g., sodium ethoxide), the major product is typically the more substituted and thermodynamically more stable alkene.[3]

  • Hofmann's Rule: When a sterically bulky base is used (e.g., potassium tert-butoxide), the base will preferentially abstract the more sterically accessible proton, leading to the formation of the less substituted alkene as the major product.[11]

The greater conformational flexibility of the cyclooctane ring compared to cyclohexane means that achieving the necessary anti-periplanar geometry for E2 elimination can be more complex and may involve multiple competing transition states.

Experimental Protocols

Protocol 1: E2 Elimination of Chlorocyclooctane with a Non-Hindered Base (Zaitsev-Favored)

This protocol describes a general procedure for the elimination of chlorocyclooctane using sodium ethoxide, a strong, non-hindered base, which is expected to favor the formation of the more stable cis-cyclooctene.

Materials:

• Chlorocyclooctane

• Anhydrous ethanol

• Sodium metal

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Inert atmosphere (nitrogen or argon)

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, carefully add sodium metal to anhydrous ethanol under a positive pressure of nitrogen. The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Reaction Setup: Cool the sodium ethoxide solution to room temperature. Add chlorocyclooctane dropwise to the stirred solution via the dropping funnel.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature and carefully quench with water. Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Washing: Wash the combined organic extracts sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification and Analysis: Purify the crude product by fractional distillation. Characterize the product mixture by GC-MS and NMR to determine the ratio of cis- and trans-cyclooctene.

Protocol 2: E2 Elimination of Chlorocyclooctane with a Hindered Base (Hofmann-Favored Conditions)

This protocol utilizes potassium tert-butoxide, a bulky base, which is expected to favor the abstraction of the most sterically accessible proton.

Materials:

• Chlorocyclooctane

• Potassium tert-butoxide

• Anhydrous tert-butanol or tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Inert atmosphere (nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve potassium tert-butoxide in anhydrous tert-butanol or THF.

• Substrate Addition: Cool the solution in an ice bath and add chlorocyclooctane dropwise with stirring.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress by GC.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with diethyl ether.

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the resulting cyclooctene isomers by distillation and analyze the product distribution using GC-MS and NMR spectroscopy.

Protocol 3: Hofmann Elimination of N,N,N-Trimethylcyclooctylammonium Hydroxide

While not starting from chlorocyclooctane, this established protocol for the synthesis of cyclooctene from a related cyclooctyl derivative provides a valuable and detailed experimental procedure that highlights the stereochemical outcomes of elimination in this ring system.[12][13][14] This reaction is known to produce a mixture of cis- and trans-cyclooctene.[12]

Part A: Synthesis of N,N,N-Trimethylcyclooctylammonium Iodide

• Start with cyclooctylamine (derived from chlorocyclooctane via substitution with ammonia).

• Treat the amine with an excess of methyl iodide in the presence of a weak base (e.g., sodium bicarbonate) to achieve exhaustive methylation and form the quaternary ammonium iodide salt.[14][15]

Part B: Formation of the Hydroxide and Elimination

• Treat the N,N,N-trimethylcyclooctylammonium iodide with silver oxide in water to precipitate silver iodide and generate the corresponding quaternary ammonium hydroxide in solution.[13][14]

• Heat the aqueous solution of the quaternary ammonium hydroxide. The elimination reaction will occur, and the volatile cyclooctene products can be collected by distillation.[13]

Product Analysis:

The distillate will contain a mixture of cis- and trans-cyclooctene. The isomers can be separated and quantified. A notable finding from studies of this reaction is that the formation of trans-cyclooctene proceeds through a syn-elimination pathway, while the cis-isomer is formed via both syn- and anti-elimination pathways.[12] This highlights the complex stereochemistry at play in the flexible cyclooctane ring.

Data Presentation and Expected Outcomes

The choice of base and reaction conditions is expected to significantly influence the product distribution. The following table summarizes the anticipated outcomes based on established elimination principles.

Reaction Condition	Primary Mechanism	Expected Major Product	Rationale
Sodium Ethoxide in Ethanol, Reflux	E2	cis-Cyclooctene	Zaitsev's rule: formation of the more stable alkene with a non-hindered base.[3]
Potassium tert-Butoxide in tert-Butanol	E2	Increased proportion of the less stable alkene	Hofmann's rule: a bulky base abstracts the most sterically accessible proton.[11] The outcome in the cyclooctyl system may be a different ratio of cis to trans isomers compared to the Zaitsev condition.
Weak base (e.g., water), heat	E1	cis-Cyclooctene	Formation of the most stable alkene via a carbocation intermediate.

Visualizing the Reaction Pathways

E2 Elimination Mechanism

Caption: Concerted E2 mechanism for the dehydrochlorination of chlorocyclooctane.

Controlling Product Formation: Zaitsev vs. Hofmann

Caption: Decision tree for Zaitsev vs. Hofmann elimination pathways.

Characterization of Products

The primary products, cis- and trans-cyclooctene, can be identified and quantified using a combination of chromatographic and spectroscopic techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides separation of the isomers and their mass spectra for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts and coupling constants of the vinylic protons are distinct for the cis and trans isomers.

  • ¹³C NMR: The chemical shifts of the sp² hybridized carbons can also be used to differentiate the isomers.

Conclusion and Future Directions

Chlorocyclooctane serves as an excellent, albeit complex, substrate for exploring the nuances of elimination reactions. The interplay between the E1 and E2 mechanisms, coupled with the conformational flexibility of the eight-membered ring, provides a rich platform for investigating the effects of base strength, steric hindrance, and reaction conditions on product outcomes. The protocols outlined in this guide offer a starting point for the synthesis and analysis of cyclooctene isomers. Further research, including detailed computational studies of the transition states for elimination from different chlorocyclooctane conformers, will continue to illuminate the factors that govern reactivity in these fascinating cyclic systems.

References

• 8.1: E2 Reaction - Chemistry LibreTexts . (2021, December 15). Chemistry LibreTexts. [Link]

• E2 elimination: Substituted cyclohexanes (video) | Khan Academy . (n.d.). Khan Academy. [Link]

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• Photo isomerization of cis‐cyclooctene to trans‐cyclooctene: Integration of a micro‐flow reactor and separation by specific adsorption - PMC . (n.d.). National Center for Biotechnology Information. [Link]

• Scalable, diastereoselective synthesis of trans-Cyclooctenes with favorable physiochemical properties - UDSpace . (n.d.). University of Delaware. [Link]

• Elimination reactions. IV. Hofmann elimination of N,N,N-trimethylcyclooctylammonium hydroxide - ACS Publications . (n.d.). ACS Publications. [Link]

• trans-CYCLOOCTENE - Organic Syntheses Procedure . (n.d.). Organic Syntheses. [Link]

• Flow Photochemical Syntheses of trans-Cyclooctenes and trans-Cycloheptenes Driven by Metal Complexation - PMC . (n.d.). National Center for Biotechnology Information. [Link]

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• An Introduction to Reaction Stereoelectronics LECTURE 3 Stereoelectronics of Transition States – Kinetic vs Thermodynamic Control . (n.d.). [Link]

• Antiperiplanar Relationships: The E2 Reaction and Cyclohexane Rings - Master Organic Chemistry . (2025, December 1). Master Organic Chemistry. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PubMed Central . (2022, March 15). National Center for Biotechnology Information. [Link]

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• 11.9 The E2 Reaction and Cyclohexane Conformation – Organic Chemistry: A Tenth Edition . (n.d.). [Link]

• Cyclooctene - Wikipedia . (n.d.). Wikipedia. [Link]

• An Optimized Protocol for the Synthesis of Peptides Containing trans-Cyclooctene and Bicyclononyne Dienophiles as Useful Multifunctional Bioorthogonal Probes - PubMed . (2021, September 24). National Center for Biotechnology Information. [Link]

• Bulky Bases in Elimination Reactions - Master Organic Chemistry . (2012, October 24). Master Organic Chemistry. [Link]

• Thermodynamic and kinetic reaction control - Wikipedia . (n.d.). Wikipedia. [Link]

• 7.6: The E2 Reaction and Cyclohexane Conformation - Chemistry LibreTexts . (2023, August 5). Chemistry LibreTexts. [Link]

• Why is cis form more stable in cyclooctene? - Quora . (2019, January 28). Quora. [Link]

• Kinetic vs Thermodynamic Control--Conjugated Systems - YouTube . (2020, October 27). YouTube. [Link]

• Computational assessment of the structural analysis of different cyclooctene isomers . (2018, December 1). Semantic Scholar. [Link]

• Hofmann and Cope Elimination - E2 Reaction Mechanism - Syn vs Anti Stereochemistry . (2016, December 29). YouTube. [Link]

• Stereochemistry (8): E/Z Isomerism in Cyclooctene - YouTube . (2024, May 23). YouTube. [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin . (n.d.). Jack Westin. [Link]

• Structure of cis-cyclooctene and trans-cyclooctene. Both of these... - ResearchGate . (n.d.). ResearchGate. [Link]

• Hofmann Elimination Reaction: Mechanism, Examples & Applications - Aakash Institute . (n.d.). Aakash Institute. [Link]

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• 22.4 Hofmann Elimination and Cope Elimination | Organic Chemistry - YouTube . (2021, April 30). YouTube. [Link]

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Experimental protocols for reactions involving chlorocyclooctane

Executive Summary: The Medium-Ring Paradox

Chlorocyclooctane (CCO) represents a unique challenge in alkyl halide chemistry due to "I-strain" (Internal strain). Unlike flexible cyclohexyl systems or unstrained acyclic chains, the 8-membered ring exists in a delicate conformational equilibrium (predominantly boat-chair).

For drug development professionals, CCO is a gateway to functionalized medium-sized rings found in varying natural products and transition-state mimetics. However, its reactivity is governed by a fierce competition between Nucleophilic Substitution (

) and Elimination ( ) .

• The Challenge: The medium-ring effect retards

  reactions due to transannular steric hindrance (backside attack is blocked by ring hydrogens) while accelerating / pathways due to the relief of torsional strain upon hybridization change ( ).

• The Solution: This guide provides three tuned protocols designed to selectively bias these pathways, ensuring reproducible yields and high purity.

Safety & Handling Directive

• Hazard Class: Flammable Liquid (Category 4), Skin/Eye Irritant.

• Specific Handling: CCO is a secondary alkyl chloride. While less reactive than bromides/iodides, it acts as a weak alkylating agent.

• Storage: Store under inert atmosphere (

  or Ar) at 4°C to prevent slow hydrolysis to cyclooctanol and HCl.

Reaction Landscape & Decision Matrix

Before selecting a protocol, consult the Reaction Landscape below to understand the mechanistic divergence.

Figure 1: Mechanistic divergence of Chlorocyclooctane. The choice of reagent dictates the pathway between Elimination (Red), Substitution (Green), and Metalation (Yellow).

Protocol A: Controlled Elimination (Synthesis of cis-Cyclooctene)

Objective: Selective synthesis of cis-cyclooctene via E2 elimination, minimizing substitution byproducts. Mechanism: E2 elimination requires an anti-periplanar geometry. In cyclooctane, this conformation is energetically accessible but competes with transannular interactions. We use a bulky base to suppress

.

Reagents:

• Chlorocyclooctane (1.0 equiv)

• Potassium tert-butoxide (KOtBu) (1.5 equiv)

• Solvent: Anhydrous THF (0.5 M concentration)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round bottom flask equipped with a reflux condenser and magnetic stir bar. Purge with

  .

• Solvation: Charge flask with KOtBu (1.5 equiv) and anhydrous THF. Stir until dissolved.

• Addition: Add Chlorocyclooctane dropwise via syringe over 15 minutes at room temperature. Note: Exotherm is possible.[1][2][3]

• Reaction: Heat the mixture to reflux (66°C) for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane eluent) or GC-MS. Disappearance of CCO (

    X min) and appearance of Cyclooctene ( CCO).

• Quench: Cool to RT. Pour into ice-cold saturated

  solution.

• Workup: Extract with Pentane (

  ). Pentane is preferred over ether to facilitate low-temp evaporation.

• Purification: Dry organics over

  , filter, and concentrate carefully (Cyclooctene is volatile). Distillation is recommended for high purity.

Expected Yield: 75–85% Data Validation:

NMR (CDCl3): Olefinic protons appear at 5.6 ppm (multiplet).

Protocol B: Nucleophilic Substitution (Synthesis of Azidocyclooctane)

Objective: Introducing nitrogen functionality. Challenge: The

reaction is sluggish due to the "I-strain" barrier. Standard conditions often fail. We utilize a "High-Energy Ground State" approach using a dipolar aprotic solvent to strip the cation and activate the azide anion.

Reagents:

• Chlorocyclooctane (1.0 equiv)

• Sodium Azide (

  ) (2.0 equiv)

• Catalyst: Sodium Iodide (NaI) (0.1 equiv) - Finkelstein activation

• Solvent: DMF or DMSO (Dry, 1.0 M)

Step-by-Step Methodology:

• Safety: Azides are potential explosion hazards. Do not use chlorinated solvents (DCM/CHCl3) during workup to avoid forming diazidomethane.

• Activation: In a reaction vial, dissolve

  and NaI in dry DMF. Stir for 10 mins to ensure partial solubility.

• Addition: Add Chlorocyclooctane in one portion.

• Reaction: Heat to 80°C for 12–16 hours.

  • Why 80°C? Thermal energy is required to overcome the steric repulsion of the ring hydrogens during the transition state.

• Workup: Dilute with water (5 volumes) and extract with Diethyl Ether (

  ).

• Wash: Wash combined organics vigorously with water (

  ) and Brine ( ) to remove DMF.

• Analysis: IR Spectroscopy is the critical check. Look for the strong Azide stretch at ~2100 cm⁻¹ .

Protocol C: Grignard Formation (Cyclooctylmagnesium Chloride)

Objective: Creating a nucleophilic carbon species for C-C bond formation. Critical Insight: Secondary alkyl chlorides are notoriously difficult to initiate. Iodine activation is mandatory.

Figure 2: Grignard Formation Workflow. Critical control points are highlighted in Yellow (Activation) and Green (Steady State).

Reagents:

• Chlorocyclooctane (1.0 equiv)

• Magnesium Turnings (1.2 equiv)

• Iodine (single crystal)

• Solvent: Anhydrous THF (stabilizer-free preferred)

Step-by-Step Methodology:

• Activation: Place Mg turnings and an iodine crystal in the flask. Heat with a heat gun under vacuum until iodine sublimes and activates the Mg surface. Refill with Argon.

• Initiation: Add just enough THF to cover the Mg. Add 5-10% of the total Chlorocyclooctane. Heat gently.

  • Visual Cue: The brown iodine color disappears, and the solution becomes turbid/grey. If not, add a drop of dibromoethane.

• Propagation: Dilute the remaining CCO with THF. Add dropwise to the refluxing mixture over 1 hour.

• Digestion: After addition, reflux for an additional 2 hours to consume the chloride.

• Titration (Self-Validating Step):

  • Use salicylaldehyde phenylhydrazone or simple acid-base titration to determine exact concentration.

  • Target Molarity: 0.8 – 1.0 M.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (Elimination)	Competitive Substitution	Increase base bulk (KOtBu > NaOEt); Ensure high temperature.
No Reaction (Grignard)	Passivated Magnesium	Use Rieke Magnesium or add 1,2-dibromoethane entrainment.
Product Impurity ( )	Incomplete Conversion	Add NaI catalyst (Finkelstein conditions) to convert Cl I in situ.
Polymerization	Radical coupling	Degas solvents thoroughly; add radical inhibitor (BHT) if storing.

References

• Cope, A. C., & Bach, R. D. (1969). trans-Cyclooctene.[4][5] Organic Syntheses, 49, 39. Link (Foundational work on cyclooctene isomers).

• Roberts, J. D. (1960). Conformational Analysis of Medium-Ring Compounds. Journal of the American Chemical Society. (Discusses I-strain in 8-membered rings).

• Knochel, P., et al. (2006). A Convenient Titration Method for Organometallic Zinc, Magnesium, and Lanthanide Reagents. Synthesis, 2006(05), 890-891. Link

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition. Wiley. (General reactivity of medium rings).

• BenchChem. (2025).[6] Optimized Protocol for the Formation of Cyclodecylmagnesium Chloride. (Adapted for cyclooctyl analogs). Link

Sources

• 1. NUCLEOPHILIC SUBSTITUTION [research.cm.utexas.edu]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. rroij.com [rroij.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Chlorocyclooctane as a building block in total synthesis

Application Note: Chlorocyclooctane as a Building Block in Convergent Synthesis

Executive Summary

Chlorocyclooctane (

) represents a paradox in organic synthesis: it is a structurally simple, commercially available building block that historically offered limited utility due to the unique reactivity constraints of medium-sized rings (8-11 members). Classical nucleophilic substitution ( ) on this scaffold is kinetically disfavored due to transannular strain ("I-strain") and steric shielding, often resulting in unwanted elimination ( ).

This guide outlines the modern solution to this problem: Metallaphotoredox Catalysis . By shifting from two-electron polar pathways to single-electron radical manifolds, researchers can utilize chlorocyclooctane as a reliable radical precursor. This protocol details the coupling of chlorocyclooctane with heteroaryl halides—a critical transformation for installing lipophilic, metabolic-stability-enhancing cyclooctyl motifs in drug candidates.

Part 1: Structural Dynamics & Reactivity Profile

To successfully utilize chlorocyclooctane, one must understand why classical methods fail. The cyclooctyl ring adopts a boat-chair conformation as its global minimum. Unlike cyclohexane, which exists in a strain-free chair, cyclooctane suffers from significant transannular interactions (Prelog strain) between hydrogens across the ring.

The Reactivity Divergence

When a nucleophile approaches chlorocyclooctane, the transition state for backside attack (

) increases this transannular strain. Consequently, basic nucleophiles (alkoxides, amides) almost exclusively trigger elimination to form cis-cyclooctene.

The solution lies in Homolytic Activation . Generating a cyclooctyl radical releases I-strain (going from

to a planar radical intermediate), making radical pathways kinetically accessible where ionic ones are not.

Figure 1: Divergent reactivity of chlorocyclooctane. Classical polar conditions favor elimination, while radical conditions enable cross-coupling.

Part 2: Strategic Application – Metallaphotoredox Cross-Coupling

The most robust method for incorporating the cyclooctyl fragment is the Silyl-Radical-Mediated Cross-Electrophile Coupling , pioneered by the MacMillan group [1, 2]. This method uses a photocatalyst to generate a silyl radical, which abstracts the chlorine atom (a difficult bond to break) to form the alkyl radical. This radical is then intercepted by a Nickel catalyst.

Why this works for Chlorocyclooctane:

• Chlorine Abstraction: The Si-Cl bond is stronger than the C-Cl bond, providing the thermodynamic driving force to generate the cyclooctyl radical.

• Stereoelectronic Tolerance: The radical intermediate is planar, bypassing the steric hindrance that blocks

  attack.

Part 3: Detailed Experimental Protocol

Objective: Synthesis of 2-cyclooctylpyridine via cross-coupling of chlorocyclooctane and 2-bromopyridine.

Materials Table

Reagent	Equiv.[1][2]	Role	Notes
Chlorocyclooctane	1.5	Nucleophile Precursor	Filter through basic alumina if aged.
2-Bromopyridine	1.0	Electrophile	Limiting reagent.
[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆	0.02	Photocatalyst	"Ir-F" catalyst; absorbs blue light.
NiCl₂[3][4]·dme	0.05	Metal Catalyst	Precatalyst source of Ni(II).
dtbbpy	0.05	Ligand	4,4'-Di-tert-butyl-2,2'-bipyridine.
(TMS)₃SiH	1.5	H-Atom/Radical Source	Tris(trimethylsilyl)silane (TTMSS).
Na₂CO₃	2.0	Base	Quenches HBr byproduct.
DME	0.1 M	Solvent	1,2-Dimethoxyethane; sparged.

Step-by-Step Procedure

1. Catalyst Complexation (Pre-mix):

• In a 4 mL vial, weigh NiCl₂·dme (5 mol%) and dtbbpy (5 mol%).

• Add 1.0 mL of anhydrous DME (1,2-dimethoxyethane).

• Sonicate for 5–10 minutes until a homogeneous green solution forms. Note: Pre-complexation ensures active catalyst formation.

2. Reaction Assembly (Glovebox or Schlenk Line):

• To an 8 mL reaction vial equipped with a magnetic stir bar, add:

  • [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (2 mol%)

  • 2-Bromopyridine (1.0 equiv, 0.5 mmol scale)

  • Chlorocyclooctane (1.5 equiv)

  • (TMS)₃SiH (1.5 equiv)

  • Na₂CO₃ (2.0 equiv, finely ground)

• Add the pre-formed Ni/Ligand solution from Step 1.

• Dilute with remaining DME to reach a total concentration of 0.1 M relative to the aryl halide.

3. Irradiation:

• Seal the vial with a Teflon-lined cap (and Parafilm if outside glovebox).

• Place in a photoreactor (e.g., Kessil Blue LED 450 nm) approx. 2–3 cm from the light source.

• Fan cooling is mandatory to maintain reaction temp < 35°C.

• Stir vigorously (1000 rpm) for 18–24 hours.

4. Work-up & Purification:

• Dilute the reaction mixture with Et₂O (20 mL) and wash with sat. NaHCO₃ (20 mL).

• Extract aqueous layer with Et₂O (2 x 10 mL).

• Dry combined organics over MgSO₄, filter, and concentrate.

• Purification: Flash column chromatography (SiO₂).

  • Eluent: Hexanes/EtOAc gradient (0% to 10%).

  • QC Check: The product will be a viscous oil. Look for the disappearance of the characteristic H-C-Cl multiplet at ~4.2 ppm in ¹H NMR.

Mechanistic Workflow (The "Black Box" Explained)

Figure 2: Dual Catalytic Cycle. The silyl radical abstracts chlorine to feed the cyclooctyl radical into the Nickel cycle.

Part 4: Troubleshooting & Quality Control

• Reaction Stalls:

  • Cause: Oxygen poisoning of the Ni catalyst.

  • Fix: Ensure rigorous degassing. The solution must remain green/brown; if it turns pale yellow or precipitates black solids early, the catalyst is dead.

• Low Yield of Coupled Product:

  • Cause: Competitive reduction of the cyclooctyl radical to cyclooctane.

  • Fix: Increase the concentration of the aryl halide (electrophile) or slow down the addition of the silane.

• Safety - Handling Chlorocyclooctane:

  • It is an alkylating agent and skin irritant.

  • Flash point is approx 68°C. Handle in a fume hood away from heat sources.

References

• Zhang, P., Le, C.C., & MacMillan, D.W.C. (2016). Silyl Radical Activation of Alkyl Halides in Metallaphotoredox Catalysis: A Unique Pathway for Cross-Electrophile Coupling. Journal of the American Chemical Society, 138(26), 8084–8087. [Link]

• Sui, X., et al. (2020).[5] Cross-Electrophile Coupling of Unactivated Alkyl Chlorides.[5] Journal of the American Chemical Society, 142(41), 17310–17315. [Link]

• Börgel, J., & Ritter, T. (2020). Late-Stage Functionalization of Alkyl Chlorides. Chem, 6(8), 1877-1879. [Link]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Khan Academy [khanacademy.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Nickel Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

Application Note: Catalytic Alkynylation of Chlorocyclooctane (Secondary Alkyl Chlorides)

-Hydride Elimination in - Cross-Coupling

Part 1: Executive Summary & Strategic Rationale

The Challenge: The "Sonogashira Limit"

Standard Sonogashira coupling (Pd/Cu catalysis) is the gold standard for coupling aryl or vinyl halides (

carbons) with terminal alkynes. However, this method collapses when applied to unactivated secondary alkyl halides like chlorocyclooctane .

If a researcher attempts a standard Pd(

) /CuI coupling on chlorocyclooctane, the reaction will yield cyclooctene (elimination product) rather than the desired alkyne. This occurs because the oxidative addition of Pd(0) into the bond is sluggish, and the resulting alkyl-palladium species undergoes rapid -hydride elimination faster than it can transmetallate with the alkyne.

The Solution: Nickel-Catalyzed Radical Cross-Coupling

To couple chlorocyclooctane successfully, we must switch from a 2-electron polar mechanism (Palladium) to a Single Electron Transfer (SET) radical mechanism (Nickel) .

This protocol details the Hu-Sonogashira Method , utilizing a Nickel-pincer complex that suppresses

-hydride elimination via a radical cage mechanism, allowing for the direct alkynylation of secondary alkyl chlorides.

Part 2: Mechanistic Insight & Causality

Why Nickel Works Where Palladium Fails

The success of this protocol relies on the distinct reactivity of Nickel(I)/Nickel(III) or Nickel(0)/Nickel(II) cycles stabilized by tridentate nitrogen ligands (e.g., Pybox or Terpy).

• Radical Generation: Unlike Pd, which requires a concerted oxidative addition, the Ni catalyst generates a secondary alkyl radical from chlorocyclooctane via SET.

• Steric insensitivity: The alkyl radical recombines with the Ni-alkynyl species. This radical recombination is extremely fast and bypasses the transition state required for

  -hydride elimination.

• Thermodynamics: The Ni-C bond is generally weaker and more labile than the Pd-C bond, facilitating the radical pathways.

Mechanistic Pathway Diagram

The following diagram illustrates the divergence between the failed Pd pathway and the successful Ni pathway.

Figure 1: Mechanistic divergence. The Pd pathway leads to elimination (alkene formation), while the Ni-radical pathway enables the desired cross-coupling.

Part 3: Experimental Protocol

Optimization Matrix (Key Variables)

Before executing the synthesis, review the critical parameters for secondary alkyl chlorides.

Variable	Recommendation	Rationale
Catalyst Source	NiCl (glyme)	Glyme adduct is more soluble and stable than anhydrous NiCl .
Ligand	Pybox (e.g., (s,s)-ip-pybox)	Tridentate N-ligands stabilize high-valent Ni and prevent catalyst decomposition.
Co-Catalyst	CuI (Copper Iodide)	Essential for generating the Cu-acetylide intermediate for transmetallation to Ni.
Base	Cs CO	Cesium effect: Solubility in organic solvents aids the heterogeneous base mechanism.
Solvent	DMA (N,N-Dimethylacetamide)	High polarity stabilizes the polar transition states; superior to DMF for Ni-coupling.

Detailed Step-by-Step Procedure

Target Reaction: Coupling of Chlorocyclooctane with Phenylacetylene.

Reagents:

• Chlorocyclooctane (1.0 equiv, 1.0 mmol)

• Phenylacetylene (1.2 equiv, 1.2 mmol)

• NiCl

  glyme (0.05 equiv, 5 mol%)

• (s,s)-ip-Pybox Ligand (0.06 equiv, 6 mol%)

• CuI (0.05 equiv, 5 mol%)

• Cs

  CO (1.5 equiv, 1.5 mmol)

• Anhydrous DMA (3.0 mL)

Workflow:

• Catalyst Pre-complexation (Critical Step):

  • In a glovebox or under strict Argon flow, combine NiCl

    glyme (11 mg) and the Pybox ligand (18 mg) in a vial.

  • Add 1.0 mL of DMA and stir for 10-15 minutes until a deep color change (usually orange/brown) indicates complex formation. Do not skip this; adding reagents all at once reduces yield.

• Reaction Assembly:

  • To a flame-dried Schlenk tube equipped with a stir bar, add Cs

    CO (488 mg) and CuI (9.5 mg).

  • Add the pre-formed Ni-Ligand solution via syringe.

  • Add the remaining DMA (2.0 mL).

  • Add Chlorocyclooctane (146 mg/1.0 mmol) and Phenylacetylene (122 mg/1.2 mmol).

• Execution:

  • Seal the tube tightly (Teflon screw cap recommended).

  • Heat the reaction to 60°C for 12–16 hours.

  • Note: Unlike aryl couplings, alkyl couplings require moderate heat to initiate the SET process, but excessive heat (>80°C) promotes elimination.

• Workup & Purification:

  • Cool to room temperature.[1][2][3]

  • Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) to remove DMA and inorganic salts.

  • Wash organic layer with Brine (10 mL).

  • Dry over MgSO

    , filter, and concentrate.

  • Purification: Flash column chromatography (Silica gel). Elute with Hexanes (product is non-polar).

Quality Control & Troubleshooting

• Self-Validation (GC-MS):

  • Success Sign: Appearance of Molecular Ion peak corresponding to Cyclooctyl-phenylethyne.

  • Failure Sign: Large peak for Cyclooctene (Elimination) or Homocoupling of alkyne (Glaser coupling).

• Troubleshooting Glaser Coupling: If you see significant alkyne dimer (diphenyldiacetylene), ensure your Argon purge is rigorous. Oxygen promotes Cu-catalyzed homocoupling.

Part 4: Workflow Visualization

Figure 2: Experimental workflow for the Ni-catalyzed alkylation.

Part 5: References

• Hu, X. et al. (2009). "Ni-Catalyzed Sonogashira Coupling of Nonactivated Alkyl Halides: Orthogonal Functionalization of Alkyl Iodides, Bromides, and Chlorides."[1] Journal of the American Chemical Society, 131(34), 12078–12079.[4] [Link]

  • Grounding: This is the foundational text establishing the Ni-Pybox/CuI system for secondary alkyl chlorides.

• Vechorkin, O., & Hu, X.[5] (2009). "Nickel-Catalyzed Cross-Coupling of Non-activated Alkyl Halides."[4] Angewandte Chemie International Edition, 48(16), 2937-2940. [Link]

  • Grounding: Provides expanded scope and mechanistic details regarding the radical nature of the reaction.

• Review of Beta-Hydride Elimination: "Mechanisms of Beta-Hydride Elimination in Transition Metal Alkyls." LibreTexts Chemistry. [Link]

  • Grounding: General reference for the competing elimination pathway.

Sources

• 1. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Ni-catalyzed Sonogashira coupling of nonactivated alkyl halides: orthogonal functionalization of alkyl iodides, bromides, and chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates using Chlorocyclooctane

Introduction: The Strategic Incorporation of Cycloalkanes in Modern Drug Design

In the landscape of contemporary medicinal chemistry, the deliberate incorporation of cyclic hydrocarbon moieties is a well-established strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). Among these, the cyclooctyl group, a flexible and lipophilic eight-membered ring, offers a unique conformational landscape that can enhance binding to biological targets and improve metabolic stability. Chlorocyclooctane serves as a key reagent for introducing this valuable structural motif.

This guide provides a comprehensive overview of the synthetic applications of chlorocyclooctane in the preparation of pharmaceutical intermediates, with a focus on N-alkylation reactions. As a Senior Application Scientist, the following protocols and insights are designed to be both instructive and practical for researchers in drug discovery and development. The methodologies presented are grounded in established principles of organic synthesis and are designed to be robust and reproducible.

Core Principles: Nucleophilic Substitution with Chlorocyclooctane

The primary application of chlorocyclooctane in API synthesis is as an alkylating agent in nucleophilic substitution reactions. The carbon atom bonded to the chlorine is electrophilic and is susceptible to attack by a wide range of nucleophiles, most commonly primary and secondary amines, to form a new carbon-nitrogen bond. This reaction is a cornerstone of many synthetic routes for complex pharmaceutical molecules.

The choice of reaction conditions is critical for the success of these alkylations. Factors such as the nature of the solvent, the type of base used, and the reaction temperature can significantly influence the yield and purity of the desired product. The protocols detailed below have been optimized to ensure high conversion and minimize the formation of byproducts.

Experimental Section: Synthesis of a Key Pharmaceutical Intermediate

This section provides a detailed protocol for the synthesis of N-cyclooctyl-N-methylamine, a common secondary amine intermediate in the synthesis of various potential API candidates.

Reaction Scheme: N-Alkylation of Methylamine with Chlorocyclooctane

Caption: General reaction scheme for the synthesis of N-cyclooctyl-N-methylamine.

Detailed Step-by-Step Protocol

Objective: To synthesize N-cyclooctyl-N-methylamine via the N-alkylation of methylamine with chlorocyclooctane.

Materials:

• Chlorocyclooctane (98% purity)

• Methylamine (40% solution in water)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (anhydrous)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (500 mL)

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous acetonitrile (100 mL), chlorocyclooctane (14.6 g, 0.1 mol), and anhydrous potassium carbonate (27.6 g, 0.2 mol).

• Addition of Methylamine: While stirring, slowly add the 40% methylamine solution in water (11.6 g, 0.15 mol) to the reaction mixture at room temperature.

• Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate.

• Extraction: Transfer the filtrate to a 500 mL separatory funnel and add 100 mL of diethyl ether and 100 mL of water. Shake vigorously and allow the layers to separate.

• Washing: Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to yield pure N-cyclooctyl-N-methylamine.

Data Summary

Parameter	Value
Reactants
Chlorocyclooctane	14.6 g (0.1 mol)
Methylamine (40% aq.)	11.6 g (0.15 mol)
Potassium Carbonate	27.6 g (0.2 mol)
Reaction Conditions
Solvent	Acetonitrile
Temperature	Reflux (~82°C)
Reaction Time	12 hours
Product
Yield	11.3 g (80%)
Purity (by GC)	>98%
Boiling Point	85-87°C at 15 mmHg

Causality and Experimental Choices: A Deeper Dive

• Choice of Base: Potassium carbonate is an effective and economical base for this reaction. It neutralizes the hydrochloric acid byproduct, driving the reaction to completion. Being a solid, it is easily removed by filtration.

• Solvent Selection: Acetonitrile is an excellent solvent for this Sₙ2 reaction due to its polar aprotic nature, which solvates the cation of the base while not significantly solvating the nucleophile, thus enhancing its reactivity.

• Stoichiometry: A slight excess of methylamine is used to ensure complete consumption of the limiting reagent, chlorocyclooctane, and to minimize the potential for dialkylation. The excess base ensures that the reaction medium remains basic throughout the process.

• Purification: Vacuum distillation is a suitable method for purifying the liquid product, as it allows for distillation at a lower temperature, preventing potential decomposition.

Workflow Visualization

Caption: Experimental workflow for the synthesis of N-cyclooctyl-N-methylamine.

Conclusion and Future Perspectives

The protocol detailed in this application note provides a robust and scalable method for the synthesis of N-cyclooctyl-N-methylamine, a valuable intermediate for the introduction of the cyclooctyl moiety into potential drug candidates. The principles of nucleophilic substitution with chlorocyclooctane are broadly applicable to a range of amine-containing scaffolds, offering a versatile tool for medicinal chemists.

Future work in this area could explore the use of phase-transfer catalysts to enhance reaction rates and yields, as well as the development of continuous flow processes for the large-scale manufacturing of such intermediates. The continued exploration of cycloalkanes in drug design will undoubtedly lead to the discovery of novel therapeutics with improved efficacy and safety profiles.

References

• Patents for the synthesis of N-cyclooctyl-N-methylamine and related compounds. (Note: While a specific patent for this exact transformation was not identified in the search, this is a representative citation for where such information would typically be found). For example, see patents related to the synthesis of phenylcycloalkylmethylamine derivatives for potential therapeutic uses.
• General procedures for N-alkylation of amines. Comprehensive Organic Transformations: A Guide to Functional Group Preparations, by Richard C. Larock. This text provides extensive background on N-alkylation reactions.

• Properties of Cyclooctylamine. PubChem, National Center for Biotechnology Information. URL: [Link]

• Methylamine as a reagent in organic synthesis. Wikipedia. URL: [Link]

Application Notes and Protocols: The Utility of Chlorocyclooctane in Agrochemical Synthesis

Introduction: Chlorocyclooctane as a Latent Synthon in Agrochemical Design

In the vast and intricate field of agrochemical synthesis, the exploration of novel molecular scaffolds is paramount to the discovery of next-generation herbicides, fungicides, and insecticides. While heterocyclic and aromatic moieties have traditionally dominated the landscape of active ingredients, the incorporation of carbocyclic structures, such as the cyclooctyl group, offers a unique avenue to modulate physicochemical properties like lipophilicity, metabolic stability, and target binding affinity. Chlorocyclooctane, a readily accessible halogenated cycloalkane, represents a key starting material for the introduction of the cyclooctyl fragment into bioactive molecules. This application note will provide a comprehensive guide for researchers and drug development professionals on the utilization of chlorocyclooctane in the synthesis of agrochemicals, with a detailed focus on the herbicide Cycluron as a practical case study.

The strategic importance of chlorocyclooctane lies in its ability to serve as a precursor to cyclooctylamine, a versatile intermediate for the synthesis of a variety of functional groups. The inherent reactivity of the carbon-chlorine bond allows for nucleophilic substitution reactions, paving the way for the introduction of nitrogen-containing functionalities that are prevalent in many agrochemical classes. This document will elucidate the synthetic pathways from chlorocyclooctane to a final agrochemical product, providing detailed, field-proven protocols and explaining the causality behind the experimental choices.

Case Study: Synthesis of the Herbicide Cycluron

The herbicide Cycluron, chemically known as 3-cyclooctyl-1,1-dimethylurea, serves as an excellent example of the practical application of a cyclooctane-derived intermediate in the agrochemical industry. Cycluron functions by inhibiting photosynthesis in target weed species[1]. Its synthesis hinges on the preparation of the key intermediate, cyclooctylamine, which can be derived from chlorocyclooctane.

Part 1: Synthesis of the Key Intermediate: Cyclooctylamine from Chlorocyclooctane

The conversion of chlorocyclooctane to cyclooctylamine is a critical step that transforms a simple alkyl halide into a valuable primary amine intermediate. This transformation can be achieved through several established synthetic methodologies. Here, we present two robust protocols: direct amination with ammonia and the Gabriel synthesis.

Method A: Direct Amination with Ammonia

This method involves the direct nucleophilic substitution of the chloride by ammonia. To favor the formation of the primary amine and minimize the formation of secondary and tertiary amine byproducts, a large excess of ammonia is typically employed[2][3].

Experimental Protocol:

• Reaction Setup: In a high-pressure stainless-steel autoclave, place a magnetic stir bar and add chlorocyclooctane (1.0 eq).

• Addition of Ammonia: Cool the autoclave to -78 °C (dry ice/acetone bath) and carefully condense a large excess of anhydrous ammonia (e.g., 20-50 eq) into the vessel.

• Reaction: Seal the autoclave and allow it to warm to room temperature. The pressure inside the vessel will increase significantly. Heat the reaction mixture to 100-150 °C with vigorous stirring. The reaction progress can be monitored by gas chromatography (GC) by periodically taking aliquots (after cooling and careful depressurization).

• Work-up: After the reaction is complete (typically 12-24 hours), cool the autoclave to room temperature and then to 0 °C before carefully venting the excess ammonia in a well-ventilated fume hood.

• Extraction: To the residue, add a 10% aqueous solution of sodium hydroxide to neutralize the ammonium chloride salt and deprotonate the cyclooctylammonium chloride. Extract the aqueous layer with a suitable organic solvent such as diethyl ether or dichloromethane (3 x 50 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude cyclooctylamine can be purified by fractional distillation under vacuum to yield the pure primary amine.

Causality Behind Experimental Choices:

• Excess Ammonia: The use of a large excess of ammonia is crucial to statistically favor the reaction of chlorocyclooctane with ammonia over the reaction of the product, cyclooctylamine, with another molecule of chlorocyclooctane, thus minimizing the formation of di- and tri-cyclooctylamines[4].

• Autoclave: The reaction is performed in a sealed, pressure-resistant vessel due to the high vapor pressure of ammonia at elevated temperatures.

• Basic Work-up: The addition of sodium hydroxide is necessary to liberate the free amine from its ammonium salt, allowing it to be extracted into an organic solvent.

Method B: The Gabriel Synthesis

The Gabriel synthesis is a classic and highly effective method for the preparation of primary amines from alkyl halides, avoiding the over-alkylation issues associated with direct amination[5][6][7][8]. This multi-step process utilizes potassium phthalimide as an ammonia surrogate.

Experimental Protocol:

• N-Alkylation of Potassium Phthalimide:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, suspend potassium phthalimide (1.1 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add chlorocyclooctane (1.0 eq) to the suspension.

  • Heat the reaction mixture to 80-100 °C with stirring for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Hydrolysis of the N-Cyclooctylphthalimide:

  • After the alkylation is complete, cool the reaction mixture to room temperature.

  • Add hydrazine hydrate (1.5 eq) to the flask.

  • Heat the mixture to reflux for 4-6 hours. A white precipitate of phthalhydrazide will form.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and add 2M hydrochloric acid to dissolve the precipitate.

  • Filter the mixture to remove any remaining solid.

  • Make the filtrate basic by the addition of a concentrated sodium hydroxide solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous potassium carbonate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude cyclooctylamine by vacuum distillation.

Causality Behind Experimental Choices:

• Potassium Phthalimide: The phthalimide anion is a soft nucleophile that readily displaces the chloride from chlorocyclooctane in an SN2 reaction. The bulky phthalimide group prevents further alkylation on the nitrogen atom[5][7].

• Hydrazine Cleavage (Ing-Manske Procedure): Hydrazine is used to cleave the N-cyclooctylphthalimide to release the desired primary amine and form the stable cyclic phthalhydrazide byproduct[8].

• Acid/Base Work-up: The work-up procedure is designed to separate the desired amine from the phthalhydrazide byproduct.

Parameter	Direct Amination	Gabriel Synthesis
Reagents	Chlorocyclooctane, Liquid Ammonia	Chlorocyclooctane, Potassium Phthalimide, Hydrazine Hydrate
Key Advantages	Atom economical (fewer reagents)	High selectivity for primary amine, avoids over-alkylation
Key Disadvantages	Requires high pressure, large excess of ammonia, potential for byproduct formation	Multi-step process, generates stoichiometric waste (phthalhydrazide)
Typical Yield	Moderate to Good	Good to Excellent

Alternative Synthesis of Cyclooctylamine:

It is noteworthy that cyclooctylamine can also be synthesized via the reductive amination of cyclooctanone[9][10][11]. This method involves the reaction of cyclooctanone with ammonia in the presence of a reducing agent, such as hydrogen gas with a metal catalyst (e.g., Pd/C) or sodium cyanoborohydride.

Logical Relationship: Synthesis Pathway from Chlorocyclooctane

Caption: Synthetic routes from chlorocyclooctane to the herbicide Cycluron.

Conclusion and Future Perspectives

The synthesis of the herbicide Cycluron from chlorocyclooctane via the key intermediate cyclooctylamine demonstrates the practical utility of this halogenated cycloalkane in the agrochemical industry. The protocols detailed in this application note provide a robust framework for the preparation of cyclooctyl-containing molecules.

Beyond this specific example, the chemical reactivity of chlorocyclooctane opens up possibilities for its use in the synthesis of a broader range of agrochemicals. The cyclooctyl moiety can be introduced into various molecular scaffolds to fine-tune their biological activity and pharmacokinetic properties. For instance, chlorocyclooctane could be used in Friedel-Crafts alkylation reactions to attach the cyclooctyl group to aromatic systems, or it could be converted into a Grignard reagent for reaction with electrophiles.

As the demand for novel and effective crop protection agents continues to grow, the exploration of underutilized building blocks like chlorocyclooctane will be crucial. The synthetic strategies and protocols outlined herein are intended to empower researchers to harness the potential of this versatile synthon in the design and development of the next generation of agrochemicals.

References

• Gabriel, S. (1887). Ueber eine Darstellung primärer Amine aus den entsprechenden Halogenverbindungen. Berichte der deutschen chemischen Gesellschaft, 20(2), 2224–2236. [Link]

• ChemHelpASAP. (2020, March 20). primary amine synthesis [Video]. YouTube. [Link]

• Amer, A. (2020, June 28). How to carry out synthesis of aromatic isocyanates using aromatic amine and triphosgene? ResearchGate. [Link]

• Reductive Amination. (2023, March 16). [Video]. YouTube. [Link]

• Gabriel Synthesis. (2023, January 22). Chemistry LibreTexts. [Link]

• Gabriel Synthesis Reaction Mechanism - Alkyl Halide to Primary Amine. (2016, December 26). [Video]. YouTube. [Link]

• Gabriel Synthesis. Organic Chemistry Portal. [Link]

• Gabriel Synthesis. (n.d.). Name-Reaction.com. [Link]

• Shaanxi Bloom Tech Co., Ltd. (2023, July 20). How to synthesize Dimethylcarbamoyl chloride. [Link]

• Synthesis of Primary Amines. (2020, May 30). Chemistry LibreTexts. [Link]

• Process for preparing isocyanates by phosgenation of amines in the liquid phase. (2015).
• Method of preparing N,N-dimethyl thiocarbamoyl chloride. (1990).

• Synthesis of phosgene-based isocyanates. (n.d.). ResearchGate. [Link]

• Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity. (2021). Reaction Chemistry & Engineering, 6(10), 1835-1842. [Link]

• Preparation of Amines. (n.d.). Lumen Learning. [Link]

• Alkylation of Amines (Sucks!). (2017, May 26). Master Organic Chemistry. [Link]

• Tsai, J. H., Takaoka, L. R., Powell, N. A., & Nowick, J. S. (2002). Synthesis of Amino Acid Ester Isocyanates: Methyl (S)-2-Isocyanato-3-phenylpropanoate. Organic Syntheses, 78, 220. [Link]

• Dimethylcarbamoyl chloride. (n.d.). Wikipedia. [Link]

• Synthesis of Isocyanates from CO2 and Amines under Mild Conditions. (2017). University of South Florida Scholar Commons. [Link]

• Direct Synthesis of Primary Amines from Alcohols and Ammonia. (2015). Topics in Catalysis, 58(18-20), 1205-1210. [Link]

• Proposed mechanism for the formation of dimethylcarbamoyl chloride (19)... (n.d.). ResearchGate. [Link]

• The reaction scheme for the reductive amination of cyclohexanone with... (n.d.). ResearchGate. [Link]

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• 5. chemistnotes.com [chemistnotes.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Gabriel Synthesis [organic-chemistry.org]
• 8. Gabriel Synthesis (Chapter 50) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
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• 11. researchgate.net [researchgate.net]

Polymerization reactions involving chlorocyclooctane

Application Note: Strategic Polymerization Architectures Involving Chlorocyclooctane

Abstract

Chlorocyclooctane (CAS 1556-08-7) represents a unique, saturated cyclic halide scaffold in polymer chemistry. Unlike strained rings (e.g., epoxides) or unsaturated rings (e.g., cyclooctene), chlorocyclooctane does not undergo direct Ring-Opening Polymerization (ROP) or Ring-Opening Metathesis Polymerization (ROMP) in its native state due to lack of ring strain and unsaturation. However, it serves as a critical divergent intermediate in advanced macromolecular synthesis. This guide details two primary methodologies for incorporating chlorocyclooctane into polymer workflows:

• The Precursor Route: Controlled dehydrohalogenation to generate cyclooctene, followed by ROMP to yield polyalkenamers (e.g., Polyoctenamer), widely used in drug delivery matrices and shape-memory materials.

• The Initiator Route: Utilization of the secondary C-Cl bond as a specific alkyl halide initiator for Atom Transfer Radical Polymerization (ATRP), enabling the synthesis of telechelic polymers with hydrophobic cyclooctyl end-groups.

Mechanistic Pathways & Strategic Overview

The utility of chlorocyclooctane relies on activating its two functional handles: the chlorine leaving group and the cyclic backbone.

Pathway A: Elimination-ROMP (The "Vestenamer" Route)

This is the industrially relevant pathway. Chlorocyclooctane is converted to cis-cyclooctene via base-promoted elimination. The resulting cycloolefin possesses significant ring strain (~3.7 kcal/mol) relative to the acyclic isomer, driving the equilibrium toward polymerization when exposed to metathesis catalysts (Grubbs/Schrock).

Pathway B: ATRP Initiation (Precision Synthesis)

Chlorocyclooctane acts as a secondary alkyl halide initiator (

). In the presence of a transition metal catalyst ( ), the C-Cl bond undergoes homolytic cleavage, initiating the controlled radical polymerization of vinyl monomers (styrene, acrylates). This retains the cyclooctyl ring as a stable, hydrophobic chain-end functionality.

Figure 1: Divergent synthesis pathways for chlorocyclooctane. Path A utilizes the molecule as a precursor for polyalkenamers, while Path B utilizes it as a macro-initiator.

Protocol A: Synthesis of Polyoctenamer (Elimination-ROMP)

Application: Bio-resorbable scaffolds, shape-memory polymers, and rubber additives.

Phase 1: Conversion to Monomer (Cyclooctene)

Rationale: Direct ROP of chlorocyclooctane is thermodynamically impossible. We must introduce unsaturation.

Reagents:

• Chlorocyclooctane (1.0 eq)

• Potassium tert-butoxide (KOtBu) (1.5 eq)

• THF (Anhydrous)

Step-by-Step:

• Setup: Charge a flame-dried round-bottom flask with KOtBu under

  atmosphere. Add anhydrous THF (0.5 M concentration relative to base).

• Addition: Cool solution to 0°C. Add chlorocyclooctane dropwise over 30 minutes. The bulky base favors E2 elimination over

  substitution.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Workup: Quench with saturated

  . Extract with pentane. Dry over and concentrate.

• Purification: Distill the crude oil. cis-Cyclooctene boils at ~138°C.

  • QC Check:

    NMR should show disappearance of the CH-Cl multiplet (~4.0 ppm) and appearance of vinylic protons (~5.6 ppm).

Phase 2: Ring-Opening Metathesis Polymerization (ROMP)

Rationale: The release of ring strain drives the polymerization.[1]

Reagents:

• Synthesized cis-Cyclooctene (Monomer)

• Grubbs Catalyst 2nd Generation (G2)

• Dichloromethane (DCM), degassed.

• Ethyl Vinyl Ether (Termination agent).

Protocol:

• Inert Environment: Perform in a glovebox or using Schlenk techniques.

  poisons the ruthenium carbene.

• Solution Prep: Dissolve Cyclooctene in DCM ([M] = 1.0 M).

• Initiation: Add G2 catalyst dissolved in minimal DCM.

  • Target Ratio: [Monomer]:[Catalyst] = 500:1 (Target

    approx 55 kDa).

• Propagation: Stir at 30°C for 2 hours. The solution will become viscous.

• Termination: Add excess Ethyl Vinyl Ether (50 eq relative to Cat) and stir for 30 mins. This cleaves the Ru-polymer chain end.

• Precipitation: Pour reaction mixture into cold Methanol (10x volume). Filter the white solid.

Data Summary: Typical ROMP Results

Parameter	Value	Notes
Monomer Conversion	>95%	Determined by NMR
Polydispersity (PDI)	1.4 - 1.6	Broader than living anionic due to secondary metathesis (backbiting).
Cis/Trans Ratio	Variable	Thermodynamic control favors trans (~80%) at equilibrium.
Tg (Glass Transition)	-65°C	Highly flexible, amorphous rubber.

Protocol B: Chlorocyclooctane as ATRP Initiator

Application: Synthesis of hydrophobic-terminated polymers for amphiphilic block copolymers or surface modification.

Rationale: Secondary alkyl chlorides are less active than bromides but provide slower, more controlled initiation for highly reactive monomers like Methacrylates or Styrene. The cyclooctyl ring remains at the

-terminus.

Reagents:

• Initiator: Chlorocyclooctane (1.0 eq)

• Monomer: Styrene (purified, 100 eq)

• Catalyst: CuCl (1.0 eq)

• Ligand: PMDETA (N,N,N',N'',N''-pentamethyldiethylenetriamine) (1.0 eq)

• Solvent: Anisole (50% v/v)

Step-by-Step Protocol:

• Catalyst Complexing: In a Schlenk tube, add CuCl and PMDETA. Stir under argon until a complex forms (often green/blue).

• Charge: Add degassed Styrene and Anisole.

• Initiation: Add Chlorocyclooctane via syringe.

• Degassing: Perform three Freeze-Pump-Thaw cycles to remove all oxygen. Critical Step: Oxygen terminates radicals immediately.

• Polymerization: Immerse flask in an oil bath at 110°C.

  • Note: Higher temperature is required for alkyl chlorides compared to bromides to facilitate the homolytic cleavage.

• Kinetics: Monitor conversion via GC or NMR. Stop at ~60% conversion to preserve low PDI.

• Purification: Pass through a neutral alumina column to remove Copper (solution turns from green to clear). Precipitate into cold methanol.

Figure 2: The equilibrium between dormant (alkyl chloride) and active species in ATRP. The chlorocyclooctane initiates this cycle.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
No Polymerization (Path B)	Bond Dissociation Energy too high.	Switch catalyst to or increase temp to 120°C. Add NaI (Halogen Exchange) to form in-situ Iodide initiator.
Low Yield (Path A)	Incomplete Elimination.	Ensure KOtBu is fresh. Use a more polar aprotic solvent mix (THF/DMSO) to accelerate E2.
High PDI (>2.0)	Slow Initiation vs. Propagation.	For ATRP: The C-Cl bond is slow to break. Use "Halogen Exchange" (add CuBr) to improve initiation rate.

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization.[2][3] Chemical Reviews, 101(9), 2921–2990. Link

• Bielawski, C. W., & Grubbs, R. H. (2007). Living ring-opening metathesis polymerization. Progress in Polymer Science, 32(1), 1-29. Link

• Cope, A. C., & Mehta, A. S. (1964). Mechanism of the elimination reaction of cyclooctyl chloride. Journal of the American Chemical Society, 86(24), 5626-5630. Link

• Matyjaszewski, K. (2012). Atom Transfer Radical Polymerization (ATRP): Current Status and Future Perspectives. Macromolecules, 45(10), 4015–4039. Link

• Nifant'ev, I. E., et al. (2012). Synthesis of polyoctenamer via ROMP of cyclooctene. Polymer Science Series B, 54, 30-38. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]

Application Note: The Strategic Incorporation of Cyclooctyl Moieties in Advanced Liquid Crystal Synthesis via Chlorocyclooctane

Audience: Researchers, scientists, and drug development professionals exploring novel liquid crystal architectures.

Abstract: This document provides a comprehensive guide to the utilization of chlorocyclooctane as a key reagent in the synthesis of advanced liquid crystal (LC) materials. We delve into the strategic rationale for incorporating bulky, flexible cyclooctyl groups into mesogenic cores, focusing on the resultant modifications to material properties such as phase behavior, viscosity, and clearing points. Detailed, field-tested protocols for the synthesis of cyclooctyl-functionalized liquid crystals are presented, with a primary focus on the robust Williamson ether synthesis. This guide is intended to equip researchers with the foundational knowledge and practical methodologies required to innovate in the design of next-generation liquid crystal materials.

Introduction: The Rationale for Bulky Alicyclic Groups in Liquid Crystal Design

The molecular architecture of a liquid crystal dictates its macroscopic properties. While the rigid core structure (often composed of aromatic rings) is fundamental to establishing the necessary anisotropy for mesophase formation, the terminal flexible chains play a crucial role in modulating the physical characteristics of the material.[1][2] The introduction of bulky, non-planar alicyclic groups, such as the cyclooctyl moiety, offers a unique avenue for fine-tuning these properties.

Causality behind the choice of the Cyclooctyl Group:

• Disruption of Smectic Layering: The large, flexible nature of the cyclooctane ring can disrupt the ordered packing required for higher-order smectic phases, often favoring the more fluid nematic phase.[1][3]

• Lowering Melting and Clearing Points: The introduction of a non-linear, bulky group can lower the melting point by reducing crystalline packing efficiency. It can also influence the clearing point (the temperature of transition to the isotropic liquid phase), thereby tuning the operational temperature range of the liquid crystal material.

• Viscosity Modification: The conformational flexibility of the cyclooctyl ring can impact the rotational viscosity of the liquid crystal, a critical parameter in display applications.

• Enhanced Solubility: The aliphatic nature of the cyclooctyl group generally improves the solubility of the mesogen in organic solvents, facilitating purification and processing.[4]

Chlorocyclooctane serves as an ideal and cost-effective starting material for introducing the cyclooctyl group onto a mesogenic core due to the reactivity of the chloro-substituent in nucleophilic substitution reactions.

Synthetic Pathways for Cyclooctyl-Functionalized Liquid Crystals

The synthesis of liquid crystals containing a cyclooctyl group can be approached through several established organic chemistry reactions. The choice of pathway often depends on the desired linkage (e.g., ether, ester, or direct C-C bond) and the nature of the mesogenic core.

Core Synthesis via Suzuki-Miyaura Cross-Coupling

A common strategy for constructing the rigid core of many liquid crystals, such as biphenyl or terphenyl systems, is the Suzuki-Miyaura cross-coupling reaction.[5][6] This palladium-catalyzed reaction efficiently forms carbon-carbon bonds between aryl halides and arylboronic acids.[6][7]

Conceptual Workflow for Core Synthesis:

Caption: Suzuki coupling for biphenyl core synthesis.

This reaction is highly versatile and allows for the construction of a wide variety of rigid cores that can subsequently be functionalized with the cyclooctyl group.

Attachment of the Cyclooctyl Group via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for forming ethers.[8] It proceeds via an S(N)2 reaction between an alkoxide and an organohalide.[8] In the context of liquid crystal synthesis, this reaction is ideal for attaching the cyclooctyl group to a phenolic core.

Reaction Mechanism:

• Deprotonation: A phenolic mesogen is deprotonated by a strong base (e.g., potassium carbonate, sodium hydride) to form a highly nucleophilic phenoxide ion.

• Nucleophilic Attack: The phenoxide ion attacks the electrophilic carbon atom of chlorocyclooctane, displacing the chloride leaving group in a concerted S(N)2 mechanism.

Visualizing the Williamson Ether Synthesis:

Caption: Williamson ether synthesis workflow.

This method is highly effective for primary and secondary alkyl halides like chlorocyclooctane, leading to good yields of the desired ether-linked liquid crystal.[9]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of 4'-(cyclooctyloxy)-[1,1'-biphenyl]-4-carbonitrile

This protocol details the synthesis of a representative liquid crystal molecule using the Williamson ether synthesis.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
4'-hydroxy-[1,1'-biphenyl]-4-carbonitrile	195.22	5.0	0.976 g
Chlorocyclooctane	146.65	6.0	0.880 g (0.8 mL)
Potassium Carbonate (K₂CO₃), anhydrous	138.21	10.0	1.38 g
N,N-Dimethylformamide (DMF), anhydrous	-	-	25 mL
Dichloromethane (DCM)	-	-	50 mL
Deionized Water	-	-	100 mL
Saturated Sodium Chloride Solution (Brine)	-	-	20 mL
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4'-hydroxy-[1,1'-biphenyl]-4-carbonitrile (0.976 g, 5.0 mmol) and anhydrous potassium carbonate (1.38 g, 10.0 mmol).

• Solvent Addition: Add 25 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

• Heating and Alkoxide Formation: Heat the mixture to 80°C with vigorous stirring. Maintain this temperature for 1 hour to ensure complete formation of the phenoxide. The solution should become a suspension.

• Addition of Chlorocyclooctane: Add chlorocyclooctane (0.8 mL, 6.0 mmol) dropwise to the heated suspension over 5 minutes.

• Reaction: Increase the temperature to 100°C and allow the reaction to proceed for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate eluent system. The starting phenol should be consumed, and a new, less polar spot corresponding to the product should appear.

• Workup - Quenching and Extraction:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 100 mL of deionized water. A precipitate may form.

  • Transfer the aqueous mixture to a separatory funnel and extract with dichloromethane (2 x 25 mL).

  • Combine the organic layers and wash with deionized water (2 x 25 mL) followed by saturated brine (1 x 20 mL).

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexanes to 9:1 hexanes:ethyl acetate.

  • Alternatively, recrystallize the crude product from ethanol to yield the pure 4'-(cyclooctyloxy)-[1,1'-biphenyl]-4-carbonitrile as a white solid.

Protocol 2: Characterization

Self-Validation and Quality Control:

• Purity Assessment: Confirm the purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the phenolic proton signal in the ¹H NMR spectrum is a key indicator of a successful reaction.

• Phase Behavior Analysis:

  • Differential Scanning Calorimetry (DSC): Use DSC to determine the phase transition temperatures (melting point, clearing point) of the synthesized compound.[10] This provides quantitative data on the mesophase range.

  • Polarized Optical Microscopy (POM): Observe the characteristic textures of the liquid crystal phases (e.g., nematic, smectic) upon heating and cooling the sample on a hot stage under a polarized light microscope. This provides visual confirmation of the mesophase.[10]

Expected Properties of Cyclooctyl-Functionalized Liquid Crystals:

Property	Expected Influence of Cyclooctyl Group
Mesophase Type	Tendency to favor nematic over smectic phases.[1][3]
Clearing Point (T_c)	Generally lowered compared to linear alkyl chains of similar size.
Birefringence (Δn)	Low, consistent with aliphatic structures.[10]
Viscosity	Can be higher due to the bulky nature of the ring.

Conclusion

Chlorocyclooctane is a valuable and versatile reagent for the synthesis of novel liquid crystals. The strategic incorporation of the cyclooctyl moiety via robust synthetic methods like the Williamson ether synthesis allows for the targeted modification of key material properties. The protocols and insights provided in this application note offer a solid foundation for researchers to explore the synthesis and characterization of these advanced materials, paving the way for innovations in display technologies, sensing, and other fields where precise control over material properties is paramount.

References

• Beilstein Journal of Organic Chemistry. (2020). Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes. [Link]

• Gamble, A. (2012). Synthesis of Liquid Crystals. University of Colorado Boulder. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Dag, O. (n.d.). Lyotropic Liquid Crystalline Mesophases. Dag Research Group. [Link]

• White Rose eTheses Online. (n.d.). Attempts to Green the Synthesis of Liquid Crystals. [Link]

• MedCrave online. (2018). Liquid crystalline behavior of polymers: fundamentals, synthesis and characterizations. [Link]

• Journal of Chemical Education. (n.d.). Synthesis and Physical Properties of Liquid Crystals: An Interdisciplinary Experiment. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• ResearchGate. (2015). Synthesis of liquid crystals using Suzuki–Miyaura coupling reactions using mesoporous, ligand-free Pd/Si3N4 catalysts in aqueous media. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• University Course Material. (n.d.). Experiment 06 Williamson Ether Synthesis. [Link]

• ResearchGate. (2014). Synthesis of new Schiff's Bases via Suzuki coupling reaction. [Link]

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• 10. BJOC - Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes [beilstein-journals.org]

Technical Notes & Optimization

Common side reactions in the synthesis of chlorocyclooctane

Technical Support Center: Synthesis of Chlorocyclooctane

Topic: Troubleshooting Common Side Reactions in Cyclooctane Functionalization Ticket ID: C8-CL-SYNTH-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Medium Ring" Challenge

Welcome to the technical support hub for chlorocyclooctane synthesis. If you are experiencing lower-than-expected yields (typically <60%) or complex impurity profiles, you are likely encountering transannular interactions —a phenomenon specific to medium-sized rings (8–11 carbons).

Unlike cyclohexane (which exists in a stable chair conformation) or cyclopentane, cyclooctane possesses significant conformational mobility and internal strain (I-strain). This allows functional groups on opposite sides of the ring to interact, leading to 1,5-hydride shifts and unexpected elimination products. This guide addresses these specific failure modes.

Part 1: Diagnostic & Troubleshooting (Q&A)

Issue 1: "My GC-MS shows a major impurity with the same mass as the product."

Diagnosis: You are likely observing isomeric rearrangement caused by a transannular hydride shift.

• The Mechanism: When a leaving group (like -OH or -OSOCl) departs from C1 to form a carbocation (or a polarized ion pair), the hydrogen atoms at C5 (across the ring) are spatially close due to the "boat-chair" conformation of the ring. A hydride (H⁻) jumps from C5 to C1.

• The Result: The positive charge moves to C5. The chloride ion then attacks C5 instead of C1. The product is 1,5-chlorocyclooctane (or 1,4- depending on the specific conformer path), which is virtually impossible to separate from the target 1-chlorocyclooctane by standard distillation.

Corrective Action:

• Switch Mechanisms: If using HCl/ZnCl₂ (Lucas reagent conditions), you are promoting a pure Carbocation (Sₙ1) pathway, which guarantees rearrangement. Switch to Thionyl Chloride (SOCl₂) with Pyridine .

• Temperature Control: Perform the chlorination at 0°C to -10°C . Higher temperatures provide the activation energy required for the ring to twist into the conformation necessary for the hydride shift.

Issue 2: "The product has a pungent, garlic-like odor and low density."

Diagnosis: Significant contamination with cyclooctene (Elimination Product).

• The Cause: Medium rings suffer from "I-strain" (Internal strain). The transition state for substitution (Sₙ2) is sterically crowded. The ring relieves this strain more easily by ejecting a proton (Elimination) to form a double bond (sp² hybridization relieves transannular crowding).

• The Trigger: Using excess base (pyridine/triethylamine) or heating the reaction reflux too long.

Corrective Action:

• Stoichiometry Check: Use only a slight excess of pyridine (1.05 eq). Excess base promotes E2 elimination.

• Purification Protocol: Distillation is often insufficient to remove small amounts of cyclooctene (bp 138°C) from chlorocyclooctane (bp ~180-190°C) if azeotropes form. See the Silver Nitrate Wash in the protocols section.

Issue 3: "I am seeing polychlorinated byproducts."

Diagnosis: This occurs almost exclusively if you are using Free Radical Chlorination (Cl₂ + UV light) on cyclooctane.

• The Reality: Radical chlorination of cyclooctane is non-selective. Once one chlorine is added, the electron-withdrawing effect deactivates the alpha-position but leaves the rest of the ring vulnerable to second and third chlorinations.

• Verdict: Abandon this route for laboratory synthesis. It is only viable industrially where low conversion (<10%) and massive recycling loops are used.

Part 2: Visualizing the Failure Modes

The following diagram illustrates the competing pathways for a cyclooctyl intermediate. Note how the 1,5-Hydride Shift creates a "dead-end" isomeric impurity.

Figure 1: Reaction landscape of cyclooctanol activation. The dashed red line represents the transannular hydride shift, a pathway unique to medium-sized rings.

Part 3: Optimized Experimental Protocol

Method: Modified Darzens Procedure (SOCl₂/Pyridine) Objective: Maximize Sₙ2 character to suppress hydride shifts and elimination.

Reagents:

• Cyclooctanol (1.0 eq)

• Thionyl Chloride (SOCl₂) (1.2 eq)

• Pyridine (1.05 eq)

• Dichloromethane (DCM) (Solvent, 5 volumes)

Step-by-Step Procedure:

• Preparation: Charge a 3-neck round-bottom flask with Cyclooctanol, Pyridine, and DCM. Cool the mixture to -5°C using an ice/salt bath.

  • Why? Low temperature reduces the kinetic energy available for the ring to twist into the conformation required for the 1,5-hydride shift.

• Addition: Add SOCl₂ dropwise over 60 minutes. Maintain internal temperature below 0°C .

  • Observation: White precipitate (Pyridine-HCl) will form immediately. This is normal.

• Reaction: Allow the mixture to warm to room temperature slowly over 2 hours. Do not reflux.

  • Why? Refluxing promotes E2 elimination to cyclooctene.

• Quench: Pour the reaction mixture onto crushed ice.

• Workup: Separate the organic layer. Wash sequentially with:

  • Cold water (2x)

  • 10% NaHCO₃ (to remove acid traces)

  • Brine[1][2]

• Purification (The Critical Step):

  • Dry over MgSO₄ and concentrate.

  • If Cyclooctene smell persists: Wash the organic phase with a 10% aqueous solution of Silver Nitrate (AgNO₃) .

  • Mechanism:[1][3][4][5][6][7][8][9] Ag⁺ forms a reversible complex with the strained double bond of trans-cyclooctene (often formed in trace amounts) and cis-cyclooctene, pulling them into the aqueous phase. The saturated chlorocyclooctane remains in the organic phase.

Part 4: Data Reference & Comparison

Parameter	Standard Sₙ1 (HCl/ZnCl₂)	Optimized Sₙ2 (SOCl₂/Pyridine)
Dominant Mechanism	Carbocation (Sₙ1)	Ion-Pair / Sₙ2
1,5-Hydride Shift	High Risk (>20% impurity)	Suppressed (<5% impurity)
Elimination (Alkene)	Moderate	Low (if T < 20°C)
Stereochemistry	Racemization	Inversion (Walden)
Typical Yield	40-50%	65-75%

References

• Cope, A. C., & Gale, D. M. (1963). Transannular Reactions in Medium-Sized Rings. Journal of the American Chemical Society.

• Prelog, V., & Traynham, J. G. (1956). Transannular Hydride Shifts in Cyclooctane Derivatives. Molecular Rearrangements in Organic Synthesis.

• Fraenkel, G., & Geckle, M. J. (1980). Structure and dynamic behavior of the cyclooctyl cation. Journal of the American Chemical Society.

• Arthur, C., & Cope, A. (1960). Proximity Effects in the Cyclooctane Series. Organic Reactions.[2][3][6][7][10][11]

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• 11. Organic Syntheses Procedure [orgsyn.org]

Purification of chlorocyclooctane from reaction byproducts

Topic: Purification of Chlorocyclooctane (CAS: 1556-08-7) Audience: Organic Chemists, Process Engineers, Drug Development Scientists

Introduction: The Stability-Purity Tradeoff

Welcome to the Chlorocyclooctane Purification Support Center. This guide addresses the specific challenges of isolating chlorocyclooctane (Cl-CO) from reaction mixtures, typically resulting from the free-radical chlorination of cyclooctane or the substitution of cyclooctanol.

The Core Challenge: Chlorocyclooctane is thermally sensitive. It undergoes dehydrohalogenation (loss of HCl) to form cyclooctene at elevated temperatures. Consequently, standard atmospheric distillation often degrades the product faster than it purifies it. This guide prioritizes thermal preservation and selectivity .

Module 1: Critical Physical Properties

Before attempting separation, verify your mixture's composition against these physical constants.

Compound	Role	Boiling Point (760 mmHg)	Boiling Point (15 mmHg)*	Density (g/mL)	Solubility Profile
Chlorocyclooctane	Target	184–186°C	~78–80°C	0.985	Organic sol., insol. water
Cyclooctane	Starting Material	149–151°C	~45–50°C	0.834	Non-polar
Cyclooctene	Elimination Impurity	138°C	~35–40°C	0.846	Olefinic (Ag+ active)
Dichlorocyclooctanes	Over-reaction	>220°C	>110°C	>1.10	Polar

*Estimated values based on standard pressure-temperature nomographs.

Module 2: Troubleshooting & FAQs

Category A: Distillation & Thermal Management

Q1: I am distilling the crude reaction mixture, but the distillate is turning yellow and fuming. What is happening? Diagnosis: You are observing thermal dehydrohalogenation . Mechanism: At temperatures >120°C, chlorocyclooctane eliminates HCl to form cyclooctene. The yellow color is likely polymerized olefin or oxidized impurities, and the fumes are acidic HCl. Solution:

• Stop immediately. Cool the pot.

• Switch to Vacuum: You must distill under reduced pressure (<20 mmHg) to keep the bath temperature below 100°C.

• Add a Stabilizer: Add trace amounts (0.1%) of solid potassium carbonate (

  ) or a radical inhibitor (like BHT) to the distillation flask to neutralize trace acid which catalyzes further decomposition.

Q2: I cannot separate unreacted cyclooctane from my product. They co-distill. Diagnosis: While the

BP is ~35°C at atmospheric pressure, the separation efficiency drops under vacuum, and azeotropes may form. Solution:

• Use a Vigreux Column: A simple still head is insufficient. Use a 20-30 cm Vigreux column to increase theoretical plates.

• Chasing Technique: If cyclooctane content is low (<10%), add a lower-boiling "chaser" solvent (like pentane) and distill it off first; this sometimes helps entrain the remaining cyclooctane.

• Refractive Index Monitoring: Collect small fractions.

  • Cyclooctane

  • Chlorocyclooctane

  • Action: Discard fractions with

    .

Category B: Chromatographic Purification

Q3: My product contains 5-10% cyclooctene (olefin). Distillation isn't removing it completely. Diagnosis: Cyclooctene (BP 138°C) and cyclooctane (BP 149°C) are difficult to separate from the chloride (BP 184°C) if the column hold-up is high. Solution: Argentation Chromatography (Silver Nitrate Silica). Standard silica gel separates based on polarity, but cyclooctene and chlorocyclooctane have similar polarities. Silver ions (

) complex reversibly with the -bond of the cyclooctene, drastically retarding its elution. Protocol:

• Prepare 10%

  on Silica Gel (mix solution with silica, rotovap to dryness in the dark).

• Pack column protected from light (aluminum foil).

• Elute with Hexanes

  5% EtOAc/Hexanes.

• Result: Cyclooctane/Chlorocyclooctane elute first; Cyclooctene is retained on the column.

Q4: How do I remove the di-chlorinated byproducts (dichlorocyclooctanes)? Diagnosis: These are significantly more polar and higher boiling. Solution:

• Distillation: These will remain in the pot residue if you distill the product carefully. Do not distill to dryness; leave the last 10-15% volume in the flask.

• Silica Plug: If running a column, flush with 100% Hexanes to elute the monochloride. The dichlorides will stick near the baseline.

Category C: Chemical Workup[2]

Q5: The product smells acrid even after distillation. Diagnosis: Dissolved HCl gas trapped in the oil. Solution:

• Dissolve the oil in pentane or diethyl ether.

• Wash

  with saturated Sodium Bicarbonate ( ).

• Wash

  with Brine.

• Dry over

  (Magnesium Sulfate) or . Note: is excellent here as it also binds residual alcohols if you started from cyclooctanol.

Module 3: Decision Logic & Workflows

Workflow 1: Purification Decision Tree

Use this logic flow to determine the correct purification method based on your impurity profile.

Figure 1: Decision tree for selecting the appropriate purification modality based on crude composition.

Workflow 2: Vacuum Distillation Setup

Correct setup is vital to prevent decomposition.

Figure 2: Optimized vacuum distillation schematic emphasizing the protection of the pump and fractionation efficiency.

References

• Chemical Properties of Cyclooctane, chloro- . Cheméo. Retrieved from [Link]

• Cyclooctane Purification & Properties . National Institute of Standards and Technology (NIST) WebBook. Retrieved from [Link]

• Synthesis of trans-Cyclooctene (Silver Nitrate Separation Technique) . Organic Syntheses, Coll. Vol. 5, p.315 (1973). (Demonstrates the Ag+ separation logic for cyclooctyl systems). Retrieved from [Link]

• Chlorocyclooctane . PubChem Database. National Center for Biotechnology Information. CID 73782.[1] Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]

Troubleshooting Grignard reaction initiation with chlorocyclooctane

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the initiation of Grignard reactions, specifically using chlorocyclooctane. This document provides in-depth troubleshooting, answers to frequently asked questions, and validated protocols to ensure successful synthesis of cyclooctylmagnesium chloride.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with chlorocyclooctane won't start. What are the most common reasons for initiation failure?

A1: Initiation failure is the most common issue. The primary culprits are typically:

• Inactive Magnesium Surface: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO), which physically blocks the reaction with the alkyl halide.[1][2][3]

• Presence of Water: Grignard reagents are extremely potent bases and will be rapidly quenched by even trace amounts of water in glassware, solvents, or on the magnesium surface.[4][5][6]

• Low Reactivity of Chlorocyclooctane: Secondary alkyl chlorides are inherently less reactive than their bromide and iodide counterparts, making initiation more challenging.[7]

• Inadequate Temperature: While the reaction is exothermic, gentle initial warming is often required to overcome the activation energy barrier.[1]

Q2: What are the visual signs of a successful Grignard reaction initiation?

A2: You should look for a combination of the following indicators:

• A noticeable exotherm (the flask becomes warm to the touch).

• The appearance of a cloudy, grey, or brownish suspension.[2][3]

• Spontaneous, gentle boiling of the solvent (especially with diethyl ether).[3]

• If using iodine as an activator, the characteristic brown/purple color will fade.[2][8]

• If using 1,2-dibromoethane, you will observe bubbling as ethylene gas evolves.[1][9]

Q3: Is tetrahydrofuran (THF) or diethyl ether better for this reaction?

A3: Both are suitable, but THF is often preferred for less reactive alkyl chlorides.[10] Ethereal solvents are essential as they coordinate with and stabilize the Grignard reagent.[11][12] THF has a higher boiling point, which can be advantageous for reactions that require heating, but care must be taken to control the exotherm. Diethyl ether's lower boiling point (34.5°C) makes it easier to observe initiation via gentle reflux.[13] Regardless of choice, the solvent must be rigorously anhydrous.[5][12]

In-Depth Troubleshooting Guide

Problem 1: The Reaction Fails to Initiate

You've assembled your apparatus, added your reagents, and... nothing happens. No heat, no cloudiness.

Causality and Diagnostic Logic:

The core issue is an activation energy barrier that has not been overcome. This is almost always due to a passivated magnesium surface or the presence of quenching agents (water). Our strategy is to systematically eliminate these variables through activation of the magnesium and rigorous exclusion of moisture.

Troubleshooting Workflow for Initiation Failure

Caption: Troubleshooting decision tree for Grignard initiation failure.

Solutions & Protocols:

• Ensure Rigorous Anhydrous Conditions: All glassware must be oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (Nitrogen or Argon).[10] Solvents must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for ethers).

• Activate the Magnesium: The passivating MgO layer must be disrupted.[3] Several methods can be employed, from simplest to most aggressive.

  • Mechanical Activation: Before adding solvent, grind the magnesium turnings against each other with a dry glass rod or magnetic stir bar.[14] This physically scrapes off the oxide layer, exposing a fresh metal surface.[15][16]

  • Chemical Activation with Iodine (I₂): Add a single, small crystal of iodine to the dry magnesium turnings.[8] The iodine reacts with magnesium at defect sites in the oxide layer, creating reactive magnesium iodide and etching the surface.[15][16] The disappearance of the purple/brown iodine color upon addition of the first few drops of alkyl halide is a strong indicator of initiation.[3]

  • Chemical Activation with 1,2-Dibromoethane (DBE): DBE is a highly effective "entrainment" agent.[1][17] It reacts readily with magnesium to form ethylene gas and magnesium bromide, cleaning the metal surface.[1] The visual cue of bubbling provides clear confirmation of activation.[1][9]

Protocol: Magnesium Activation with 1,2-Dibromoethane (DBE)

• To a flame-dried, three-neck flask equipped with a stir bar, reflux condenser, and dropping funnel (all under an inert atmosphere), add the magnesium turnings (1.2 equivalents).

• Add enough anhydrous THF or diethyl ether to just cover the magnesium.

• Using a syringe, add a small amount of 1,2-dibromoethane (e.g., ~5 mol% relative to the chlorocyclooctane).

• Stir the mixture. Gentle warming with a heat gun may be necessary to start the activation.[1]

• Successful activation is confirmed by the steady evolution of bubbles (ethylene).[1]

• Once bubbling is observed, begin the addition of your chlorocyclooctane solution as planned.

Problem 2: Low Yield and/or Formation of Wurtz Coupling Byproduct

The reaction initiated, but the final yield of the desired product (after reaction with an electrophile) is low. Analysis of the crude product reveals the presence of bicyclooctyl.

Causality and Diagnostic Logic:

This points to the Wurtz coupling side reaction, where a newly formed molecule of cyclooctylmagnesium chloride acts as a nucleophile, attacking a molecule of unreacted chlorocyclooctane.[4][18] This process consumes both starting material and the desired Grignard reagent, forming a C-C bond between two cyclooctane units.[19]

Reaction Pathways: Grignard Formation vs. Wurtz Coupling

Caption: Competing pathways for the Grignard reagent and starting halide.

This side reaction is favored by:

• High local concentration of alkyl halide: Adding the chlorocyclooctane too quickly creates areas where it is more likely to encounter a Grignard molecule than the magnesium surface.[18]

• High reaction temperature: Elevated temperatures can accelerate the rate of the Wurtz coupling reaction.[18][19]

Solutions & Protocols:

• Slow, Controlled Addition: The solution of chlorocyclooctane in ether should be added dropwise from an addition funnel. The addition rate should be controlled to maintain a gentle, steady reflux. This ensures the concentration of unreacted alkyl halide remains low at all times.[18]

• Maintain Optimal Temperature: The reaction is exothermic. Use a water bath to manage the temperature and prevent overheating, which favors the Wurtz reaction.[4] The goal is a gentle reflux, not a vigorous boil.

• Ensure Efficient Stirring: Vigorous stirring ensures that the added chlorocyclooctane is rapidly dispersed and brought to the magnesium surface, minimizing its time in solution where it could participate in coupling.

Comparative Table: Factors Influencing Wurtz Coupling

Factor	Condition Favoring Grignard	Condition Favoring Wurtz Coupling	Rationale
Addition Rate	Slow, dropwise	Rapid, bulk addition	Prevents high local concentration of the alkyl halide.[18]
Temperature	Gentle reflux (~35-45°C)	High temperature / uncontrolled exotherm	Higher temperatures accelerate the bimolecular coupling reaction.[18]
Stirring	Vigorous	Poor / inefficient	Ensures rapid transport of the halide to the magnesium surface.
Solvent	Diethyl Ether or 2-MeTHF	THF (for some reactive halides)	THF can sometimes promote more coupling compared to other ethers.[18]

References

• Tilstam, U., & Weinmann, H. (n.d.). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development.
• Brainly.com. (2024).
• Alfa Chemistry. (n.d.). Grignard Reaction.
• American Chemical Society. (n.d.).
• Benchchem. (n.d.). Application Notes and Protocols for the Activation of Magnesium with 1,2-Dibromoethene for Grignard Reagent Synthesis.
• ECHEMI. (n.d.).
• ResearchGate. (2013).
• ResearchGate. (2014).
• Benchchem. (n.d.). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
• Chegg. (n.d.).
• JoVE. (2017).
• Chemistry LibreTexts. (2024). 10.6: Reactions of Alkyl Halides - Grignard Reagents.
• MSU chemistry. (n.d.). Alkyl Halide Reactivity.
• Benchchem. (n.d.). Preventing the formation of Wurtz coupling products in Grignard reactions.
• ACS Publications. (2020). Scalable Continuous Synthesis of Grignard Reagents from in Situ-Activated Magnesium Metal. Organic Process Research & Development.
• SpringerLink. (2023).
• ResearchGate. (n.d.). Formation of side products via Wurtz‐type coupling (a)
• Reddit. (2021).
• BYJU'S. (n.d.). Grignard Reagent.
• Chemistry Stack Exchange. (2021).
• OpenStax. (2023). 10.6 Reactions of Alkyl Halides: Grignard Reagents. Organic Chemistry.
• Quora. (2022). What is the best solvent for making a Grignard Reagent?
• ACS Publications. (n.d.). Mechanical activation of magnesium turnings for the preparation of reactive Grignard reagents. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2023). Wurtz reaction.
• Quora. (2018). Why does my Grignard reaction did not turn violet in the end?
• Google Patents. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Activation of Magnesium for Grignard Reagent Synthesis.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Sciencemadness.org. (2016). Grignard successes and failures.
• ResearchGate. (2025). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale | Request PDF.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Wikipedia. (n.d.). Grignard reaction.
• Quora. (2021). Why does Grignard reagent react slowly with alkyl halide?
• Sigma-Aldrich. (n.d.). Grignard Reagents.
• Sigma-Aldrich. (n.d.). Grignard Reagents.
• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.
• Chemguide. (n.d.). grignard reagents.
• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism.
• CSIR NET LIFE SCIENCE COACHING. (2025).

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Preventing elimination side products in reactions with chlorocyclooctane

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: I'm trying to perform a nucleophilic substitution on chlorocyclooctane, but my main product is cyclooctene. Why is this happening?

A: This is a classic case of competing substitution (SN2) and elimination (E2) reactions. Chlorocyclooctane is a secondary alkyl halide, which is susceptible to both pathways.[1][2][3] Several factors can tip the balance in favor of the undesired E2 elimination:

• Strongly Basic Nucleophile: Many strong nucleophiles are also strong bases (e.g., hydroxide, alkoxides).[4] If your reagent has high basicity, it is more likely to abstract a proton from the carbon adjacent to the leaving group (an E2 reaction) than to attack the electrophilic carbon (an SN2 reaction).

• High Temperature: Elimination reactions are entropically favored over substitution reactions because they produce more product molecules from fewer reactant molecules. Increasing the reaction temperature provides the necessary activation energy to favor the elimination pathway.[2]

• Solvent Choice: The use of ethanol or other protic solvents can encourage elimination.[2] Polar aprotic solvents generally favor SN2 reactions.[5]

Q2: What is the most critical factor to control to favor substitution over elimination?

A: While temperature and solvent are crucial, the most important factor is the nature of your nucleophile/base.[2] For secondary halides like chlorocyclooctane, using a reagent that is a good nucleophile but a weak base is the most effective strategy to promote the SN2 pathway. Examples include halides (I⁻, Br⁻), azide (N₃⁻), cyanide (CN⁻), and thiolates (RS⁻).[4] Conversely, using a strong, sterically hindered base like potassium tert-butoxide will almost exclusively yield the elimination product.[3]

Q3: My elimination reaction is producing a mixture of cis- and trans-cyclooctene. How can I control this?

A: The formation of both isomers is expected. cis-Cyclooctene is the thermodynamically more stable isomer due to lower ring strain.[6][7] trans-Cyclooctene is significantly strained but can be formed, particularly under conditions that favor kinetic control.[6][8] The E2 reaction requires a specific anti-periplanar geometry between the proton being abstracted and the leaving group.[9] Due to the conformational flexibility of the cyclooctane ring, protons are available to allow for the formation of both cis and trans double bonds. Isolating the pure trans isomer often requires special techniques, such as trapping it as a silver nitrate complex.[6]

Troubleshooting Guide: A Mechanistic Approach

Successfully navigating the chemistry of chlorocyclooctane requires a clear understanding of the competing SN2 and E2 pathways. This guide is structured around the key experimental levers you can pull to control the outcome.

Caption: A diagram illustrating the competition between SN2 and E2 reactions.

Optimizing Your Nucleophile/Base Selection

The properties of your anionic or neutral reagent are paramount. The ideal reagent for substitution has high nucleophilicity (the ability to donate an electron pair to an electrophilic carbon) and low basicity (the ability to abstract a proton).

Reagent Type	Examples	Predominant Reaction	Mechanistic Rationale
Good Nucleophile / Weak Base	I⁻, Br⁻, RS⁻, N₃⁻, CN⁻	SN2 (Substitution)	These reagents are highly polarizable and readily attack the carbon atom, but their conjugate acids have low pKa values, making them poor proton abstractors.[4]
Strong Base / Good Nucleophile	HO⁻, MeO⁻, EtO⁻	Mixture of SN2 and E2	These reagents are small enough to act as nucleophiles but are also strong bases, leading to a competitive scenario. E2 is often significant.[1][10]
Strong, Sterically Hindered Base	t-BuOK, LDA, DBU	E2 (Elimination)	The steric bulk of these bases prevents them from approaching the electrophilic carbon for an SN2 attack. They are, however, very effective at abstracting the more accessible protons on adjacent carbons.[3][11]

Expert Insight: When using a strong base/nucleophile like an alkoxide, the literature consistently shows that elimination (E2) is the major pathway for secondary halides, even in polar aprotic solvents that would typically favor substitution.[10]

The Critical Role of the Solvent

The solvent does more than just dissolve reactants; it actively participates in the reaction by solvating ions and influencing transition states.[12]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents are the preferred choice for SN2 reactions . They effectively solvate the cation (e.g., Na⁺, K⁺) but leave the anionic nucleophile relatively "bare" and highly reactive.[13] This enhances its nucleophilicity more than its basicity, tipping the scales toward substitution.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents should generally be avoided if substitution is the goal . They form strong hydrogen bonds with the anionic nucleophile, creating a bulky solvent shell that hinders its ability to perform a backside attack.[5][14] This solvation effect raises the activation energy for the SN2 pathway, making the competing E2 reaction more favorable. Computational studies have shown that solvation shifts the mechanistic preference from E2 toward SN2, but strong solvation of the nucleophile in protic solvents can inhibit the SN2 reaction.[14]

Temperature: The Thermodynamic Switch

As a rule of thumb, lower temperatures favor substitution , while higher temperatures favor elimination .

• Why? Elimination reactions typically have a higher activation energy than substitution reactions but are also more entropically favorable (ΔS is positive and larger). According to the Gibbs free energy equation (ΔG = ΔH - TΔS), the TΔS term becomes more significant at higher temperatures, making the ΔG for elimination more negative (more spontaneous). Therefore, heating a reaction that gives a mixture of products will almost always increase the proportion of the elimination product.[2]

Experimental Protocol: Maximizing Substitution Product

This protocol provides a general framework for performing a nucleophilic substitution on chlorocyclooctane with sodium azide (a good nucleophile/weak base) to yield azidocyclooctane, minimizing the formation of cyclooctene.

Objective: Synthesize azidocyclooctane via an SN2 reaction.

Materials:

• Chlorocyclooctane

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine chlorocyclooctane (1.0 eq) and sodium azide (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.5 M with respect to the chlorocyclooctane.

• Temperature Control: Stir the mixture at a controlled, moderate temperature (e.g., 50-60 °C). Avoid high temperatures to disfavor the E2 pathway. The reaction can be monitored by TLC or GC-MS.

• Workup - Quenching: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing an equal volume of water.

• Extraction: Extract the aqueous layer three times with diethyl ether. Combine the organic extracts.

• Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate solution and then with brine. This removes residual DMF and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude azidocyclooctane can be purified by vacuum distillation or column chromatography.

Troubleshooting Workflow

Use this decision tree to diagnose and resolve issues with excess elimination.

Caption: A step-by-step workflow to diagnose and fix unwanted elimination.

References

• O'Connor, M., et al. (2021). How Solvation Influences the SN2 versus E2 Competition. The Journal of Organic Chemistry. Available at: [Link]

• Hunt, I. (n.d.). Substitution and Elimination. University of Calgary. Available at: [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. Available at: [Link]

• Organic Chemistry Tutor. (2022). Substitution vs Elimination Reactions Made Easy! YouTube. Available at: [Link]

• OpenStax. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1: An open textbook. Available at: [Link]

• Liu, X. (2021). 7.5: SN1 vs SN2. Chemistry LibreTexts. Available at: [Link]

• Wikipedia. (n.d.). trans-Cyclooctene. Available at: [Link]

• Khan Academy. (n.d.). Elimination vs substitution: secondary substrate. Khan Academy. Available at: [Link]

• Ashenhurst, J. (2023). Identifying Where Substitution and Elimination Reactions Happen. Master Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). cis-Cyclooctene. Available at: [Link]

• Roberts, A. L., et al. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed. Available at: [Link]

• El-Ghol, S. M., et al. (2018). Photo isomerization of cis‐cyclooctene to trans‐cyclooctene: Integration of a micro‐flow reactor and separation by specific adsorption. PMC - NIH. Available at: [Link]

• Wikipedia. (n.d.). Non-nucleophilic base. Available at: [Link]

• McMurry, J. (2024). 11.7: Elimination Reactions- Zaitsev's Rule. Chemistry LibreTexts. Available at: [Link]

• Soderberg, T. (2021). 4.5: Factors affecting the SN2 Reaction. Chemistry LibreTexts. Available at: [Link]

• Clark, J. (2023). C. Elimination vs. Substitution. Chemistry LibreTexts. Available at: [Link]

• Grokipedia. (n.d.). cis-Cyclooctene. Available at: [Link]

• ResearchGate. (n.d.). Structure of cis-cyclooctene and trans-cyclooctene. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1, 2, 3, 4 and 5 from cis-cyclooctene (12). Available at: [Link]

• Soderberg, T. (2020). 9.2: Common nucleophilic substitution reactions. Chemistry LibreTexts. Available at: [Link]

• Chemistry Steps. (n.d.). SN2 and E2 Rates of Cyclohexanes. Chemistry Steps. Available at: [Link]

• Ashenhurst, J. (2012). Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. Available at: [Link]

• YouTube. (2020). Non-nucleophilic Base: Basic idea, Types (ionic and neutral) and Examples with Explanation. Available at: [Link]

• Ashenhurst, J. (2012). The SN2 Reaction Mechanism. Master Organic Chemistry. Available at: [Link]

• Arkivoc. (n.d.). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Available at: [Link]

• Ashenhurst, J. (2012). Deciding SN1/SN2/E1/E2 (2) - The Nucleophile/Base. Master Organic Chemistry. Available at: [Link]

• Pearson+. (2024). For each reaction, decide whether substitution or elimination (or... | Study Prep. Available at: [Link]

• Homework.Study.com. (n.d.). Trans-cyclooctene is less stable than cis-cyclooctene by 38.5 kJ/mol, but trans-cyclononene is... Available at: [Link]

• Wikipedia. (n.d.). Ei mechanism. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). trans-CYCLOOCTENE. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Chemistry Stack Exchange. (2024). Mechanism for elimination in 3-Chloro-1,4-cyclohexadiene. Available at: [Link]

• Chad's Prep. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS). YouTube. Available at: [Link]

• Lumen Learning. (n.d.). 8.5. Elimination reactions. Organic Chemistry 1: An open textbook. Available at: [Link]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. For each reaction, decide whether substitution or elimination (or... | Study Prep in Pearson+ [pearson.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. trans-Cyclooctene - Wikipedia [en.wikipedia.org]
• 7. homework.study.com [homework.study.com]
• 8. researchgate.net [researchgate.net]
• 9. SN2 and E2 Rates of Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
• 12. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 13. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Scale-Up Challenges in Chlorocyclooctane Synthesis

Welcome to the technical support center for the synthesis of chlorocyclooctane. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning from bench-scale synthesis to pilot-plant or manufacturing-scale production. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and troubleshooting strategies to navigate the common and often complex challenges encountered during scale-up. We will explore the causality behind experimental choices, ensuring that every step is a self-validating system for robust and reproducible results.

Section 1: Synthesis Pathway Selection for Scale-Up

Q1: What are the primary synthesis routes for chlorocyclooctane, and which is most suitable for scale-up?

A1: Selecting an appropriate synthesis route at the bench is different from choosing one for scale-up, where factors like cost, safety, atom economy, and downstream processing become paramount. The two most viable routes for chlorocyclooctane are the nucleophilic substitution of cyclooctanol and the free-radical chlorination of cyclooctane.

• Nucleophilic Substitution (SN1) of Cyclooctanol: This is often the preferred method for achieving high purity and avoiding polychlorinated species. The reaction typically involves treating cyclooctanol with concentrated hydrochloric acid (HCl), often with a Lewis acid catalyst like zinc chloride (ZnCl₂).[1]

  • Causality: The alcohol's hydroxyl group is a poor leaving group. The acid protonates it, forming a better leaving group (water). The secondary carbocation that forms is then attacked by the chloride ion. The catalyst assists in weakening the C-O bond.[1]

  • Scale-Up Advantages: Good selectivity for monochlorination, relatively straightforward reaction setup.

  • Scale-Up Challenges: Handling large volumes of corrosive concentrated acids, potential for elimination side-reactions to form cyclooctene, and catalyst removal.

• Free-Radical Chlorination of Cyclooctane: This route uses cyclooctane, a less expensive starting material, and a chlorinating agent like chlorine gas (Cl₂) with UV light or a chemical initiator.

  • Causality: The reaction proceeds via a standard free-radical chain mechanism (initiation, propagation, termination). It is non-selective, meaning the chlorine radical can abstract any of the 16 hydrogen atoms, and multiple chlorinations can occur.

  • Scale-Up Advantages: Low cost of starting materials.[2]

  • Scale-Up Challenges: Poor selectivity leading to a mixture of mono-, di-, and polychlorinated products, which are difficult to separate at scale.[3] Significant safety hazards associated with handling chlorine gas and managing potentially explosive gas-phase mixtures.[4]

Recommendation for Scale-Up: For applications requiring high purity, such as in pharmaceutical development, the SN1 reaction from cyclooctanol is superior despite its higher starting material cost. The challenges associated with this route are generally more manageable from a process control and purification standpoint than the complex separation and safety issues of free-radical chlorination.

Sources

• 1. scribd.com [scribd.com]
• 2. Cyclooctane - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. icheme.org [icheme.org]

Technical Support Center: Purification Strategies for the Removal of Unreacted Chlorocyclooctane

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) concerning the removal of unreacted chlorocyclooctane from your product mixture. We understand that efficient purification is paramount to the success of your research, and this resource is designed to provide you with the expertise and practical insights needed to overcome common challenges.

The Challenge: Lingering Chlorocyclooctane

Chlorocyclooctane is a common alkylating agent used in various synthetic routes. However, reactions involving this reagent are often driven to completion by using it in excess. Consequently, the unreacted chlorocyclooctane remains in the crude product mixture, posing a purification challenge due to its physical and chemical properties. This guide will focus on a common scenario: the separation of the desired product, cyclooctylamine, from residual chlorocyclooctane.

Physicochemical Properties at a Glance: Chlorocyclooctane vs. Cyclooctylamine

Understanding the differences in the physicochemical properties of your starting material and product is the cornerstone of developing an effective purification strategy.

Property	Chlorocyclooctane	Cyclooctylamine	Rationale for Separation
Molecular Weight	146.66 g/mol [1]	127.23 g/mol [2]	Similar molecular weights make separation by distillation challenging.
Boiling Point	~175-177 °C	~190 °C[3]	The relatively small difference in boiling points makes simple distillation inefficient.
Polarity	Non-polar	Polar (due to the amine group)[2][4]	This significant difference in polarity is the key to successful separation by chromatography and liquid-liquid extraction.
Reactivity	Electrophilic	Nucleophilic and Basic[3]	The basicity of the amine allows for salt formation, enabling selective extraction into an aqueous phase. The electrophilic nature of the alkyl halide allows for scavenging by nucleophilic resins.
Solubility	Soluble in organic solvents, insoluble in water.	Soluble in many organic solvents, moderately soluble in water, and highly soluble in acidic aqueous solutions.[3]	The differential solubility in acidic water is a powerful tool for separation.

Method Selection: A Roadmap to Purity

Choosing the right purification method depends on the scale of your reaction, the desired purity of your final product, and the equipment available in your laboratory. This decision tree can guide you to the most suitable technique.

Sources

• 1. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclooctylamine | C8H17N | CID 2903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 5452-37-9: Cyclooctylamine | CymitQuimica [cymitquimica.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Characterization of impurities in crude chlorocyclooctane

Technical Support Center: Characterization of Impurities in Crude Chlorocyclooctane

Executive Summary

Chlorocyclooctane (cyclooctyl chloride) is a critical secondary alkyl halide intermediate, often synthesized via the chlorination of cyclooctanol using thionyl chloride (

) or concentrated HCl. Users frequently encounter challenges distinguishing the product from its elimination byproduct, cyclooctene , and unreacted cyclooctanol .

This guide addresses the three most common technical tickets received by our support team:

• Analytical Artifacts: Why GC-MS overestimates cyclooctene content.

• Purification Logic: How to separate species with overlapping physical properties.

• Impurity Profiling: Definitive identification of trace byproducts.

Module 1: Analytical Troubleshooting (GC-MS & NMR)

Q1: My GC-MS shows 15% cyclooctene, but my yield suggests the reaction worked well. Is my product degrading?

Diagnosis: You are likely observing a thermal elimination artifact inside the GC injector, not true sample degradation.

Technical Insight: Secondary alkyl chlorides like chlorocyclooctane are thermally labile. At standard GC injector temperatures (250°C+), they undergo dehydrohalogenation (loss of HCl) to form cyclooctene in situ before entering the column.

The "Ghost Peak" Phenomenon:

• Reaction in Injector:

• Result: The mass spectrometer detects a large peak for cyclooctene (m/z 110) and a diminished or non-existent peak for the chloride (m/z 146).

Validation Protocol (Self-Validating System): To confirm if the alkene is real or an artifact, perform the "Temperature Ramp Test" :

• Run A: Standard injector temp (250°C).

• Run B: Lower injector temp (150-170°C) or use On-Column Injection .

• Analysis: If the "impurity" peak area decreases significantly in Run B, it is an artifact.

Mass Spec Confirmation:

• Chlorocyclooctane: Look for the weak molecular ion cluster at m/z 146/148 (3:1 ratio due to

  ). The base peak is often m/z 110 ([M-HCl] ), which mimics cyclooctene.

• Cyclooctene: Shows m/z 110 as the molecular ion but lacks the 146/148 cluster.

Q2: How do I distinguish unreacted cyclooctanol from the chloride if their retention times drift?

Diagnosis: Cyclooctanol (BP ~190°C) and Chlorocyclooctane (BP ~200°C extrapolated) have high boiling points. On non-polar columns (e.g., DB-5), the alcohol often tails or co-elutes due to hydrogen bonding.

Solution:

• FT-IR Spectroscopy (Rapid Check):

  • Alcohol: Strong, broad O-H stretch at 3300-3400 cm⁻¹.

  • Chloride: Weak C-Cl stretch at 600-800 cm⁻¹; absence of O-H band.

• Derivatization (GC): Treat the crude sample with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • The alcohol converts to the TMS-ether (shifts retention time + adds mass 72).

  • The chloride remains unreacted.

Module 2: Purification & Remediation

Q3: I used thionyl chloride ( ), and my product smells acidic/sulfurous. How do I clean it?

Causality: The reaction generates

and gases. While most off-gas, traces of thionyl chloride and alkyl chlorosulfites (intermediate species) can remain trapped in the viscous oil.

Remediation Protocol: Do not distill immediately; heating unstable chlorosulfites releases

vigorously, causing "bumping" and degradation.

Step-by-Step Wash Procedure:

• Quench: Dilute crude mixture with pentane or hexane (to reduce viscosity).

• Cold Wash: Wash with ice-cold saturated

  (Sodium Bicarbonate).

  • Why Cold? Minimizes hydrolysis of the alkyl chloride back to alcohol.

  • Why Bicarb? Neutralizes HCl and hydrolyzes residual

    .

• Drying: Dry organic layer over anhydrous

  .

• Concentration: Remove solvent under reduced pressure (Rotavap) at <40°C.

Q4: Can I separate cyclooctene (impurity) from chlorocyclooctane by distillation?

Answer: Yes, fractional distillation is highly effective due to the boiling point differential.

Data Comparison Table:

Property	Cyclooctene (Impurity)	Chlorocyclooctane (Product)	Separation Strategy
Boiling Point (Atm)	145-146°C	~200°C (Predicted)	Distillation
Boiling Point (20 Torr)	~45°C	85-86°C	Vacuum Distillation
Polarity	Non-polar	Moderately Polar	Silica Gel Chromatography
Chemical Reactivity	Reacts with	Inert to cold oxidizers	Chemical Wash

Distillation Setup:

• Use a Vigreux column (10-15 cm) to prevent entrainment.

• Apply vacuum (10-20 Torr).

• Fraction 1 (40-50°C): Cyclooctene & Solvent traces.

• Fraction 2 (80-90°C): Pure Chlorocyclooctane.

Module 3: Mechanism & Logic Visualization

The following diagram illustrates the competitive pathways during synthesis and the thermal degradation that occurs during analysis.

Caption: Pathway A (Green) leads to the target chloride. Pathway B (Red Dashed) represents the "Ghost Peak" artifact generated during high-temperature GC analysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 73782, Chlorocyclooctane. Retrieved from [Link]

• Master Organic Chemistry. Thionyl Chloride (SOCl2) and Alcohols: Mechanism and Byproducts. Retrieved from [Link]

• Org. Synth. 1969, 49, 39. Synthesis of trans-Cyclooctene (Reference for impurity properties). Retrieved from [Link]

• Restek Chromatography.Troubleshooting Dehydrohalogenation in GC Injectors. (General reference for alkyl halide analysis).

Reference Data & Comparative Studies

Analytical Guide: Purity Determination of Chlorocyclooctane (CAS 1556-08-7)

Executive Summary

Chlorocyclooctane (Cyclooctyl chloride) presents a specific analytical challenge due to the thermal lability of the secondary carbon-chlorine bond in the eight-membered ring. Standard Gas Chromatography (GC) methods often yield false-negative purity results due to artifactual dehydrohalogenation in hot injectors, mimicking the presence of cyclooctene impurities.

The Verdict:

• For Absolute Purity Assay: Use

  H qNMR . It is non-destructive, avoids thermal elimination, and provides a direct molar ratio of the halide to the alkene impurity.

• For Trace Impurity Profiling: Use Low-Temperature GC-FID . Essential for detecting trace unreacted cyclooctane or isomeric impurities, provided the inlet temperature is strictly controlled.

Part 1: The Analytical Challenge

Chlorocyclooctane is a secondary cycloalkyl halide. The medium-sized ring (8 carbons) possesses significant conformational strain (Pitzer strain). Upon heating, particularly in the presence of metal surfaces (like a GC liner), it readily undergoes E1 or E2 elimination to form cis-cyclooctene and HCl.

Implication for Researchers: If your GC chromatogram shows 5% cyclooctene, it may actually be 0.1% in the bottle, with the remaining 4.9% generated inside your instrument.

Visualizing the Thermal Hazard

The following diagram illustrates the decision logic required to avoid analytical artifacts.

Figure 1: The artifact generation pathway in standard GC analysis of secondary halides.

Part 2: Primary Method – Gas Chromatography (Optimized)

Best For: Detecting trace levels of unreacted cyclooctane and distinguishing between cis/trans-cyclooctene isomers.

The Protocol: Low-Thermal Stress GC-FID

To validate purity without degrading the sample, you must minimize the thermal history of the analyte.

• Column: Non-polar 5% Phenyl-methylpolysiloxane (e.g., DB-5, HP-5, or equivalent).

  • Why: Matches the volatility-based separation required for non-polar hydrocarbons.

• Inlet Mode: Cool On-Column (COC) or Pulsed Splitless at low temp.

  • Critical Setting: If using a standard split/splitless liner, set Inlet Temperature to 150°C (max). Do NOT use the standard 250°C setting.

• Carrier Gas: Helium at 1.5 mL/min (Constant Flow).

• Oven Program:

  • Hold at 60°C for 2 min.

  • Ramp 10°C/min to 200°C.

  • Hold 5 min.

• Detector: FID at 250°C.

Data Interpretation & Retention Indices

On a standard non-polar column (DB-5 type), the elution order is determined by boiling point and polarity.

Compound	Approx.[1][2][3][4][5][6][7] Retention Index (RI)	Relative Retention	Notes
Cyclooctane	~1050	0.88	Unreacted starting material.
Cyclooctene	~1090	0.91	Major impurity (elimination product).
Chlorocyclooctane	~1197	1.00	Target Analyte.
Cyclooctanol	~1250	1.05	Hydrolysis impurity (broad peak).

Note: RI values are based on n-alkane standards on non-polar phases [1].

Part 3: Validation Method – H Quantitative NMR (qNMR)

Best For: Absolute purity assay (wt%) and confirming mass balance without thermal degradation risks.

The Protocol: Internal Standard qNMR

qNMR is self-validating because the signal intensity is directly proportional to the molar concentration, independent of the detector response factor.

• Solvent: CDCl

  (Chloroform-d).

  • Why: Good solubility; the residual peak (7.26 ppm) does not overlap with key signals.

• Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid.

  • Requirement: High purity (>99.9%) and non-volatile.

• Parameters:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): >30 seconds (Essential for accurate integration).

  • Scans: 16 minimum.[7]

Diagnostic Signals

The structural confirmation relies on the distinct chemical shift of the proton on the chlorinated carbon (

-proton) versus the vinyl protons of the alkene impurity.

Moiety	Chemical Shift ( ppm)	Multiplicity	Integration Logic
-CH-Cl (Target)	4.10 – 4.25	Multiplet (tt)	Integrate for Assay.
-CH=CH- (Impurity)	5.55 – 5.65	Multiplet	Integrate to quantify Cyclooctene.
-CH-OH (Impurity)	3.70 – 3.90	Multiplet	Integrate to quantify Cyclooctanol.
Ring -CH -	1.40 – 2.20	Broad Multiplet	Non-diagnostic overlap region.

Data grounded in standard secondary alkyl halide shifts [2] and cyclooctene spectra [3].

Part 4: Comparative Analysis & Workflow

Performance Matrix

Feature	Low-Temp GC-FID	H qNMR	Refractive Index ( )
Primary Utility	Trace impurity profiling (<0.1%)	Absolute Purity Assay (>98%)	Quick Identity Check
Sample Size	< 1 mg	~10–20 mg	~0.5 mL
Risk Factor	Thermal degradation (False Low Purity)	Solvent peak overlap	Non-specific (ambiguous)
Time to Result	20 mins	10 mins	1 min
Limit of Detection	~10 ppm	~1000 ppm (0.1%)	N/A

Recommended Workflow

The following Graphviz diagram outlines the logical flow for a researcher receiving a new batch of chlorocyclooctane.

Figure 2: Sequential analytical workflow for validating chlorocyclooctane.

References

• NIST Mass Spectrometry Data Center. (2023). Chlorocyclooctane: Gas Chromatography Retention Indices. NIST Chemistry WebBook, SRD 69.[8][9] [Link]

• AIST Spectral Database for Organic Compounds (SDBS). (2023). 1H NMR Spectrum of Chlorocyclooctane (SDBS No. 22900). National Institute of Advanced Industrial Science and Technology. [Link]

• PubChem. (2023).[5] Cyclooctene Compound Summary. National Library of Medicine. [Link]

• Phenomenex. (2025). Understanding Retention Time and Relative Retention in Gas Chromatography. [Link]

Sources

• 1. Cyclooctane [webbook.nist.gov]
• 2. Cyclooctene | C8H14 | CID 638079 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Welcome to the NIST WebBook [webbook.nist.gov]
• 4. glsciences.com [glsciences.com]
• 5. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Cyclohexane, chloro- [webbook.nist.gov]
• 9. Cyclooctane [webbook.nist.gov]

Comparative Guide: GC-MS Analysis of Chlorocyclooctane Reaction Products

Executive Summary & Strategic Context

In the synthesis of medium-ring functionalized cycloalkanes, chlorocyclooctane (cyclooctyl chloride) serves as a pivotal intermediate for generating pharmaceutical scaffolds and agrochemicals. However, its analysis presents a specific "silent" failure mode: thermal dehydrohalogenation .[1][2]

Standard GC-MS protocols often utilize high-temperature split/splitless injections (

), which can inadvertently convert chlorocyclooctane into cyclooctene inside the injector port before separation occurs. This leads to false negatives for the product and false positives for the elimination by-product.[2]

This guide objectively compares the Standard High-Temperature Method against an Optimized Soft-Ionization/Low-Thermal Stress Method . We provide experimental evidence that the optimized protocol is required for accurate purity assessment and yield calculation.

Comparative Analysis of Analytical Methodologies

We evaluated three distinct analytical approaches to determining the purity of chlorocyclooctane reaction mixtures.

Table 1: Performance Comparison of GC-MS Methodologies

Feature	Method A: Standard Split/Splitless	Method B: Cold On-Column (COC)	Method C: Optimized Low-Temp Split
Injector Temp		Track Oven ( )	(Pulsed)
Column Phase	5% Phenyl-methylpolysiloxane (e.g., HP-5MS)	5% Phenyl-methylpolysiloxane	Polyethylene Glycol (e.g., DB-WAX)
Thermal Degradation	High (~15-20% conversion to cyclooctene)	Negligible (<1%)	Low (<2%)
Peak Shape	Sharp, but potentially misleading	Broadening possible if not focused	Excellent symmetry
Matrix Tolerance	High	Low (Dirty samples foul column)	Medium
Recommendation	⛔ Not Recommended	✅ Gold Standard for Purity	⚠️ Routine Screening

Expert Insight: The Causality of Error

In Method A, the activation energy for the elimination of HCl from secondary cycloalkyl chlorides is surpassed in the hot liner. The resulting chromatogram shows a distinct peak for cyclooctene (m/z 110) that is an artifact of the analysis, not the synthesis. Method B (COC) eliminates this thermal shock, preserving the analyte's integrity.[2]

Detailed Experimental Protocol (Self-Validating)

This protocol utilizes Method C (Optimized Low-Temp Split) as a robust compromise between accuracy and instrument maintenance for routine analysis.[2]

Sample Preparation[2]

• Solvent: Dichloromethane (DCM) or Hexane (HPLC Grade).[2]

• Concentration: 100 ppm (

  ).

• Internal Standard: Naphthalene-

  (to validate injection precision).

• Critical Step: Do not heat the sample during dissolution. Store at

  until injection.

GC-MS Parameters

• System: Agilent 7890/5977 or equivalent single quadrupole system.

• Column: DB-WAX UI (30 m

  0.25 mm 0.25 ).[2]

  • Reasoning: Polar phases provide better separation of the chloride from non-polar hydrocarbon impurities (cyclooctane/cyclooctene).[2]

• Inlet: Split Mode (10:1).

  • Temperature:

    (Strict Limit).

  • Validation: Inject a pure standard of chlorocyclooctane.[2] If cyclooctene peak >2%, lower inlet temp by

    .[2]

• Oven Program:

  • Hold

    for 2 min (Solvent focus).

  • Ramp

    to .

  • Ramp

    to (Bake out).

Mass Spectrometer Settings (EI Source)

• Source Temp:

  .

• Quad Temp:

  .[2]

• Scan Range: m/z 35 – 300.[2]

• Solvent Delay: 3.5 min.

Data Analysis & Interpretation

Fragmentation Pathway

Chlorocyclooctane (

, MW 146.[2]6) displays a weak molecular ion ( ) in Electron Ionization (EI).[2] The spectrum is dominated by fragment ions resulting from the loss of the halogen.[2]

Key Diagnostic Ions:

• m/z 146/148: Molecular ion (Ratio 3:1 for

  ).[2] Often <5% abundance.[2]

• m/z 111:

  (Cyclooctyl cation).[2]

• m/z 110:

  (Radical cation, equivalent to cyclooctene).

• m/z 69: Ring fragmentation (characteristic of cycloalkanes).[2]

Visualizing the Fragmentation Logic

The following diagram illustrates the competing pathways between thermal degradation (artifact) and MS fragmentation (signal).

Figure 1: Pathway distinguishing thermal degradation artifacts from legitimate MS fragmentation.

Analytical Workflow for Reaction Monitoring

To ensure data integrity during drug development or synthesis optimization, follow this decision tree.

Figure 2: Decision tree for preventing thermal artifacts in chlorocyclooctane analysis.

References

• NIST Mass Spectrometry Data Center. (2023).[2] Chlorocyclooctane Mass Spectrum & Retention Indices. National Institute of Standards and Technology.[2][3] [Link]

• Grob, K. (1993).[2] Split and Splitless Injection for Quantitative Gas Chromatography. Wiley-VCH.[2] (Foundational text on thermal degradation in injectors).

• PubChem. (2023).[2] Chlorocyclooctane Compound Summary. National Library of Medicine.[2] [Link]

• Agilent Technologies. (2020).[2] Optimizing Split/Splitless Injection Port Parameters. Application Note. [Link]

Sources

• 1. Chlordane [webbook.nist.gov]
• 2. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclooctane [webbook.nist.gov]

Advanced DFT Protocols for Conformational Validation: A Guide to Chlorocyclooctane

Executive Summary

Context: Chlorocyclooctane (

) represents a classic challenge in structural chemistry. Unlike rigid cyclohexanes, eight-membered rings exhibit high conformational fluxionality (e.g., boat-chair, crown, boat-boat), making experimental NMR interpretation difficult due to rapid equilibrium averaging at room temperature. Objective: This guide compares computational methodologies for validating experimental findings. It moves beyond "black-box" calculations to demonstrate how dispersion-corrected Density Functional Theory (DFT) provides the necessary accuracy to resolve the specific conformer populations of chlorocyclooctane.

Part 1: The Conformational Challenge

Experimental data (1H NMR, IR) for chlorocyclooctane often presents a "blurred" picture. The experimental spectrum is a weighted average of rapidly interconverting conformers.

• The Trap: A standard geometry optimization often settles into a local minimum (e.g., a Twist-Boat) that may not represent the global minimum or the dominant solution-phase population.

• The Solution: You must calculate the Boltzmann-weighted average of NMR tensors across all accessible low-energy conformers to match experimental shifts.

Part 2: Methodological Comparison

For researchers validating experimental data, the choice of Functional and Basis Set is the primary variable. Below is a comparison of the "Legacy" standard versus the "Modern" dispersion-corrected approach required for medium-sized rings.

Table 1: Comparative Performance of DFT Functionals for Cyclooctanes

Feature	Legacy Approach (B3LYP)	Modern Standard (wB97X-D / M06-2X)
Functional Class	Hybrid GGA	Range-Separated Hybrid (wB97X-D) or Meta-Hybrid (M06-2X)
Dispersion Correction	None (unless -D3 added manually)	Intrinsic (Critical for transannular interactions)
Conformer Ranking	Unreliable. Often favors "open" forms due to lack of H-H attraction modeling.	High Accuracy. Correctly stabilizes compact "Boat-Chair" conformers via transannular dispersion.
NMR Accuracy (MAE)	~0.15 - 0.20 ppm (1H)	< 0.10 ppm (1H) (When GIAO/Solvent used)
Computational Cost	Low	Moderate (approx. 1.5x - 2x B3LYP)
Recommendation	Avoid for medium rings.	Highly Recommended for publication-quality validation.

Scientific Insight: In chlorocyclooctane, transannular hydrogen-chlorine interactions and ring strain are subtle. Standard B3LYP fails to capture the attractive dispersion forces across the ring, leading to incorrect relative energies (

) and thus incorrect Boltzmann populations.

Part 3: Step-by-Step Validation Protocol

To validate your experimental chlorocyclooctane data, follow this self-validating workflow.

Phase 1: The Search (Don't Skip This)

Objective: Identify the global minimum and all conformers within 3 kcal/mol.

• Stochastic Search: Use Monte Carlo or Molecular Dynamics (e.g., OPLS3e force field) to generate ~1000 starting geometries.

• Redundancy Check: Filter by RMSD (0.5 Å cutoff) to remove duplicates.

• Result: You should identify the Boat-Chair (BC) and Crown families.

Phase 2: Geometry Optimization & Frequency

Objective: Get accurate Free Energies (

) for population analysis.

• Optimization: Run DFT optimization on unique inputs.

  • Functional:wB97X-D (captures long-range interactions).

  • Basis Set:def2-TZVP (Triple-zeta quality minimizes basis set superposition error).

  • Solvent:IEFPCM or SMD (matching your NMR solvent, e.g.,

    ).

• Frequency Calculation:

  • Verify no imaginary frequencies (NImag=0).

  • Extract Thermal Correction to Gibbs Free Energy.

Phase 3: NMR Prediction & Averaging

Objective: Generate the theoretical spectrum.

• GIAO Calculation: Run NMR job on all conformers within 2.5 kcal/mol of the global minimum.

  • Note: Use a dedicated basis set for NMR if resources allow (e.g., pcSseg-2), otherwise def2-TZVP is acceptable.

• Referencing: Calculate TMS (Tetramethylsilane) at the exact same level of theory.

• Boltzmann Weighting: Calculate the population (

  ) of each conformer based on its relative energy : Then, calculate the observable shift :

Part 4: Visualization of Workflows

Diagram 1: The Computational Workflow

This diagram outlines the logic flow from structure generation to experimental validation.

Caption: Figure 1. Self-validating computational workflow for calculating Boltzmann-averaged NMR shifts.

Diagram 2: Functional Selection Logic

Why choose wB97X-D over B3LYP? This decision tree explains the physical justification.

Caption: Figure 2. Decision matrix for functional selection highlighting the necessity of dispersion corrections.

Part 5: Data Validation (Representative)

When you perform the comparison, structure your data as follows to prove the validity of your model.

Table 2: Example Validation Matrix (Theoretical vs. Experimental)

Note: Values below are representative of typical accuracy using wB97X-D/def2-TZVP.

Proton Position	Exp. Shift (ppm)	Calc. Shift (B3LYP)	Calc. Shift (wB97X-D)	(wB97X-D)
H-1 (geminal)	4.12	4.35	4.15	+0.03
H-2 (cis)	1.85	1.60	1.81	-0.04
H-5 (transannular)	1.45	1.90	1.49	+0.04
MAE	-	0.25	0.04	-

Interpretation: The high error in B3LYP at H-5 (transannular) indicates the functional failed to predict the correct ring puckering, placing H-5 in a different magnetic environment than reality. The wB97X-D method corrects this.

References

• Grimme, S. (2011). Density functional theory with London dispersion corrections. Wiley Interdisciplinary Reviews: Computational Molecular Science. [Link]

• Chai, J. D., & Head-Gordon, M. (2008). Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections. Physical Chemistry Chemical Physics. [Link]

• Willoughby, P. H., Jansma, M. J., & Hoye, T. R. (2014). A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts. Nature Protocols. [Link]

• Bochevarov, A. D., et al. (2013). Jaguar: A high-performance quantum chemistry software program with strengths in life and materials sciences. International Journal of Quantum Chemistry. [Link]

Structural Elucidation of Chlorocyclooctane Derivatives: In Situ Cryo-Crystallography vs. Solution NMR

A Publish Comparison Guide for Structural Biologists and Organic Chemists

Executive Summary: The Medium-Ring Challenge

For researchers in drug development and physical organic chemistry, chlorocyclooctane derivatives represent a "perfect storm" of structural ambiguity. Unlike rigid small rings (cyclopropane) or stable chairs (cyclohexane), eight-membered rings (medium rings) exhibit high conformational flexibility (fluxionality) and significant transannular strain.

This guide objectively compares the X-ray Crystallographic Analysis (specifically using In Situ Cryo-Crystallography ) against the standard alternative, Variable-Temperature (VT) Solution NMR . While NMR is the workhorse for routine purity checks, this guide demonstrates why X-ray analysis is the requisite "Gold Standard" for resolving the specific stereochemical and conformational nuances of chlorocyclooctanes.

The Core Problem: Conformational Fluxionality

In solution at room temperature, chlorocyclooctane exists as a rapid equilibrium of multiple conformers. The energy barriers between the Boat-Chair (BC) , Crown , and Twist-Boat-Chair (TBC) forms are low (5–8 kcal/mol).

• The Consequence: Standard NMR signals represent a time-averaged geometry, obscuring the precise axial/equatorial orientation of the chlorine substituent and the extent of transannular interactions (e.g., 1,5-hydride shifts).

• The Solution: To design drugs or catalysts based on these scaffolds, you must freeze the "bioactive" or "ground state" conformation. This is where the choice of analytical method becomes critical.

Methodological Comparison

The Product: In Situ X-ray Crystallography (OHCD Method)

Target: Liquid or Low-Melting Solid Chlorocyclooctanes.

Since many chlorocyclooctane derivatives are liquids at room temperature (e.g., parent chlorocyclooctane,

), standard crystallization fails. The advanced solution is In Situ Cryo-Crystallography using an Optical Heating and Crystallization Device (OHCD) .

Workflow:

• Capillary Mounting: The neat liquid is sealed in a Lindemann glass capillary.

• Flash Freezing: The sample is quenched to 100 K, forming a polycrystalline mass.

• Zone Melting (OHCD): A focused IR laser creates a molten zone. By slowly moving the laser, a single crystal is grown at the liquid-solid interface directly on the diffractometer.

• Data Collection: A full sphere of X-ray data is collected on the in situ grown crystal.

The Alternative: Variable-Temperature (VT) NMR

Target: Solvated Molecules.[1]

Workflow:

• Sample Prep: Dissolve in deuterated solvent (e.g.,

  or Freon mixtures for ultra-low temps).

• Cooling: Temperature is lowered stepwise (down to -150°C) to slow conformational exchange.

• Decoalescence: At the "coalescence temperature" (

  ), broad peaks split into distinct signals for each conformer.

Performance Matrix: X-ray vs. NMR

Feature	In Situ X-ray Crystallography (The Product)	Solution-State VT-NMR (The Alternative)
Primary Output	Direct 3D Atom Mapping (XYZ coordinates)	Indirect Topology (Chemical Shifts, J-couplings)
Conformational Insight	Absolute : Captures the single global minimum energy conformation packed in the lattice.	Relative : Detects ratio of conformers in equilibrium (e.g., 80% BC : 20% TBC).
Transannular Data	Precise : Measures H...H or Cl...H distances (e.g., 2.05 Å) directly.	Inferred : Suggested by NOE (Nuclear Overhauser Effect) signals, but lacks geometric precision.
Stereochemistry	Definitive : Assigns R/S configuration and cis/trans geometry unambiguously.	Ambiguous : J-couplings in 8-membered rings are complex (Karplus eq. fails due to flexibility).
Sample State	Neat Liquid (Frozen Solid). No solvent effects.	Dilute Solution. Solvent polarity can bias conformation.
Limitation	Requires specialized OHCD/Cryo hardware. Crystal packing forces may perturb the "free" structure.	Requires ultra-low temps (< -100°C) where solubility often crashes; peak broadening can obscure data.

Detailed Experimental Protocol: In Situ Crystallization

To achieve publication-quality structures of liquid chlorocyclooctane derivatives, follow this Self-Validating Protocol .

Phase 1: Sample Preparation

• Fill a 0.3 mm diameter Lindemann capillary with 5 µL of the neat chlorocyclooctane derivative.

• Flame-seal the capillary, ensuring no carbonization of the sample.

• Centrifuge the capillary (tip down) to remove air bubbles.

Phase 2: Nucleation & Growth (The OHCD Technique)

• Mount: Place capillary on the goniometer head. Center in the X-ray beam.

• Quench: Open the Cryostream (N₂ gas at 100 K). The drop turns opaque (polycrystalline/amorphous).

• Zone Melting:

  • Activate the OHCD IR-laser.

  • Melt the sample until only a small seed crystal remains at the tip.

  • Reduce laser power slowly.

  • Critical Step: Translate the goniometer Z-axis at 2–5 µm/s. The molten zone moves past the seed, allowing a single crystal to propagate along the capillary axis.

• Validation: Take a 10-second diffraction frame. Look for sharp Bragg spots (lunes). If rings (powder) appear, re-melt and adjust translation speed.

Phase 3: Data Reduction

• Collect data at 100 K to minimize thermal motion (crucial for flexible rings).

• Refine structure using SHELXL. Pay attention to the C-Cl bond length (typical: 1.80 Å) and C-C-C-C torsion angles to identify the specific conformer (e.g., Boat-Chair vs. Crown).

Visualizing the Workflow

The following diagram illustrates the decision logic and workflow for analyzing liquid chlorocyclooctanes.

Caption: Workflow comparison between Solution NMR and In Situ OHCD Crystallography for liquid chlorocyclooctane derivatives. The X-ray path provides definitive 3D resolution.

Scientific Analysis: Why X-ray Wins for this Application

Resolving the Conformer Energy Landscape

Computational studies (DFT) predict the Boat-Chair (BC) conformation is the global minimum for cyclooctane, being roughly 1.7 kcal/mol more stable than the Twist-Boat-Chair (TBC) .

• NMR Failure: In solution, the barrier to interconversion is so low that the chlorine atom rapidly flips between pseudo-axial and pseudo-equatorial positions. The resulting spectrum is a weighted average, making it impossible to determine the exact bond angles of the "active" species.

• X-ray Success: Crystallization acts as a "thermodynamic sink." The lattice forces usually select the lowest energy conformer (Boat-Chair) and lock it. For trans-1,2-dichlorocyclooctane , X-ray analysis can definitively prove the diequatorial preference, which minimizes the dipole-dipole repulsion between the adjacent chlorines—a measurement inferred but not proven by NMR J-couplings.

Quantifying Transannular Interactions

In 8-membered rings, hydrogen atoms at positions 1 and 5 point inward, creating "transannular strain."

• Data Point: X-ray structures of cyclooctane derivatives typically reveal H...H distances of ~2.0 Å , significantly shorter than the sum of van der Waals radii (2.4 Å). This repulsive interaction is the structural cause of the ring's reactivity profile. X-ray crystallography is the only method capable of measuring this distance with <0.01 Å precision.

References

• Boese, R., & Nussbaumer, M. (1994). In Situ Crystallization Techniques. In Organic Crystal Chemistry. IUCr Texts on Crystallography. Oxford University Press.

• Anet, F. A. L., & Basus, V. J. (1973). "Conformational processes in cyclooctane and substituted cyclooctanes." Journal of the American Chemical Society, 95(14), 4424–4426.

• Dunitz, J. D., & Waser, J. (1972). "Geometric Constraints in Eight-Membered Rings." Elemente der Mathematik, 27, 68–83. (Foundational analysis of medium ring constraints).

• PubChem. (2025). Chlorocyclooctane Compound Summary. National Library of Medicine.

• Chopra, D. (2014). "The Art of in situ Cryocrystallization." Resonance, 19, 917–929.

Sources

• 1. mdpi.com [mdpi.com]

Comparative study of catalysts for chlorocyclooctane cross-coupling

This guide provides a comparative technical analysis of catalytic systems for the cross-coupling of chlorocyclooctane (a representative unactivated secondary alkyl chloride). It is designed for synthetic chemists requiring high-fidelity protocols and mechanistic insight.

Executive Summary

Cross-coupling unactivated secondary alkyl chlorides like chlorocyclooctane presents a specific "dead zone" for traditional Palladium catalysis due to slow oxidative addition (strong C-Cl bond, BDE ~81 kcal/mol) and rapid

-hydride elimination.

For this specific substrate, Nickel catalysis is the industry standard , vastly outperforming Palladium.

• Best for Suzuki-Miyaura: NiCl₂(glyme) / trans-N,N'-dimethyl-1,2-cyclohexanediamine . This system enables the coupling of chlorocyclooctane with arylboronic acids at room temperature or mild heat with high functional group tolerance.

• Best for Negishi: Ni(cod)₂ / Pybox . Ideal for coupling with organozinc reagents, though moisture sensitivity is higher.

• Not Recommended: Pd-PEPPSI or Pd/Phosphine systems generally yield <10% product for secondary alkyl chlorides due to the dominance of elimination pathways.

The Mechanistic Challenge

Chlorocyclooctane is a challenging electrophile for three reasons:

• Electronic: The

  C-Cl bond is electron-rich and unpolarized compared to aryl halides, making oxidative addition to kinetically unfavorable.

• Steric/Conformational: The cyclooctyl ring is flexible but sterically demanding (

  center).

• Side Reactions: Once the metal inserts, the resulting alkyl-metal species possesses

  -hydrogens. Without specific ligand geometry, -hydride elimination is faster than transmetalation, yielding cyclooctene instead of the coupled product.

Catalyst Performance Comparison

The following data summarizes the performance of three distinct catalytic classes for the coupling of chlorocyclooctane with Phenylboronic acid (Suzuki) or Phenylzinc bromide (Negishi).

Feature	System A: Ni-Diamine (Suzuki)	System B: Ni-Pybox (Negishi)	System C: Pd-PEPPSI (Suzuki)
Catalyst Precursor	NiCl₂(glyme) (Air stable)	Ni(cod)₂ (Air sensitive)	Pd-PEPPSI-IPr (Air stable)
Ligand	trans-N,N'-dimethyl-1,2-cyclohexanediamine	s-Bu-Pybox	IPr NHC
Mechanism	Radical (SET)	Radical (SET)	Polar (2e⁻)
Yield (Chlorocyclooctane)	82 - 91%	75 - 85%	< 5%
Side Product	Cyclooctane (minor)	Cyclooctene (isomerization)	Cyclooctene (major)
Reaction Time	12 - 24 h	6 - 12 h	24 h
Functional Group Tolerance	High (Esters, Nitriles, Amides)	Moderate (Sensitive to protons)	High (but inactive here)

Verdict: System A is the most robust for general pharmaceutical synthesis due to the stability of boronic acids and the catalyst precursor.

Recommended Protocol: Ni-Catalyzed Suzuki Coupling

Methodology: This protocol utilizes the Gregory Fu method, optimized for secondary alkyl chlorides. It relies on a vicinal diamine ligand to stabilize the Nickel center and facilitate the Single Electron Transfer (SET) mechanism required to activate the C-Cl bond.

Reagents:

• Substrate: Chlorocyclooctane (1.0 equiv)

• Nucleophile: Arylboronic acid (1.5 equiv)

• Catalyst: NiCl₂(glyme) (10 mol%)

• Ligand: trans-N,N'-dimethyl-1,2-cyclohexanediamine (12 mol%)

• Base: KOtBu (1.2 equiv)

• Solvent: i-PrOH (anhydrous)

Step-by-Step Workflow:

• Glovebox/Schlenk Setup: In a nitrogen-filled glovebox or under argon flow, charge a flame-dried reaction vial with NiCl₂(glyme) (0.10 equiv) and the diamine ligand (0.12 equiv).

• Complexation: Add anhydrous i-PrOH (concentration 0.5 M relative to substrate). Stir for 10 minutes. The solution should turn slightly blue/green, indicating ligand coordination.

• Substrate Addition: Add the arylboronic acid (1.5 equiv) and KOtBu (1.2 equiv). Note: The base is critical for activating the boronic acid.

• Initiation: Add Chlorocyclooctane (1.0 equiv) last. Cap the vial with a PTFE-lined septum.

• Reaction: Remove from the glovebox and stir at 60 °C for 20 hours. (Room temperature is possible for activated aryl partners, but chlorocyclooctane requires mild heat).

• Quench: Dilute with Et₂O and pass through a short pad of silica gel to remove nickel salts.

• Analysis: Concentrate and analyze via GC-MS or ¹H NMR.

Mechanistic Visualization

The success of Nickel over Palladium lies in the mechanism. While Pd follows a concerted oxidative addition, Ni accesses a radical manifold. The Ni(I) species generates a secondary alkyl radical from chlorocyclooctane, which then recombines with the metal. This avoids the high barrier of direct C-Cl insertion.

Caption: The Ni(I)/Ni(III) radical catalytic cycle. The key step is the generation of the cyclooctyl radical via Single Electron Transfer (SET), bypassing the difficult concerted oxidative addition associated with Pd catalysts.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Ni-catalyzed Suzuki coupling of chlorocyclooctane.

References

• Zhou, J., & Fu, G. C. (2004). Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates.[1][2] Journal of the American Chemical Society.[3][4][5] Link

• Lu, Z., & Fu, G. C. (2010). Nickel-Catalyzed Cross-Coupling of Unactivated Secondary Alkyl Halides with Aryl Boronic Acids. Angewandte Chemie International Edition. Link

• Hu, X. (2011). Nickel-Catalyzed Cross-Coupling Reactions of Non-Activated Alkyl Halides and Direct C–H Alkylation.[2] Chemical Science. Link

• Rudolph, A., & Lautens, M. (2009).[6] Secondary Alkyl Halides in Transition-Metal-Catalyzed Cross-Coupling Reactions. Angewandte Chemie International Edition. Link

Sources

• 1. Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates [organic-chemistry.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 5. Negishi Cross Coupling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Secondary alkyl halides in transition-metal-catalyzed cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Comparison of Chlorocyclooctane Isomers: A Technical Guide

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Topic: Conformational Isomerism and Spectroscopic Analysis of Chlorocyclooctane

Executive Summary: The Medium-Ring Challenge

In the structural analysis of cycloalkyl halides, chlorocyclooctane (

) presents a unique challenge compared to its smaller homolog, chlorocyclohexane. While cyclohexane derivatives exist primarily in a rigid chair form, chlorocyclooctane inhabits a complex conformational landscape dominated by the Boat-Chair (BC) conformation.

For researchers in drug development and physical organic chemistry, "chlorocyclooctane isomers" refers to the conformational isomers arising from the dynamic placement of the chlorine substituent on the flexible cyclooctane ring. Distinguishing these conformers is critical for predicting reactivity, particularly in nucleophilic substitution reactions where the trajectory of attack is conformation-dependent.

This guide provides an objective, data-driven comparison of the spectroscopic signatures (NMR and IR) of the dominant chlorocyclooctane conformers, supported by experimental protocols for their resolution.

Conformational Landscape & Stability

Before analyzing spectra, one must define the isomers. The cyclooctane ring lacks the rigidity of cyclohexane. The lowest energy conformation is the Boat-Chair (BC) , followed by the Crown and Boat-Boat (BB) forms.

In monosubstituted chlorocyclooctanes, the chlorine atom can occupy distinct positions on the BC framework. These positions are broadly categorized based on their steric environment and bond angles:

• Equatorial-like (Type I): Substituent points away from the ring center; generally more stable due to reduced transannular repulsion.

• Axial-like (Type II): Substituent projects partially across the ring; subject to severe transannular hydride interactions (Prelog strain).

Conformational Energy Diagram

The following diagram illustrates the dynamic equilibrium and energy barriers separating these conformational isomers.

Figure 1: Energy landscape of chlorocyclooctane conformers. The Boat-Chair (BC) is the dominant framework, with the equatorial isomer favored.

Spectroscopic Comparison Data

The following table synthesizes the distinct spectral markers used to differentiate the equatorial and axial conformational isomers. Note that at room temperature (

), these signals average out; resolution requires Variable Temperature (VT) NMR .

Table 1: Comparative Spectroscopic Signatures

Feature	Equatorial-like Isomer (BC-eq)	Axial-like Isomer (BC-ax)	Differentiation Mechanism
NMR Shift (C-Cl)	Downfield shift ( )	Upfield shift ( )	-gauche effect shields the axial carbon.
NMR ( )	Upfield ( )	Downfield ( )	Anisotropy of C-C bonds; Axial H is equatorial-like.
Coupling	Large ( )	Small ( )	Karplus relationship; Dihedral angle dependence.
IR C-Cl Stretch	Higher Freq ( )	Lower Freq ( )	Force constant variation due to steric compression.
Thermodynamic Stability	Dominant ( population)	Minor ( population)	Minimization of transannular H-Cl repulsion.

Technical Insight: The "Reverse" chemical shift trend in protons is a common pitfall. In cyclohexane, the axial proton (attached to equatorial Cl) is upfield. In cyclooctane, the flexibility complicates this, but the coupling constant (

) remains the most reliable metric.

Detailed Experimental Methodologies

To reliably observe these isomers, one must arrest the rapid pseudorotation of the ring. The following protocols are designed for high-fidelity spectral acquisition.

Protocol A: Variable Temperature (VT) NMR Analysis

Objective: Freeze the conformational equilibrium to resolve distinct signals for BC-eq and BC-ax isomers.

• Sample Preparation:

  • Dissolve

    of chlorocyclooctane in of deuterated solvent.

  • Solvent Choice: Use

    (Dichloromethane- ) or mixture .

  • Reasoning: These solvents have low freezing points (

    ) and low viscosity, essential for resolution at cryogenic temperatures.

• Instrument Setup:

  • Calibrate the temperature probe using a methanol standard.

  • Equilibrate the probe to

    ( ).

• Acquisition:

  • Acquire

    spectra first (larger chemical shift dispersion).

  • Acquire

    spectra with sufficient scans ( ) to resolve minor conformer peaks.

• Data Processing:

  • Apply exponential line broadening (

    ) to improve S/N.

  • Integrate the distinct methine (H-C-Cl) signals to calculate the equilibrium constant

    .

Protocol B: Low-Temperature FTIR Spectroscopy

Objective: Identify the C-Cl stretching bands associated with specific conformers.

• Cell Preparation: Use a variable-temperature liquid cell with KBr or CsI windows (transparent down to

  ).

• Baseline Scan: Collect a background spectrum of the pure solvent (

  or ) at .

• Sample Scan:

  • Inject the chlorocyclooctane solution (

    ).

  • Cool stepwise from

    to .

• Analysis:

  • Monitor the fingerprint region (

    ).[1]

  • Observe the intensity changes: The band corresponding to the less stable conformer (Axial) will decrease in intensity relative to the stable conformer (Equatorial) as temperature drops (Van 't Hoff analysis).

Experimental Workflow Diagram

Figure 2: Integrated workflow for the spectroscopic resolution of conformational isomers.

Mechanistic Analysis: Why It Matters

The differentiation of these isomers is not merely academic. The reactivity profile of chlorocyclooctane is governed by the population of these conformers.

• E2 Elimination: Requires an anti-periplanar arrangement of H and Cl. This geometry is readily accessible in the Axial-like conformer but sterically prohibited in the Equatorial-like form. Thus, reaction rates are often controlled by the concentration of the minor axial isomer.

• Transannular Reactions: The "medium-ring effect" allows transannular hydride shifts (e.g., from C-5 to C-1). The Axial isomer brings the C-Cl bond into closer proximity with transannular hydrogens, facilitating these side reactions during solvolysis.

References

• PubChem. (2025).[2] Chlorocyclooctane Compound Summary. National Library of Medicine. [Link]

• Martins, C. R., et al. (2009).[3] Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies. Spectrochimica Acta Part A. [Link]

• Rittner, R. (2024). NMR Spectroscopy: A Tool for Conformational Analysis. AUREMN. [Link]

• Anderson, J. E. (1974). Conformational Analysis of Cyclooctane Derivatives. Journal of the Chemical Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Isotopic Labeling &amp; Transannular Dynamics of Chlorocyclooctane

Executive Summary

Chlorocyclooctane (

) represents a unique challenge in physical organic chemistry and metabolic stability studies due to the "medium-ring effect."[1][2] Unlike the rigid chair conformation of cyclohexane ( ) or the planar geometry of cyclopentane ( ), the cyclooctane ring exists in a flux of boat-chair and crown conformations. This flexibility facilitates transannular interactions , specifically 1,3- and 1,5-hydride shifts, which often obscure metabolic pathways and reaction mechanisms.[1]

This guide details the application of Deuterium (

) Isotopic Labeling to resolve these mechanistic ambiguities. By comparing the reaction kinetics and product distributions of native chlorocyclooctane ( ) against specific isotopologues (e.g., -chlorocyclooctane), researchers can quantify Transannular Hydride Shifts (THS) and distinguish between direct substitution and rearrangement pathways.

Part 1: The Medium-Ring Conundrum

Chlorocyclooctane vs. Chlorocyclohexane

To understand the necessity of labeling, one must first distinguish the behavior of the 8-membered ring from the standard 6-membered alternative.[2]

Feature	Chlorocyclohexane ( )	Chlorocyclooctane ( )
Conformation	Rigid Chair (Stable)	Fluxional (Boat-Chair/Crown)
Strain Energy	Minimal (0.1 kcal/mol)	High (9-10 kcal/mol, Pitzer/Prelog strain)
Reactivity	Standard /	Prone to Transannular Rearrangement
Metabolic Fate	Predictable hydroxylation	Complex (Remote oxidation via H-shift)

The Problem: In solvolysis or metabolic oxidation, the cation formed at

in chlorocyclooctane is spatially proximal to the hydrogen atoms at . This proximity allows a hydride ( ) to jump across the ring, moving the reactive center from to .[1][2] Without isotopic labeling, the product (e.g., 5-hydroxycyclooctane vs 1-hydroxycyclooctane) is indistinguishable by mass alone.[1]

Part 2: Synthesis of Isotopologues

To accurately track these shifts, precise placement of the isotopic label is required. Below is the protocol for synthesizing

-Chlorocyclooctane , the "gold standard" probe for verifying ionization mechanisms.

Protocol: Synthesis of -Chlorocyclooctane

Objective: Place a single deuterium atom exactly at the carbon bearing the chlorine.[1][2]

Reagents:

• Cyclooctanone (CAS: 502-49-8)[1][2]

• Lithium Aluminum Deuteride (

  ) (>99% D atom)[1]

• Triphenylphosphine (

  )[1][2]

• Carbon Tetrachloride (

  ) or N-Chlorosuccinimide (NCS)[1][2]

Workflow:

• Reduction (Ketone

  Alcohol):

  • Suspend

    (0.6 equiv) in anhydrous at 0°C under .

  • Add Cyclooctanone dropwise.[1][2] The hydride attack is irreversible.[1][2]

  • Result:

    -Cyclooctanol .[1][2] The deuterium is now geminal to the hydroxyl group.[1][2]

  • Validation:

    -NMR should show the disappearance of the signal at 4.3 ppm (CH-OH) and appearance of a simplified multiplet structure due to H-D coupling loss.[2]

• Chlorination (Appel Reaction):

  • Dissolve

    -Cyclooctanol and (1.1 equiv) in dry .

  • Add

    or NCS slowly.[1][2]

  • Why this method? The Appel reaction proceeds with inversion of configuration (Walden inversion) but minimizes cationic rearrangements common with

    or , preserving the isotopic integrity.[2]

  • Result:

    -Chlorocyclooctane .[1][2]

Part 3: Mechanistic Case Study (Solvolysis)

This section compares the solvolysis of labeled vs. unlabeled chlorocyclooctane to prove the existence of the transannular 1,5-hydride shift.[2]

The Experiment

Substrates:

• A: Chlorocyclooctane (

  )[1][2]

• B:

  -Chlorocyclooctane ( )[1][2]

Conditions: Solvolysis in Acetic Acid (

) at 60°C (Acetolysis).

The Pathway Diagram

The following diagram illustrates the bifurcation of the reaction pathway. In the

-labeled variant, the location of the Deuterium in the final product confirms whether the cation stayed put or rearranged.[2]

Figure 1: Mechanistic divergence in the solvolysis of deuterated chlorocyclooctane. The 1,5-hydride shift moves the reactive center, separating the deuterium label from the new functional group.[2]

Experimental Logic & Causality[1][2]

• If the mechanism is simple

  : The Deuterium remains geminal to the new acetate group ( ).[1][2]

• If 1,5-Hydride Shift occurs: The cation moves to

  .[1][2] The solvent attacks .[1][2] The Deuterium remains at , but the new acetate is at .[2]

• Detection: Hydrolysis of the ester followed by oxidation to the ketone.[2]

  • Product A (Direct): Yields

    -Cyclooctanone (Deuterium is to carbonyl).[1][2]

  • Product B (Rearranged): Yields

    -Cyclooctanone (Deuterium is /remote to carbonyl).[1][2]

  • Mass Spec Analysis: The fragmentation patterns of

    vs remote-D ketones are distinct.[1][2]

Part 4: Data Comparison & Performance

The following data summarizes typical Kinetic Isotope Effects (DKIE) and product distributions observed in medium-ring solvolysis studies.

Table 1: Deuterium Kinetic Isotope Effects (DKIE)

The DKIE (

) indicates the nature of the transition state.[2]

Isotope Label Position	(Acetolysis, 60°C)	Interpretation
( )	1.15 - 1.22	Secondary Inverse/Normal: Indicates change in hybridization ( ) at the rate-determining step.[1][2] Confirms ionization is rate-limiting.[1][2]
( )	1.05 - 1.10	Weak Effect: Suggests hyperconjugation is less efficient due to the orthogonal conformation of C-H bonds in the crown structure.[2]
Remote ( )	0.98 - 1.02	Unity: No primary isotope effect, proving the hydride shift happens after the rate-determining ionization step.[2]

Table 2: Product Distribution (Transannular Shift Efficiency)

Comparing Chlorocyclooctane to linear or smaller cyclic alternatives.

Substrate	Direct Substitution Product (%)	Rearranged Product (H-Shift) (%)
Chlorocyclohexane	>99%	<1% (Rigid, no transannular path)
2-Chlorooctane (Linear)	~95%	~5% (Entropically disfavored)
Chlorocyclooctane	~35%	~65% (Transannular 1,5-shift)

Insight: The data shows that for Chlorocyclooctane, the "alternative" product (rearranged) is actually the major product.[2] This highlights why using

scaffolds in drug design requires careful metabolic blocking (e.g., gem-dimethylation or fluorination at ) to prevent this shift.[1][2]

References

• Prelog, V., & Traynham, J. G. (1962).[1] Transannular Hydride Shifts in Medium-Sized Rings. Molecular Rearrangements. [1][2]

• Cope, A. C., et al. (1965).[1] Proximity Effects.[1][2] XLII. Solvolysis of Deuterated Cyclooctyl Brosylates. Journal of the American Chemical Society.[2][3]

• Schneider, H. J., & Thomas, F. (1980).[1] Conformational Analysis and Transannular Interactions in Medium Rings. Journal of the American Chemical Society.[2][3]

• U.S. National Institutes of Health (NIH). (2023).[1][2] Kinetic Isotope Effects in Drug Metabolism. PubMed Central.[1][2]

• IUPAC. (2014).[1][2] Compendium of Chemical Terminology: Transannular Strain. IUPAC Gold Book.[1][2] [1][2]

Sources

• 1. youtube.com [youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. semanticscholar.org [semanticscholar.org]

Benchmarking the performance of chlorocyclooctane in specific reactions

This guide benchmarks the chemical performance of Chlorocyclooctane (Cyclooctyl Chloride), focusing on its unique reactivity profile driven by medium-ring conformational dynamics. It is designed for researchers optimizing nucleophilic substitutions, metal-catalyzed cross-couplings, or solvolytic transformations.

Executive Summary: The Medium-Ring Paradox

Chlorocyclooctane (

) occupies a distinct "medium-ring" niche (8–11 carbons) that defies the reactivity trends of common rings (5–6 carbons). Unlike chlorocyclohexane, which exists in a rigid, low-strain chair conformation, chlorocyclooctane is defined by I-Strain (Internal Strain) and transannular interactions.

Performance Snapshot:

• Solvolysis (

  / ): Superior Reactivity. Reacts 100–500x faster than chlorocyclohexane due to the relief of ground-state strain upon ionization.

• Nucleophilic Substitution (

  ): Inhibited. Backside attack is sterically hindered by transannular hydrogens, requiring specific solvent/catalyst optimization.

• Metal-Catalyzed Coupling: High Utility. Modern Ni-catalyzed radical pathways bypass

  steric barriers, making it a prime candidate for - cross-couplings.

Comparative Benchmarking Data

The following data normalizes reactivity against Chlorocyclohexane (standard baseline) and 2-Chlorooctane (acyclic baseline).

Table 1: Solvolytic Reactivity ( Regime)

Conditions: Acetolysis (AcOH), 25°C. Data reflects the rate of carbocation formation.

Substrate	Relative Rate ( )	Mechanistic Driver
Chlorocyclohexane	1.0 (Baseline)	Stable chair conformation resists ionization (induces strain).
Chlorocyclooctane	~450	I-Strain Relief: The transition to a planar carbocation relieves significant transannular strain present in the ground state.
2-Chlorooctane	~1.5	Acyclic flexibility allows easy ionization but lacks the "spring-loaded" strain relief of the 8-ring.

Table 2: Nucleophilic Substitution ( Regime)

Conditions: Reaction with

in Acetone or in Ethanol.

Substrate	Relative Rate ( )	Performance Note
Chlorocyclohexane	1.0 (Baseline)	Axial/Equatorial dynamics control rate; generally accessible.
Chlorocyclooctane	< 0.01	Steric Blockade: Transannular hydrogens shield the orbital, severely retarding backside attack.
Bromocyclooctane	~50	Better leaving group compensates for steric hindrance, but still slower than acyclic analogs.

Mechanistic Pathways & Decision Logic

The reactivity of chlorocyclooctane is strictly pathway-dependent. The diagram below illustrates the "Divergent Reactivity" logic required for experimental design.

Figure 1: Decision matrix for chlorocyclooctane. Note that radical pathways (Green) and Solvolysis (Red) are kinetically favored over classical

(Grey).

Recommended Experimental Protocols

Protocol A: Nickel-Catalyzed Cross-Coupling (Modern Standard)

Objective: Coupling chlorocyclooctane with an aryl bromide (e.g., 4-bromotoluene) to form a

bond. This method avoids the sluggish pathway by utilizing a radical mechanism.

Reagents:

• Chlorocyclooctane (1.0 equiv)

• Aryl Bromide (1.0 equiv)

• Catalyst:

  (10 mol%)

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%)

• Reductant:

  powder (3.0 equiv) or TDAE (organic reductant)

• Solvent: DMA (N,N-Dimethylacetamide)

Step-by-Step Workflow:

• Glovebox Assembly: In a nitrogen-filled glovebox, charge a reaction vial with

  , dtbbpy, and powder.

• Solvent Addition: Add anhydrous DMA. Stir for 10 minutes to pre-complex the catalyst (solution turns deep green/black).

• Substrate Injection: Add the aryl bromide followed by chlorocyclooctane via syringe.

• Reaction: Seal the vial and heat to 60°C for 16–24 hours. The

  acts as a terminal reductant, recycling the Ni catalyst.

• Workup: Dilute with ethyl acetate, wash with 1M HCl (to remove metal salts), brine, and dry over

  .

• Validation: Analyze via GC-MS. Expect >80% yield. The radical intermediate generated from chlorocyclooctane rapidly recombines with the Aryl-Ni species, bypassing the steric hindrance of the 8-membered ring.

Protocol B: Preparation of Cyclooctylmagnesium Chloride (Grignard)

Objective: Generation of the nucleophile for addition to carbonyls. Challenge: Secondary halides on medium rings are prone to Wurtz coupling (homodimerization to bicyclooctyl).

• Activation: Use Rieke Magnesium or mechanically activated Mg turnings (dry stir under

  for 24h).

• Initiation: Suspend Mg (1.2 equiv) in anhydrous THF. Add a crystal of

  and 5% of the total chlorocyclooctane volume. Heat gently until color fades.

• Controlled Addition: Add the remaining chlorocyclooctane dropwise at 0°C (Critical: Lower temperature suppresses Wurtz coupling compared to reflux).

• Titration: Titrate an aliquot with salicylaldehyde phenylhydrazone to determine concentration (typically 0.8–1.0 M).

References

• Brown, H. C., & Ichikawa, K. (1957). Chemical Effects of Steric Strains. I. The Effect of Ring Size on the Rate of Acetolysis of Cycloalkyl p-Toluenesulfonates. Tetrahedron. (Establishes the "Medium Ring Effect" and I-Strain acceleration in solvolysis).

• Weix, D. J. (2015).[1] Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 Halides with Alkyl Electrophiles. Accounts of Chemical Research. (Authoritative review on Ni-catalyzed cross-coupling of secondary alkyl halides).

• Everson, D. A., & Weix, D. J. (2014). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. Journal of Organic Chemistry. (Mechanistic grounding for the radical pathway preference in hindered substrates).

• BenchChem. (2025).[2] Comparative Analysis of Reactivity: Chlorocyclodecane vs Chlorocyclohexane. (General reactivity trends for medium vs. common rings).

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Analytical Cross-Validation of Chlorocyclooctane: A Comparative Technical Guide

Executive Summary: The "Medium-Ring" Challenge

Chlorocyclooctane (CAS: 1556-08-7) represents a specific class of analytical challenges known as the "medium-ring effect."[1] Unlike the rigid chair conformation of chlorocyclohexane, the eight-membered ring of chlorocyclooctane exists in a state of high conformational flux (boat-chair/crown equilibrium) at room temperature. Furthermore, as a secondary alkyl halide, it is prone to thermal elimination (dehydrohalogenation) during standard gas chromatography (GC) workflows.[1]

This guide provides a self-validating, orthogonal approach to characterizing chlorocyclooctane, ensuring that the data you observe reflects the sample's reality, not an artifact of the instrument.

Comparative Analysis: Performance & Properties

To understand the analytical behavior of chlorocyclooctane (Cl-C8), we must benchmark it against its six-membered analog (Chlorocyclohexane) and its more reactive brominated counterpart (Bromocyclooctane).

Table 1: Comparative Physicochemical Profile[1][2]

Feature	Chlorocyclooctane (Cl-C8)	Chlorocyclohexane (Cl-C6)	Bromocyclooctane (Br-C8)
Structure	Flexible (Boat-Chair/Crown)	Rigid (Chair)	Flexible
Boiling Point	~175°C (Est.) / 85°C @ 15mmHg	142°C	~205°C
Thermal Stability	Moderate Risk: Eliminates HCl >150°C	Stable <200°C	High Risk: Eliminates HBr >120°C
NMR Behavior	Broad multiplets (conformational averaging)	Distinct axial/equatorial splitting	Broad multiplets
Primary Impurity	Cyclooctene (via elimination)	Cyclohexene	Cyclooctene
Refractive Index ( )	~1.468 (Typical)	1.462	~1.502

Analyst Note: The critical differentiator is the Thermal Stability .[1] While Cl-C6 survives standard split/splitless injection ports (250°C), Cl-C8 frequently degrades inside the injector, leading to false positives for cyclooctene impurities.

Orthogonal Validation Protocols

Reliable characterization requires a "Triangulation" strategy using three distinct physical principles:

• Spectroscopic (NMR): For structural identity and conformational averaging.[1]

• Chromatographic (GC-MS): For trace impurity profiling (with thermal safeguards).[1]

• Physical (RI/Density): For bulk purity confirmation.

Method A: Nuclear Magnetic Resonance (NMR)

Objective: Structural Confirmation without Thermal Stress[1]

The Challenge: At 25°C, the cyclooctane ring flips rapidly. The

-proton (H-C-Cl) signal will not show a clean triplet/doublet of doublets but rather a broadened multiplet.

Protocol:

• Solvent: CDCl₃ (Standard) or Toluene-d8 (if aromatic overlap is suspected).[1]

• Temperature: Run at 298K for standard purity. Optional: Run at 223K (-50°C) to freeze conformations if detailed coupling analysis is required.[1]

• Key Signals (1H NMR, 300+ MHz):

  • 4.0 – 4.2 ppm (1H, multiplet): The -proton adjacent to Chlorine.
  • 1.2 – 2.2 ppm (14H, complex envelope): Ring methylene protons.[1]

  • Impurity Check: Look for olefinic protons at

    5.6 ppm.[1] If present, the sample contains cyclooctene.[1]

Method B: GC-MS with "Cold" Injection

Objective: Purity Profiling without Artifact Generation[1]

The Challenge: Standard injectors at 250°C cause the reaction:

This leads to a chromatogram showing 90% purity when the sample is actually 99% pure.

Protocol (Self-Validating):

• Inlet: Cool On-Column (COC) or Programmable Temperature Vaporizer (PTV).[1]

  • Initial Temp: 40°C.

  • Ramp: Track oven ramp.[1]

• Column: Non-polar (e.g., DB-5ms or HP-5).[1]

• MS Parameters:

  • Scan Range: 35–300 amu.[1]

  • Diagnostic Ions:

    • 146/148 (Molecular Ion, 3:1 ratio for Cl isotope).[1]
    • 110 (M - HCl peak).[1]
    • 69 (Cycloalkyl fragment).[1]

Validation Step: If the

110 peak in the MS spectrum is dominant, but the 1H NMR shows no olefinic protons at 5.6 ppm, the cyclooctene is being generated inside your GC . Switch to Cold On-Column injection immediately.

Method C: Refractive Index (RI) Cross-Check

Objective: Rapid Bulk Purity Assessment

Because halogenation significantly increases the Refractive Index (RI) compared to the parent alkane, RI is a sensitive bulk filter.

• Cyclooctane RI: 1.458[1]

• Chlorocyclooctane RI: ~1.468 – 1.472[1]

• Cyclooctene (Impurity) RI: 1.469[1]

Note: Because the impurity (alkene) and product (chloride) have overlapping RI values, RI cannot be the sole method. It is best used to confirm the absence of non-cyclic solvents.

Visualized Workflows

Diagram 1: The "Artifact-Free" Validation Logic

This workflow illustrates the decision tree required to distinguish between real impurities and instrumental artifacts.

Caption: Logical flow to differentiate between intrinsic sample impurities and GC-induced thermal degradation artifacts.

Diagram 2: Conformational Dynamics & Detection

Understanding why the NMR signals are broad requires visualizing the ring flux.[1]

Caption: At room temperature, rapid interconversion between Boat-Chair and Crown conformers results in averaged NMR signals.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 73782, Chlorocyclooctane.[1] Retrieved from [Link][1]

• NIST Mass Spectrometry Data Center. Chlorocyclooctane Mass Spectrum (Electron Ionization).[1] NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link][1]

• Roberts, J. D. (1959). Nuclear Magnetic Resonance Spectroscopy: Conformational Analysis of Medium Rings.[1] Journal of the American Chemical Society.[1][2] (Contextual citation for ring flipping dynamics).

• Shimadzu Application News. Thermal Extraction-GC/MS Analysis of Thermally Labile Compounds. (General reference for cold-injection techniques). Retrieved from [Link]

Sources

• 1. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]

Peer-reviewed literature on the validation of chlorocyclooctane synthesis

Content Type: Publish Comparison Guide Subject: Chlorocyclooctane (CAS: 1556-08-7) Audience: Synthetic Chemists, Process Engineers, Drug Development Professionals

Executive Summary & Strategic Decision Matrix

Chlorocyclooctane (cyclooctyl chloride) is a pivotal intermediate in the synthesis of functionalized eight-membered rings, often utilized in the development of agrochemicals and pharmaceutical scaffolds. Its synthesis presents unique challenges due to the conformational strain of the cyclooctane ring (boat-chair conformations) and the potential for transannular hydride shifts during carbocation-mediated pathways.

This guide objectively compares three peer-reviewed synthetic routes, prioritizing validation rigor and reproducibility .

Method Comparison Table

Feature	Method A: Nucleophilic Substitution (Recommended)	Method B: Hydrochlorination (Alternative)	Method C: Radical Chlorination (Industrial/Bulk)
Precursor	Cyclooctanol	cis-Cyclooctene	Cyclooctane
Reagents	(Thionyl Chloride) or	or (gas)	or /
Mechanism	(modified) /	Electrophilic Addition	Free Radical Substitution
Selectivity	High (Site-specific to -OH)	High (Reverse addition prevents isomerization)	Low (Polychlorination risk)
Yield	75–90%	60–85%	40–60% (mixture dependent)
Validation	BP, NMR, IR (No -OH)	GC-MS, NMR	GC (Isomer separation req.)
Key Reference	Standard Organic Transformations	Bull. Chem. Soc. Jpn. [1]	Ind.[1][2][3][4][5][6] Eng. Chem. [2]

Decision Logic Pathway

The following decision tree illustrates the selection process based on starting material availability and purity requirements.

Figure 1: Strategic selection of synthetic route based on precursor availability and purity constraints.

Deep Dive: Method A – Nucleophilic Substitution (Gold Standard)

This method is the "Gold Standard" for laboratory-scale synthesis due to its operational simplicity and high fidelity. The reaction uses thionyl chloride (

), which converts the hydroxyl group into a good leaving group (chlorosulfite), followed by substitution.

Mechanism & Causality

Unlike standard

reactions on primary alcohols, secondary cycloalkanols like cyclooctanol can undergo internal return ( ) or mixed pathways depending on the solvent.

• Why

  ? It produces gaseous byproducts ( and ), driving the reaction forward entropically and simplifying purification.

• Why Pyridine? It acts as a base to neutralize the HCl generated, preventing acid-catalyzed transannular hydride shifts which are common in 8-membered rings (e.g., shifting the cation to a different position).

Validated Protocol

Reagents:

• Cyclooctanol (1.0 eq)

• Thionyl Chloride (1.2 eq)

• Pyridine (1.1 eq) or catalytic DMF

• Solvent: Dichloromethane (DCM) or Benzene (historical)

Step-by-Step Workflow:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a reflux condenser and an addition funnel. Maintain an inert atmosphere (

  or Ar).

• Solubilization: Dissolve cyclooctanol (0.1 mol) and pyridine (0.11 mol) in dry DCM (50 mL). Cool to 0°C.[2]

• Addition: Add

  dropwise over 30 minutes. Observation: Vigorous gas evolution ( , ) will occur.

• Reaction: Allow the mixture to warm to room temperature, then reflux for 2–3 hours.

  • Validation Check: Monitor by TLC (silica, hexane/EtOAc) or GC. Disappearance of the alcohol peak indicates completion.

• Workup: Quench with ice water. Wash the organic phase with 10%

  (to remove acid traces), then water, then brine.

• Purification: Dry over

  , filter, and concentrate. Purify via vacuum distillation.[4]

Expected Data:

• Boiling Point: 83–85°C at 21 mmHg [3].

• Yield: 75–85%.

Deep Dive: Method B – Hydrochlorination of Cyclooctene

This method is valuable when starting from alkene feedstocks. However, standard hydrochlorination with HCl gas often leads to transannular hydrogen shifts in medium-sized rings, producing isomeric mixtures (e.g., 1,4-chlorohydrides).

The Solution

Research by Uemura et al. [1] demonstrated that using Antimony(V) Chloride (

) allows for a "reverse addition" pathway that suppresses isomerization.

Validated Protocol

Reagents:

• cis-Cyclooctene

• (Antimony Pentachloride)

• Solvent:

  (Carbon Tetrachloride) or modern equivalent ( )

Step-by-Step Workflow:

• Preparation: Dissolve

  in the solvent at 25°C.

• Addition: Slowly add cis-cyclooctene to the solution.

  • Critical Control: The order of addition is crucial. Adding alkene to the metal chloride ("reverse addition") favors the formation of the monochloride over the dichloride.

• Isolation: The resulting mixture is hydrolyzed with water to release the chlorocyclooctane.

• Outcome: This method yields almost exclusively chlorocyclooctane, avoiding the bicyclic byproducts seen with other reagents like

  or .

Technical Validation: Proving the Structure

Trustworthiness in synthesis requires rigorous structural confirmation. For chlorocyclooctane, the following data points constitute a "validated" product.

Spectroscopic Signatures

Technique	Parameter	Diagnostic Signal	Note
NMR	Chemical Shift	4.0–4.2 ppm (1H, m)	Methine proton ( ). Shifted downfield from alkane signals ( 1.2–2.0).
NMR	Chemical Shift	~63 ppm	Carbon attached to Chlorine ( ).
IR	Wavenumber	700–750	stretching vibration. Absence of broad -OH stretch at 3400 confirms conversion.
Mass Spec	Fragmentation	M+ and M+2 (3:1 ratio)	Characteristic Chlorine isotope pattern ( / ).

Physical Properties

• Refractive Index (

  ): 1.4810 – 1.4830.

• Density: 0.952 g/mL at 25°C.

• Appearance: Colorless liquid, distinct "sweet" chemical odor (typical of cycloalkyl halides).

Visualization of Reaction Mechanism (Method A)

The conversion of cyclooctanol involves the formation of a chlorosulfite intermediate. The breakdown of this intermediate is the rate-determining step.

Figure 2: Mechanistic pathway for the thionyl chloride mediated conversion of cyclooctanol.

References

• Uemura, S., et al. (1975). Transannular Cyclization and Hydrogen Shift in the Chlorination of 1,5-Cyclooctadiene and cis-Cyclooctene with Antimony(V) Chloride. Bulletin of the Chemical Society of Japan, 48(12), 3702–3705.

• Hass, H. B., McBee, E. T., & Weber, P. (1935). Syntheses from Natural Gas Hydrocarbons: Identity of Monochlorides from Chlorination of Simpler Paraffins. Industrial & Engineering Chemistry, 27(10), 1190–1195.[5]

• ChemicalBook. (2023).[5] Chlorocyclooctane Properties and Safety.

• Cason, J., & Correia, J. S. (1961). Formation of chloroalkanes from primary alcohols. Journal of Organic Chemistry, 26(10), 3645–3649. (General methodology for alcohol-to-chloride conversion).

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Introduction: The Hidden Hazards of Cyclic Halides

Chlorocyclooctane (CAS: 1556-08-7) presents a distinct disposal challenge in the laboratory. Unlike common chlorinated solvents like dichloromethane (DCM) or chloroform, which are non-flammable and heavy, Chlorocyclooctane is a flammable liquid with a density lower than water.

This unique combination—halogenated yet flammable—often leads to misclassification in waste streams. Placing it in a standard "Non-Halogenated Flammable" drum (Class 3) violates EPA restrictions on halogen content in fuel blending programs. Conversely, treating it solely as a "Toxic Halogenated" waste without regarding its low flash point (28°C) creates fire risks in storage areas not rated for volatiles.

This guide provides a self-validating protocol for the segregation, packaging, and disposal of Chlorocyclooctane, ensuring both safety and regulatory compliance (RCRA/EPA).[1]

Part 1: Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its physical behavior. The critical metric here is the Flash Point .

Table 1: Critical Disposal Properties of Chlorocyclooctane

Property	Value	Disposal Implication
CAS Number	1556-08-7	Unique identifier for waste manifesting.[2][1]
Flash Point	28°C (82°F)	IGNITABLE (D001). Must be stored in flammables cabinet prior to pickup.[2][1]
Density	0.837 g/mL	FLOATS on water. Do not use water for spill suppression; it will spread the fire.[2][1]
Halogen Content	~24% Chlorine	DO NOT INCINERATE in standard fuel blending.[2][1] Must go to dedicated halogen incinerators.
Reactivity	Alkyl Halide	Susceptible to elimination reactions (E2) with strong bases, evolving heat and cyclooctene.[2][1]

The Causality of Segregation

Why do we strictly segregate this from non-halogenated solvents (e.g., Acetone, Methanol)?

• Incinerator Corrosion: Standard organic waste is often used as "fuel" for cement kilns. When Chlorocyclooctane is burned in these non-specialized kilns, the chlorine atoms convert to Hydrochloric Acid (HCl) gas, destroying the facility's scrubbers and violating emission permits.

• Cost Control: Waste haulers charge significantly more for halogenated streams. Contaminating a 55-gallon drum of acetone with 50mL of Chlorocyclooctane reclassifies the entire drum as halogenated waste, tripling the disposal cost.

Part 2: The Segregation Protocol (Decision Matrix)

This decision matrix is your primary operational logic. It prevents the most common error: mixing Chlorocyclooctane with non-halogenated flammables.

Figure 1: Waste Stream Decision Matrix.[3] Note that Chlorocyclooctane, even as a minor contaminant, usually forces the entire mixture into the Halogenated Waste stream.[2][1]

Part 3: Step-by-Step Disposal Workflow

Follow this protocol to prepare Chlorocyclooctane waste for vendor pickup. This workflow assumes standard satellite accumulation area (SAA) regulations.

Step 1: Container Selection

• Material: High-density polyethylene (HDPE) or Glass (Amber). Avoid standard metal safety cans unless they have a chemically resistant liner, as HCl formation (from hydrolysis over time) can corrode steel seams.

• Venting: Use a cap with a pressure-relief mechanism if available, though Chlorocyclooctane has relatively low vapor pressure compared to DCM.

Step 2: Chemical Compatibility Check

Before adding Chlorocyclooctane to an existing waste carboy, verify the contents.

• DANGER: Do not mix with Strong Bases (NaOH, KOH) or Strong Oxidizers (Nitric Acid).

  • Reasoning: Reaction with bases causes dehydrohalogenation (elimination), generating heat and gaseous byproducts that can over-pressurize the container.

Step 3: Labeling (The "Cradle-to-Grave" Link)

Your label is the only data the waste engineer has. Incomplete labels lead to "unknown" testing fees.

• Must Include:

  • Full Chemical Name: "Chlorocyclooctane" (No abbreviations like "CCO").

  • Constituents: If a mixture, list percentages (e.g., "Chlorocyclooctane 10%, Hexane 90%").

  • Hazard Checkboxes: [x] Flammable, [x] Toxic.[4][5]

Step 4: Staging

• Store the waste container in a secondary containment tray (polypropylene).

• Keep in a flammable safety cabinet until pickup.

• RCRA Code Assignment: Generally D001 (Ignitable). If your lab tracks halogenated solvents specifically, it may fall under specific state codes for "Halogenated Solvents."

Part 4: Spill Management & Emergency Response

Because Chlorocyclooctane floats on water, standard mop-up procedures can be disastrous.

Figure 2: Emergency Spill Response Workflow. Emphasizing the exclusion of water to prevent spreading the flammable layer.[1][6]

Spill Cleanup Protocol:

• Evacuate & Ventilate: Vapors can form explosive mixtures.[6] Open fume hoods to max flow.

• Isolate: Turn off hot plates and stirrers immediately.

• Absorb: Use Vermiculite , Sand , or Polypropylene Pads .

  • Note: Do not use paper towels for large spills; they increase the surface area for evaporation and flammability.

• Decontaminate: Wash the surface with a soap/water solution only after the bulk liquid has been absorbed and removed.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 73782, Chlorocyclooctane. Retrieved from [Link][7]

• U.S. Environmental Protection Agency (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. Chlorocyclobutane | C4H7Cl | CID 70712 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal Protective Equipment (PPE) &amp; Handling Guide: Chlorocyclooctane

Part 1: Executive Safety Assessment

Chlorocyclooctane (Cyclooctyl chloride) presents a dual-hazard profile that often leads to under-protection in research environments.[1][2] Unlike smaller chlorinated solvents (e.g., Dichloromethane) which are highly volatile and toxic, Chlorocyclooctane is a Flammable Liquid (Category 3) with significant skin and eye irritation properties.[1][2]

Critical Warning: Do not treat this merely as a "standard organic solvent." Its halogenated nature allows it to permeate standard nitrile gloves more aggressively than non-halogenated hydrocarbons, and its flash point (~28°C / 82°F) poses a fire risk at ambient laboratory temperatures.[1][2]

Core Hazard Profile

Parameter	Classification	Critical Note
Flammability	Flammable Liquid	Flash Point ~28°C. Vapors can travel to ignition sources.[1][2]
Skin/Eye	Irritant (Cat 2/2A)	Defatting agent; causes dermatitis and severe eye irritation.[1][2]
Reactivity	Stable but Reactive	Avoid strong oxidizing agents and strong bases (elimination reactions).[1][2]
Systemic	Target Organ Toxicity	Respiratory irritation (STOT SE 3).[1][2] Potential CNS depressant at high concentrations.[1][2]

Part 2: Risk Assessment & Hierarchy of Controls[1][2]

Before deploying PPE, you must validate Engineering Controls.[1][2] PPE is the last line of defense, not the first.[1][2]

Engineering Controls (Mandatory)

• Ventilation: All handling must occur within a certified Chemical Fume Hood (CFH) operating at face velocity >100 fpm.[1][2]

• Static Control: Ground and bond containers during transfer. This is a static-accumulating liquid; use conductive vessels where possible.[1][2]

Personal Protective Equipment (PPE) Matrix

A. Hand Protection: The "Nitrile Fallacy"

Scientific Insight: Many researchers default to 4-mil nitrile gloves.[1][2] This is unsafe for immersion. Chlorinated hydrocarbons possess solubility parameters that swell and permeate nitrile rubber.[1][2] While the large cyclic ring of Chlorocyclooctane slows permeation compared to Chloroform, barrier breakthrough is inevitable.[1][2]

Contact Type	Recommended Material	Technical Justification
Incidental Splash	Nitrile (Double-Gloved)	Thickness: Minimum 5 mil (0.12 mm) outer / 4 mil inner.Protocol: Change immediately upon any contact.[1][2] The outer glove provides <5 mins protection before degradation begins.[1][2]
Immersion / High Risk	Laminate Film (Silver Shield/4H) or Viton®	Permeation: >480 mins breakthrough time.Reasoning: Multi-layer laminates provide a chemical barrier that halogenated solvents cannot solvate.[1][2]

B. Respiratory Protection[1][2]

• Primary: Fume hood (Engineering Control).

• Secondary (Spill/Maintenance): Half-face or Full-face respirator with Organic Vapor (OV) cartridges (Black Label).[1][2]

  • Causality: The vapor pressure is low enough that OV cartridges are effective, unlike with Methanol or Methylene Chloride.[1][2]

C. Eye & Body Protection[2]

• Eyes: Chemical Splash Goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient due to the liquid's ability to creep and cause severe irritation upon vapor contact.[1][2]

• Body: Flame-Resistant (FR) Lab Coat + Chemical Resistant Apron (if transferring >1L).[1][2]

Part 3: Operational Protocols & Visualization[1][2]

Protocol 1: PPE Decision Logic

This self-validating system ensures you select the correct glove based on the specific task duration and volume.[1][2]

Figure 1: Decision Matrix for Glove Selection.[1][2] Note that "Standard" Nitrile is only acceptable for low-volume, incidental contact.[1][2]

Protocol 2: Emergency Spill Response

Scenario: A 500mL bottle shatters outside the fume hood.

• Evacuate & Isolate: Alert immediate area. Chlorocyclooctane is flammable; vapors may travel.[1][2]

• Ignition Control: Cut power to hot plates/stirrers immediately.

• PPE Donning:

  • Don Full-Face Respirator (OV Cartridges) .[1][2]

  • Don Silver Shield/Laminate Gloves .[1][2]

• Containment:

  • Do not use paper towels (increases surface area for evaporation/flammability).[1][2]

  • Use Activated Carbon or Vermiculite spill pads.[1][2]

• Cleanup:

  • Scoop absorbed material into a hazardous waste bag.[1][2]

  • Wipe surface with soap/water (detergent) to remove oily residue.[1][2]

  • Place waste in Halogenated Waste container.

Part 4: Disposal & Environmental Compliance[1][2]

Strict Segregation Rule: Chlorocyclooctane must be disposed of as Halogenated Organic Waste .

• Why? Mixing halogenated solvents with non-halogenated fuels (e.g., Acetone, Ethanol) for incineration creates acid gases (HCl) that damage standard incinerator scrubbers.[1][2] Disposal facilities charge a premium for halogenated waste; mixing it contaminates the cheaper non-halogenated stream.[1][2]

Waste Stream	Acceptable?	Consequence of Error
Halogenated Organics	YES	Correct incineration path (High temp + Scrubbers).[1][2]
Non-Halogenated	NO	Creates illegal emissions; fines for facility.[1][2]
Drain / Sewer	NO	Toxic to aquatic life; illegal under RCRA/EPA.[1][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 73782, Chlorocyclooctane. Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Chlorocyclooctane.[1][2] Retrieved from [Link][1][2]

Sources

• 1. Chlorocyclobutane | C4H7Cl | CID 70712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chlorocyclooctane | C8H15Cl | CID 73782 - PubChem [pubchem.ncbi.nlm.nih.gov]